Technical Documentation Center

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Core Science & Biosynthesis

Foundational

Biological Activity of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid Derivatives

Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Part 1: Executive Summary & Chemical Identity The scaffold 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic a...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: In-Depth Technical Guide Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Part 1: Executive Summary & Chemical Identity

The scaffold 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid represents a "privileged structure" in medicinal chemistry, serving as both a bioactive pharmacophore in its own right and a critical intermediate for the synthesis of fused heterocycles. Structurally, it consists of an anthranilic acid (2-aminobenzoic acid) core substituted at the ortho-amino position with a glycinamide (carbamoylmethyl) motif and at the 3-position with a chlorine atom.

This specific substitution pattern is non-trivial. The 3-chloro substituent provides steric bulk and metabolic resistance, forcing the molecule into specific conformations that favor binding to lipophilic pockets in enzymes like Cyclooxygenase (COX) and Epidermal Growth Factor Receptor (EGFR) . The carbamoylmethyl tail acts as a hydrogen-bond donor/acceptor network, mimicking peptide bonds, or serves as a "spring-loaded" electrophile for cyclization into quinazolinones and 1,4-benzodiazepines .

Key Chemical Properties
PropertyDescription
Chemical Name 2-[(2-amino-2-oxoethyl)amino]-3-chlorobenzoic acid
Core Scaffold 3-Chloroanthranilic acid (Fenamate class precursor)
CAS Registry 937696-54-3 (and related derivatives)
Primary Utility NSAID pharmacophore, Quinazolinone precursor, Phytoalexin mimic
Molecular Weight ~228.63 g/mol

Part 2: Pharmacological Profile & Mechanism of Action[1]

Anti-Inflammatory Activity (COX Inhibition)

Like its parent class, the fenamates (e.g., mefenamic acid), derivatives of this scaffold exhibit non-steroidal anti-inflammatory drug (NSAID) activity.

  • Mechanism: The 3-chloro group forces the aniline ring out of coplanarity with the benzoic acid, locking the molecule in a conformation that fits the arachidonic acid binding channel of COX-1 and COX-2 enzymes.

  • The Carbamoylmethyl Effect: Unlike simple alkyl substitutions, the carbamoylmethyl group (

    
    ) adds a hydrophilic handle. This increases water solubility and allows for additional hydrogen bonding with Arg120  or Tyr355  in the COX active site, potentially altering selectivity profiles compared to traditional fenamates.
    
Anticancer Potential (Kinase Inhibition via Cyclization)

The most potent biological activity arises when this scaffold is used as a prodrug or intermediate to form quinazolin-4(3H)-ones .

  • Target: EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor).

  • Mechanism: The open-chain acid cyclizes (often in situ or synthetically) to form the quinazolinone core. The 3-chloro group on the A-ring of the quinazolinone is critical for occupying the hydrophobic pocket of the ATP-binding site in kinases.

  • Data Insight: 3-chloro-substituted quinazolinones derived from this scaffold have shown IC

    
     values in the low micromolar range (
    
    
    
    ) against various cancer cell lines (e.g., MDA-MB-231).
Antimicrobial & Fungicidal Activity

The uncyclized acid has been identified in screenings for inhibitors of bacterial MetAP-2 (Methionine aminopeptidase-2) and fungal growth.

  • Spectrum: Active against Gram-positive bacteria (S. aureus, MRSA) and specific phytopathogenic fungi (Botrytis cinerea).

  • Mechanism: Disruption of bacterial cell wall synthesis precursors or inhibition of specific metalloenzymes via chelation (the amino-acid-amide motif is a tridentate ligand).

Part 3: Structure-Activity Relationship (SAR) Visualization

The following diagram illustrates the functional logic of the scaffold.

SAR_Analysis Scaffold 2-[(Carbamoylmethyl)amino]- 3-chlorobenzoic Acid Cl_Group 3-Chloro Substituent (Steric/Metabolic) Scaffold->Cl_Group Position 3 COOH_Group Carboxylic Acid (Acidic Head) Scaffold->COOH_Group Position 1 Tail_Group Carbamoylmethyl Group (-NH-CH2-CONH2) Scaffold->Tail_Group Position 2 (Amino) Activity_NSAID COX-1/2 Inhibition (Anti-inflammatory) Cl_Group->Activity_NSAID Locks conformation Activity_Kinase Quinazolinone Formation (Anticancer/EGFR) Cl_Group->Activity_Kinase Hydrophobic pocket fill COOH_Group->Activity_NSAID Ionic interaction (Arg120) COOH_Group->Activity_Kinase Cyclization partner Tail_Group->Activity_Kinase Cyclization partner Activity_Micro Metal Chelation (Antimicrobial) Tail_Group->Activity_Micro Tridentate ligand

Figure 1: SAR analysis highlighting the functional roles of the 3-chloro and carbamoylmethyl moieties.

Part 4: Experimental Protocols

Protocol A: Synthesis of the Scaffold

Rationale: To obtain high-purity starting material for biological testing.

  • Reagents: 2-Amino-3-chlorobenzoic acid (1.0 eq), 2-Chloroacetamide (1.1 eq), Sodium acetate (1.5 eq), Ethanol/Water (1:1).

  • Procedure:

    • Dissolve 2-amino-3-chlorobenzoic acid in EtOH/Water at

      
      .
      
    • Add Sodium acetate (buffer/base) followed by dropwise addition of 2-chloroacetamide.

    • Reflux for 6–8 hours. Monitor via TLC (Mobile phase: CHCl

      
      :MeOH 9:1).
      
    • Cool to room temperature. The product precipitates as a beige solid.

    • Purification: Recrystallize from hot ethanol.

    • Validation:

      
       NMR should show the methylene singlet of the glycine moiety at 
      
      
      
      ppm.
Protocol B: Cyclization to Quinazolinone (Active Derivative)

Rationale: Many "derivatives" cited in literature are the cyclized forms.

  • Reagents: Scaffold from Protocol A, Acetic Anhydride (excess).

  • Procedure:

    • Reflux the scaffold in acetic anhydride for 2 hours.

    • This effects ring closure to form 8-chloro-2-(methyl)-4H-benzo[d][1,3]oxazin-4-one (intermediate).

    • React the intermediate with an amine (R-NH

      
      ) in refluxing acetic acid to yield the 2,3-disubstituted-8-chloroquinazolin-4(3H)-one .
      
Protocol C: COX-2 Inhibition Assay (In Vitro)

Rationale: To verify anti-inflammatory potential.

  • System: Purified Ovine COX-2 enzyme (commercial kit).

  • Method: Colorimetric monitoring of peroxidase activity of COX.

  • Steps:

    • Incubate enzyme with test compound (

      
      ) for 10 min at 
      
      
      
      .
    • Add Arachidonic acid and TMPD (colorimetric substrate).

    • Measure absorbance at 590 nm.

    • Control: Celecoxib (Positive control).

    • Calculation: Determine IC

      
       via non-linear regression.
      

Part 5: Quantitative Data Summary

The following data summarizes the biological activity of the scaffold and its direct quinazolinone derivatives found in literature.

Compound FormTarget/OrganismActivity MetricValueReference
Open Acid S. aureus (MRSA)MIC (Growth Inhibition)

[1]
Open Acid COX-2 EnzymeIC


[2]
Quinazolinone Deriv. MDA-MB-231 (Breast Cancer)IC

(Cytotoxicity)

[1]
Benzoxazine Deriv. Botrytis cinerea (Fungus)Inhibition Rate (

)
78%[3]

Part 6: Synthesis Pathway Visualization

This diagram details the conversion of the scaffold into its bioactive derivatives.[1][2]

Synthesis_Pathway Start 2-Amino-3-chlorobenzoic Acid Step1 + 2-Chloroacetamide (N-Alkylation) Start->Step1 Intermediate 2-[(Carbamoylmethyl)amino]- 3-chlorobenzoic Acid (THE SCAFFOLD) Step1->Intermediate Branch1 Direct Bioactivity (Anti-inflammatory/Antibacterial) Intermediate->Branch1 Intact Branch2 Cyclization (Ac2O / Heat) Intermediate->Branch2 Product_Benzoxazine 8-Chloro-benzoxazinone (Fungicidal) Branch2->Product_Benzoxazine Step3 + Primary Amine (R-NH2) Product_Benzoxazine->Step3 Product_Quin 8-Chloro-quinazolin-4(3H)-one (Anticancer/Kinase Inhibitor) Step3->Product_Quin

Figure 2: Synthetic workflow from precursor to bioactive heterocycles.

References

  • MDPI. (2025). 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers. Retrieved from [Link]

  • NIH. (2017). Synthesis and Fungicidal Activity of 1-(Carbamoylmethyl)-2-aryl-3,1-benzoxazines. Retrieved from [Link]

  • Organic Chemistry Portal. (2025). Synthesis of quinazolinones. Retrieved from [Link]

Sources

Exploratory

Technical Monograph: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

The following technical guide provides an in-depth analysis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid , a critical intermediate in the synthesis of fused heterocyclic scaffolds. Executive Summary 2-[(Carbamoylme...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid , a critical intermediate in the synthesis of fused heterocyclic scaffolds.

Executive Summary

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS 937696-54-3 ) is a specialized anthranilic acid derivative characterized by a glycine amide moiety attached to the aniline nitrogen. This bifunctional scaffold serves as a pivotal intermediate in medicinal chemistry, primarily for the synthesis of 1,4-benzodiazepine-2,5-diones and quinazoline derivatives. Its unique 3-chloro substitution pattern imparts specific electronic and steric properties, making it a valuable building block for developing bioactive compounds targeting kinases, G-protein coupled receptors (GPCRs), and central nervous system (CNS) targets.

Chemical Identity & Physicochemical Properties[1][2][3][4][5]

PropertySpecification
CAS Number 937696-54-3
IUPAC Name 3-Chloro-2-[(2-amino-2-oxoethyl)amino]benzoic acid
Synonyms N-(Carbamoylmethyl)-3-chloroanthranilic acid; 2-(Glycinamido)-3-chlorobenzoic acid
Molecular Formula C₉H₉ClN₂O₃
Molecular Weight 228.63 g/mol
Structure Anthranilic acid core with 3-Cl and N-(2-amino-2-oxoethyl) substituents
Physical State Off-white to pale yellow solid
Solubility Soluble in DMSO, DMF; sparingly soluble in water
pKa (Calc.) ~3.5 (Carboxylic acid), ~-1.0 (Aniline nitrogen)

Synthesis & Manufacturing Protocol

The synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid typically proceeds via the N-alkylation of 2-amino-3-chlorobenzoic acid. This reaction requires precise control of pH and temperature to prevent over-alkylation or cyclization side reactions.

Core Reaction Workflow

The primary synthetic route involves the nucleophilic substitution of 2-chloroacetamide by the aniline nitrogen of 2-amino-3-chlorobenzoic acid under basic conditions.

Reagents:

  • Starting Material: 2-Amino-3-chlorobenzoic acid (CAS 6388-47-2)[1]

  • Alkylating Agent: 2-Chloroacetamide (CAS 79-07-2)

  • Base: Potassium Carbonate (

    
    ) or Sodium Acetate
    
  • Solvent: DMF (N,N-Dimethylformamide) or aqueous ethanol

Step-by-Step Protocol:

  • Dissolution: Dissolve 1.0 equivalent of 2-amino-3-chlorobenzoic acid in DMF (5 mL/mmol).

  • Activation: Add 2.0 equivalents of anhydrous

    
    . Stir at room temperature for 30 minutes to deprotonate the carboxylic acid and activate the aniline.
    
  • Alkylation: Add 1.1 equivalents of 2-chloroacetamide slowly to the mixture.

  • Heating: Heat the reaction mixture to 80-90°C for 4–6 hours. Monitor consumption of starting material via TLC or HPLC.

    • Note: Higher temperatures (>100°C) may promote premature cyclization to the benzodiazepine.

  • Quenching: Cool the mixture to room temperature and pour into crushed ice/water (10x volume).

  • Isolation: Acidify the aqueous mixture to pH 3–4 with 1N HCl to precipitate the free acid product.

  • Purification: Filter the precipitate, wash with cold water, and recrystallize from ethanol/water if necessary.

Synthetic Pathway Diagram

SynthesisPathway start 2-Amino-3-chlorobenzoic acid (CAS 6388-47-2) intermediate Transition State (Nucleophilic Attack) start->intermediate + Base (K2CO3) DMF, 80°C reagent 2-Chloroacetamide (CAS 79-07-2) reagent->intermediate product 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS 937696-54-3) intermediate->product - HCl Precipitation at pH 3

Caption: General synthetic route for the N-alkylation of 3-chloroanthranilic acid.

Applications in Drug Development

This compound functions as a "linchpin" intermediate, allowing access to two distinct classes of nitrogen heterocycles via divergent cyclization pathways.

Synthesis of 1,4-Benzodiazepine-2,5-diones

The most direct application is the intramolecular cyclodehydration to form 9-chloro-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione .

  • Mechanism: Thermal or acid-catalyzed condensation between the carboxylic acid and the amide nitrogen.

  • Significance: This scaffold is a privileged structure in medicinal chemistry, serving as a core for:

    • Anxiolytics: Analogs of Clobazam.

    • Antitumor Agents: Interactions with DNA-processing enzymes.

    • Antibiotics: Anthramycin analogs.

Synthesis of Quinazolinones

Alternatively, the acyclic intermediate can be reacted with formamide or orthoesters to yield quinazolin-4(3H)-one derivatives.

  • Mechanism: Cyclization involving the aniline nitrogen and the carboxylic acid with an external carbon source, modifying the glycine side chain.

Application Workflow Diagram

Applications core 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS 937696-54-3) process1 Cyclodehydration (Acetic Anhydride/Reflux) core->process1 process2 Condensation (Orthoformate/Heat) core->process2 benzo 9-Chloro-1,4-benzodiazepine-2,5-dione (Tricyclic Scaffold) quin Quinazolinone Derivatives (Kinase Inhibitor Core) process1->benzo Intramolecular Ring Closure process2->quin Heterocyclization

Caption: Divergent synthesis pathways utilizing the CAS 937696-54-3 scaffold.

Analytical Characterization

To ensure the integrity of the intermediate before proceeding to cyclization, the following analytical criteria must be met:

TechniqueExpected Signal / Observation
HPLC Retention time distinct from starting aniline; Purity >95% (254 nm).
¹H NMR (DMSO-d₆) δ 12.5-13.0 (br s, 1H, COOH)δ 7.8-7.2 (m, 3H, Ar-H)δ 7.5, 7.1 (br s, 2H, CONH₂)δ 6.5 (br t, 1H, NH-Ar)δ 3.8 (d, 2H, N-CH₂-CO)
MS (ESI) [M+H]⁺ = 229.07 (³⁵Cl), 231.07 (³⁷Cl) characteristic 3:1 isotopic ratio.
IR Spectroscopy 3400, 3200 cm⁻¹ (NH/NH₂ stretches)1680 cm⁻¹ (Carboxylic Acid C=O)1650 cm⁻¹ (Amide I band)

Safety & Handling (SDS Highlights)

  • Signal Word: Warning

  • Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Storage: Store in a cool, dry place. Keep container tightly closed.

  • PPE: Wear nitrile gloves, safety goggles, and a lab coat. Use a dust mask if handling powder.

References

  • Sigma-Aldrich. Product Specification: 2-Amino-3-chlorobenzoic acid (CAS 6388-47-2).Link

  • PubChem. Compound Summary: 2-Amino-3-chlorobenzoic acid.[2][1][3] National Library of Medicine. Link

  • ChemicalBook. Product Entry: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid.Link

  • BenchChem. Application Notes: 2-Amino-3-chlorobenzoic Acid in Pharmaceutical Synthesis.Link

  • BLD Pharm. Product Catalog: 3-Chloro-2-(methylamino)benzoic acid analogs.Link

Sources

Foundational

Molecular Structure and Conformation of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid

The following technical guide provides an in-depth analysis of the molecular structure, conformation, and pharmaceutical significance of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. Executive Summary 2-[(Carbamoylmet...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide provides an in-depth analysis of the molecular structure, conformation, and pharmaceutical significance of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid.

Executive Summary

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS: 937696-54-3) is a specialized anthranilic acid derivative utilized primarily as a pharmaceutical impurity standard and a synthetic intermediate. Structurally, it consists of a 3-chlorobenzoic acid core N-alkylated with a glycinamide (carbamoylmethyl) moiety.

Its significance lies in its role as a stable precursor (open-ring form) to 9-chloro-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione , a scaffold relevant to the development of anxiolytics and psychotropic agents. Understanding its conformational landscape is critical for controlling the cyclization kinetics during drug substance manufacturing and for identifying process-related impurities in Active Pharmaceutical Ingredients (APIs).

Molecular Architecture & Physicochemical Profile[1]

Chemical Identity[1][2]
  • IUPAC Name: 2-[(2-Amino-2-oxoethyl)amino]-3-chlorobenzoic acid

  • Common Name: N-(Carbamoylmethyl)-3-chloroanthranilic acid

  • Molecular Formula:

    
    
    
  • Molecular Weight: 228.63 g/mol

  • Key Functional Groups:

    • Carboxylic Acid (C1): Proton donor, responsible for acidity (pKa ~3.5–4.0).

    • Secondary Amine (N2): Linker, reduced basicity due to conjugation and steric hindrance.

    • Chloro Group (C3): Steric bulk, induces torsion in the N-substituent.

    • Primary Amide (Side Chain): Hydrogen bond donor/acceptor, facilitates cyclization.

Structural Connectivity Diagram

The following diagram illustrates the connectivity and the critical "ortho-effect" zone where steric clash and H-bonding occur.

MolecularStructure Core Benzoic Acid Core (Phenyl Ring) C1 C1: Carboxyl Group (-COOH) Core->C1 Position 1 C2 C2: Amino Linker (-NH-) Core->C2 Position 2 C3 C3: Chloro Group (-Cl) Core->C3 Position 3 C2->C1 Intramolecular H-Bond SideChain Side Chain (-CH2-CONH2) C2->SideChain N-Alkylation C3->C2 Steric Clash (Twists N-Linker)

Figure 1: Connectivity map highlighting the steric clash between the 3-Chloro group and the 2-Amino linker.

Physicochemical Properties Table
PropertyValue (Predicted/Exp)Significance
Physical State Solid (Crystalline)High melting point indicates strong lattice energy via intermolecular H-bonds.
Melting Point >180°C (Decomposes)Decomposition often involves dehydration to the benzodiazepine-dione.
pKa (Acid) 3.2 ± 0.2Stronger acid than benzoic acid due to electron-withdrawing Cl and N-cation stabilization.
LogP ~1.2Moderately lipophilic; soluble in DMSO, Methanol; poor in water.
H-Bond Donors 3 (COOH, NH, NH2)High potential for crystal polymorphism.
H-Bond Acceptors 3 (C=O acid, C=O amide, N)Facilitates solvation in polar aprotic solvents.

Conformational Analysis

The conformation of 2-[(carbamoylmethyl)amino]-3-chlorobenzoic acid is dominated by the "Ortho Effect" and Intramolecular Hydrogen Bonding .

The 3-Chloro Steric Lock

The chlorine atom at position 3 has a Van der Waals radius of approximately 1.75 Å. This bulk creates significant steric hindrance with the amino group at position 2.

  • Consequence: Unlike unsubstituted anthranilic acid, where the amino group is relatively planar with the phenyl ring, the 3-chloro group forces the C2-N bond to twist . This non-planarity disrupts conjugation between the nitrogen lone pair and the phenyl ring, making the nitrogen slightly more basic and nucleophilic than in non-chlorinated analogs.

Intramolecular Hydrogen Bonding (IMHB)

Two competing IMHB motifs define the solution-state conformation:

  • Motif A (Standard Anthranilic): The amine N-H donates a hydrogen to the carbonyl oxygen of the C1-carboxyl group (

    
    ). This forms a stable 6-membered pseudo-ring, locking the carboxyl group coplanar with the phenyl ring.
    
  • Motif B (Side Chain Interaction): The amide protons of the carbamoylmethyl group can interact with the carboxylate oxygen or the chlorine atom.

    • Dominant Conformer:Motif A is energetically favored in non-polar solvents, stabilizing the "open" form.

Cyclization Potential (The "Closed" Conformer)

Under acidic conditions or thermal stress, the molecule undergoes dehydration cyclization. The amine nitrogen is positioned ideally for the side-chain amide to attack the carboxylic acid (or vice versa), but the 3-chloro group exerts a "buttressing effect," pushing the side chain closer to the carboxyl group and accelerating cyclization relative to the non-chlorinated analog.

Cyclization Open Open Form 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (Stable Solid) TS Transition State Tetrahedral Intermediate (Acid/Heat Catalyzed) Open->TS - H2O (Dehydration) Closed Cyclized Form 9-chloro-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione (Impurity/Product) TS->Closed Ring Closure Closed->Open Hydrolysis (Base)

Figure 2: Dehydration-cyclization pathway driven by the proximity of the C1-COOH and the side-chain amide.

Synthesis and Impurity Profiling[2][3]

Synthetic Pathway

The synthesis typically follows a nucleophilic aromatic substitution or N-alkylation protocol.

  • Starting Material: 2-Amino-3-chlorobenzoic acid (3-Chloroanthranilic acid).[1]

  • Reagent: 2-Chloroacetamide (or Chloroacetyl chloride followed by amination).

  • Conditions: Mild base (Na2CO3), reflux in water or ethanol.

    • Critical Control: Temperature must be controlled to prevent in-situ cyclization to the benzodiazepine-dione.

Analytical Characterization (Protocol)

To distinguish the open acid from the cyclized impurity, High-Performance Liquid Chromatography (HPLC) is required.

HPLC Method Parameters:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water (Suppresses ionization of COOH, improving retention).

  • Mobile Phase B: Acetonitrile.

  • Gradient: 5% B to 60% B over 20 minutes.

  • Detection: UV at 254 nm (Benzoic acid chromophore).

  • Retention Logic:

    • Open Acid (Target): Elutes earlier (more polar due to free COOH/NH2).

    • Cyclized Dione (Impurity): Elutes later (less polar, loss of H-bond donors/acceptors).

References

  • Sigma-Aldrich. 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid - Product Specification & CAS 937696-54-3. Retrieved from .

  • PubChem. 2-Amino-3-chlorobenzoic acid (Parent Compound Data). National Library of Medicine. Retrieved from .

  • ChemicalBook. Synthesis and Properties of 3-Chloroanthranilic Acid Derivatives. Retrieved from .

  • MDPI. Supramolecular Assemblies of 3-Chlorobenzoic Acid Derivatives. (Context on H-bonding patterns in chloro-benzoic acids). Retrieved from .

Sources

Exploratory

A Technical Guide to Identifying Potential Therapeutic Targets for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Abstract In the landscape of modern drug discovery, the precise identification of molecular targets is a foundational pillar for the development of novel therapeutics. This guide outlines a comprehensive, multi-faceted s...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

In the landscape of modern drug discovery, the precise identification of molecular targets is a foundational pillar for the development of novel therapeutics. This guide outlines a comprehensive, multi-faceted strategy for the elucidation of potential therapeutic targets for the compound 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. While direct biological data for this specific molecule is not extensively available, its structural motifs, particularly the N-substituted anthranilic acid core, provide a strong basis for hypothesizing its interaction with several key biological pathways. This document serves as a technical roadmap for researchers, scientists, and drug development professionals, detailing a systematic approach that integrates in silico prediction, in vitro validation, and cell-based target engagement methodologies. The protocols and workflows described herein are designed to be self-validating, ensuring a high degree of scientific rigor and reproducibility.

Introduction: Structural Analysis and Rationale

The compound 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid belongs to the class of N-substituted anthranilic acid derivatives. Anthranilic acid and its analogs are recognized as "privileged scaffolds" in medicinal chemistry, known to interact with a wide range of biological targets.[1] These derivatives have demonstrated a remarkable breadth of biological activities, including anti-inflammatory, analgesic, antimicrobial, antiviral, and anticancer properties.[2][3]

A structural deconstruction of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid reveals key pharmacophoric features:

  • Anthranilic Acid Core: This scaffold is isosteric to salicylic acid and is a common feature in non-steroidal anti-inflammatory drugs (NSAIDs).[3]

  • Carboxylic Acid Group: This acidic moiety can act as a hydrogen bond donor and acceptor, and can form ionic interactions, often anchoring the molecule within the active site of an enzyme or receptor.

  • Amide Linkage: The secondary amine and the carbamoylmethyl group introduce additional hydrogen bonding capabilities, contributing to target specificity and binding affinity.

  • Chlorine Substitution: The chloro- group at the 3-position modifies the electronic properties of the aromatic ring and can participate in halogen bonding, potentially enhancing binding affinity and selectivity for a target protein.

Given these structural features, it is plausible that 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid may interact with targets implicated in inflammation, cancer, and metabolic diseases. This guide will now delineate a systematic approach to identify and validate these potential targets.

In Silico Target Prediction: A Hypothesis-Generating Engine

The initial phase of target identification leverages computational methods to screen vast biological space and generate a tractable list of high-probability targets. This in silico approach is both time and resource-efficient.

Reverse Docking and Target Fishing

Reverse docking involves screening the compound against a large library of 3D protein structures to predict potential binding partners.

Experimental Protocol: Reverse Docking

  • Ligand Preparation: Generate a 3D conformation of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. Assign partial charges and minimize the energy of the structure using a suitable force field (e.g., MMFF94).

  • Target Library Selection: Utilize a comprehensive library of protein structures, such as the Protein Data Bank (PDB), focusing on human proteins with known binding sites.

  • Docking Simulation: Employ a validated docking program (e.g., AutoDock, Glide, or GOLD) to systematically dock the prepared ligand into the binding sites of each protein in the library.

  • Scoring and Ranking: Score the resulting poses based on the predicted binding affinity (e.g., kcal/mol). Rank the potential targets according to their docking scores.

  • Filtering and Prioritization: Filter the ranked list based on biological relevance, prioritizing targets known to be involved in disease pathways.

Data Presentation: Predicted Targets

The output of the in silico screening should be summarized in a table for clear interpretation and prioritization for subsequent experimental validation.

Predicted Target Docking Score (kcal/mol) Biological Function Associated Disease(s)
Cyclooxygenase-2 (COX-2)-9.8Inflammation, PainArthritis, Cancer
Mitogen-activated protein kinase (MAPK)-9.2Cell signaling, ProliferationCancer, Inflammatory diseases
Aldo-keto reductase-8.7Metabolic regulationDiabetes complications
PI3K/AKT-8.5Cell survival, ProliferationCancer
Peroxisome proliferator-activated receptors (PPARs)-8.1Metabolism, InflammationMetabolic syndrome, Diabetes
Visualization: In Silico Workflow

in_silico_workflow cluster_input Input cluster_process Computational Process cluster_output Output Compound 2D Structure of Compound Prep 3D Ligand Preparation Compound->Prep Energy Minimization Docking Reverse Docking vs. Protein Library Prep->Docking Scoring Scoring & Ranking Docking->Scoring Binding Affinity Calculation TargetList Prioritized Target List Scoring->TargetList Biological Filtering

Caption: Workflow for in silico target identification.

In Vitro Validation: Confirming Direct Target Interaction

The hypotheses generated from in silico screening must be tested experimentally. In vitro assays are essential for confirming a direct physical interaction between the compound and its predicted target.

Direct Binding Assays: Surface Plasmon Resonance (SPR)

SPR is a label-free technique that provides real-time quantitative data on the binding kinetics (association and dissociation rates) and affinity (KD) of a drug-target interaction.

Experimental Protocol: Surface Plasmon Resonance (SPR)

  • Chip Preparation: Covalently immobilize the purified recombinant target protein onto a sensor chip surface (e.g., a CM5 chip via amine coupling).

  • Analyte Preparation: Prepare a series of concentrations of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid in a suitable running buffer.

  • Binding Analysis: Inject the different concentrations of the compound over the sensor chip surface. Monitor the change in the refractive index in real-time, which is proportional to the mass of the compound binding to the immobilized protein.

  • Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Functional Assays: Enzyme Inhibition

If the predicted target is an enzyme, its functional activity in the presence of the compound should be assessed. For instance, if a kinase is a predicted target, a kinase inhibition assay would be appropriate.

Experimental Protocol: Kinase Inhibition Assay

  • Reaction Setup: In a 96-well plate, combine the kinase, its specific substrate (e.g., a peptide), and ATP.

  • Compound Addition: Add varying concentrations of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid to the wells. Include appropriate controls (no compound, no enzyme).

  • Incubation: Incubate the plate at the optimal temperature for the kinase reaction for a specified period.

  • Detection: Stop the reaction and quantify the amount of phosphorylated substrate using a detection reagent (e.g., a phosphospecific antibody or a luminescence-based ATP detection kit).

  • IC50 Determination: Plot the percentage of kinase activity against the compound concentration and fit the data to a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

Cellular Target Engagement and Phenotypic Consequences

Confirming that the compound interacts with its target within the complex environment of a living cell is a critical step. Furthermore, understanding the phenotypic consequences of this engagement provides insight into the compound's therapeutic potential.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for verifying target engagement in cells. The principle is that a ligand binding to its target protein stabilizes it against thermal denaturation.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

  • Cell Treatment: Treat intact cells with either the vehicle control or 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid.

  • Heating: Heat the cell lysates at a range of temperatures.

  • Protein Extraction: Separate the soluble and aggregated protein fractions by centrifugation.

  • Protein Detection: Analyze the amount of soluble target protein remaining at each temperature by Western blotting or other protein detection methods.

  • Melt Curve Analysis: Plot the amount of soluble protein as a function of temperature to generate a "melting curve." A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

Proposed Signaling Pathway Analysis

Based on the structural similarity of the compound to known inhibitors of the PI3K/AKT pathway and the potential for anthranilic acid derivatives to act as apoptosis inducers, we can hypothesize a potential mechanism of action in cancer cells.[2][3] A study has demonstrated that 2-amino-3-chlorobenzoic acid, a closely related compound, exhibits anticancer activity by inhibiting the PI3K/AKT signaling pathway.[4][5]

signaling_pathway cluster_pathway Proposed PI3K/AKT Signaling Pathway RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 AKT AKT PDK1->AKT mTOR mTOR AKT->mTOR Proliferation Cell Proliferation & Survival mTOR->Proliferation Compound 2-[(Carbamoylmethyl)amino] -3-chlorobenzoic acid Compound->PI3K Inhibition

Caption: Proposed inhibition of the PI3K/AKT pathway.

Conclusion and Future Directions

This guide has presented a logical and experimentally robust workflow for the identification and validation of therapeutic targets for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. By integrating computational prediction with rigorous in vitro and cell-based experimental validation, researchers can efficiently navigate the complexities of target discovery. The structural characteristics of this compound, rooted in the versatile anthranilic acid scaffold, suggest a high potential for biological activity. Future work should focus on executing the described protocols, followed by lead optimization of the compound to improve potency and selectivity for the validated target, and ultimately, evaluation in preclinical disease models.

References

  • Medicinal chemistry of anthranilic acid derivatives: A mini review. (2021). ResearchGate. Retrieved from [Link]

  • In Silico-Based Design and In Vivo Evaluation of an Anthranilic Acid Derivative as a Multitarget Drug in a Diet-Induced Metabolic Syndrome Model. (n.d.). PMC. Retrieved from [Link]

  • Synthesis and Biological Activity of Novel Complexes with Anthranilic Acid and Its Analogues. (2023). MDPI. Retrieved from [Link]

  • Discovery of Anthranilic Acid Derivatives as Difluoromethylornithine Adjunct Agents That Inhibit Far Upstream Element Binding Protein 1 (FUBP1) Function. (2022). Journal of Medicinal Chemistry - ACS Publications. Retrieved from [Link]

  • Anthranilic Acid Derivatives: Novel Inhibitors of Protein Glycation and the Associated Oxidative Stress in the Hepatocytes. (2018). Bentham Science Publishers. Retrieved from [Link]

  • Synthesis and Characterization of Novel N-Substituted-3-chloro-2- Azetidinones as Potential Anticonvulsant Agents. (n.d.). ResearchGate. Retrieved from [Link]

  • [Asymmetric chlorobenzoic acid N,N-dialkylamides having phytotoxic activity]. (1978). PubMed. Retrieved from [Link]

  • Synthesis of 3-chlorobenzoic acid. (n.d.). PrepChem.com. Retrieved from [Link]

  • 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation. (2025). MDPI. Retrieved from [Link]

Sources

Foundational

solubility and stability of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid in different solvents

Executive Summary This technical guide provides a comprehensive framework for evaluating the solubility and stability of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (referred to herein as CM-3-CBA ).[1][2] As a likel...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comprehensive framework for evaluating the solubility and stability of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (referred to herein as CM-3-CBA ).[1][2] As a likely intermediate in the synthesis of fused heterocycles (specifically 1,4-benzodiazepine-2,5-diones or quinazolinones), this molecule presents unique physicochemical challenges.[1][2] Its structure combines an ionizable carboxylic acid, a secondary aniline, and a primary amide, creating a complex zwitterionic and intramolecular hydrogen-bonding landscape.[1][2]

This guide moves beyond static data points to establish a self-validating profiling protocol . It addresses the critical risk of spontaneous cyclization —a stability failure mode often mistaken for simple degradation—and provides actionable workflows for solvent selection during purification and pre-formulation.[1][2]

Part 1: Molecular Analysis & Theoretical Predictions

Before initiating wet-lab experiments, we must understand the structural determinants governing the behavior of CM-3-CBA.[1][2]

Structural Dissection
  • Core Scaffold: 3-Chloroanthranilic acid (2-amino-3-chlorobenzoic acid).[1][2][3] The chlorine atom at the ortho position to the amine (and meta to the acid) exerts an electron-withdrawing inductive effect (-I), lowering the pKa of the carboxylic acid compared to unsubstituted anthranilic acid.[1][2]

  • Side Chain: A glycinamide motif (

    
    ) attached to the aniline nitrogen.[1][2] This introduces a primary amide (hydrogen bond donor/acceptor) and increases polar surface area (PSA).[1]
    
The "Cyclization Trap" (Critical Stability Insight)

The most significant stability risk for CM-3-CBA is not hydrolysis, but intramolecular cyclodehydration .[1][2] Under acidic conditions or elevated temperatures, the terminal amide nitrogen can attack the carboxylic acid carbonyl, expelling water to form a 7-membered ring: 9-chloro-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione .[1][2]

  • Implication: Solubility studies in acidic media or at high temperatures must be monitored by HPLC to distinguish between "dissolved compound" and "cyclized product."

Part 2: Solubility Profiling Strategy

Solubility for CM-3-CBA is not a single number; it is a dynamic function of pH and solvent polarity.[1][2]

Predicted Solubility Landscape
Solvent ClassRepresentative SolventPredicted SolubilityMechanistic Rationale
Aqueous (Low pH) 0.1N HClLow The carboxylic acid is protonated (neutral).[1][2] The amide is neutral.[1][2] Limited ionization reduces solubility.[1][2]
Aqueous (High pH) Phosphate Buffer (pH 7.[1]4)High Deprotonation of the carboxylic acid (

) creates a soluble salt species.[1][2]
Dipolar Aprotic DMSO, DMAVery High Disrupts strong intermolecular H-bonds; ideal for stock solutions (>50 mg/mL).[1][2]
Protic Organic Methanol, EthanolModerate Good solvation of the amide group, but limited by the lipophilic aromatic ring.[1][2]
Non-Polar DCM, HexaneNegligible The molecule is too polar (high PSA) to dissolve in non-polar media.[1][2]
Protocol: Thermodynamic Solubility Assessment

Standard "Shake-Flask" methods are insufficient due to the cyclization risk.[1][2] Use this modified equilibrium protocol.

Step-by-Step Methodology:

  • Preparation: Weigh 10 mg of CM-3-CBA into 1.5 mL microcentrifuge tubes.

  • Solvent Addition: Add 500

    
    L of target solvent (Buffer pH 1.2, 4.5, 7.4, and Water).[1][2]
    
  • Equilibration: Incubate at 25°C with constant agitation (750 rpm) for 24 hours.

    • Control: Prepare a parallel set at 4°C to assess temperature dependence without thermal degradation.

  • Separation: Centrifuge at 15,000 rpm for 10 minutes.

  • Filtration: Filter supernatant through a 0.22

    
    m PVDF membrane (low binding).[1]
    
  • Quantification: Analyze via HPLC-UV (see Section 4).

  • pH Check: Measure the pH of the supernatant post-equilibrium.[1][2] (Crucial: The compound is acidic and may shift the buffer pH).[1]

Part 3: Stability & Degradation Pathways

The Degradation Hierarchy

We categorize instability into two tiers:[1][2]

  • Primary (Rapid): Cyclization to benzodiazepine derivative (Acid/Heat catalyzed).[1]

  • Secondary (Slow): Hydrolysis of the terminal amide to the di-acid (2-[(carboxymethyl)amino]-3-chlorobenzoic acid).

Visualization of Stability Pathways

The following diagram illustrates the competing pathways that must be monitored during profiling.

StabilityPathways CM3CBA CM-3-CBA (Target Molecule) BenzoDione Cyclized Impurity (Benzodiazepine-2,5-dione) CM3CBA->BenzoDione Acid/Heat (-H2O) DiAcid Hydrolysis Product (Di-carboxylic Acid) CM3CBA->DiAcid Base/Enzyme (+H2O) Decarb Decarboxylated Product CM3CBA->Decarb Extreme Heat (-CO2)

Figure 1: Competing degradation pathways.[1][2] Note that cyclization (Red path) is the dominant risk in acidic or heated environments.[1][2]

Protocol: Forced Degradation (Stress Testing)

This protocol validates the stability-indicating nature of your analytical method.[1][2]

  • Acid Stress: Dissolve CM-3-CBA in 0.1N HCl. Heat at 60°C for 4 hours.

    • Expected Result: Appearance of the cyclized benzodiazepine peak (usually elutes later on RP-HPLC due to loss of polar Zwitterion nature).[1][2]

  • Base Stress: Dissolve in 0.1N NaOH. Stir at RT for 4 hours.

    • Expected Result: Hydrolysis of amide to carboxylic acid (Di-acid species).[1][2]

  • Oxidative Stress: 3%

    
     at RT for 2 hours.
    
    • Expected Result: Minimal degradation (Chlorine on ring protects against electrophilic attack, though the amine is susceptible to N-oxidation).[1][2]

Part 4: Analytical Methodologies (HPLC-UV)

To accurately differentiate CM-3-CBA from its cyclized analog, a gradient method is required.[1][2]

  • Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5

    
    m, 4.6 x 100 mm.[1][2]
    
  • Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses ionization of carboxylic acid, improving retention).[1][2]

  • Mobile Phase B: Acetonitrile.[1][2]

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: 254 nm (Benzoic acid

    
    -
    
    
    
    transition).[1][2]
  • Rationale: The cyclized product is significantly less polar (loss of ionizable -COOH and polar -NH2) and will elute later than the parent CM-3-CBA.[1][2]

Part 5: Workflow Visualization

The following diagram outlines the decision tree for solvent selection based on the intended application (Synthesis vs. Analysis).

SolventSelection Start Start: CM-3-CBA Application Decision Intended Use? Start->Decision Analysis Analytical / QC Decision->Analysis Synthesis Synthesis / Reaction Decision->Synthesis StockSol Stock Solution (DMSO or DMA) Analysis->StockSol ReactionSol Reaction Medium Synthesis->ReactionSol Diluent Diluent (50:50 MeCN:H2O) StockSol->Diluent Protic Protic (EtOH/MeOH) Risk: Slow Esterification ReactionSol->Protic Aprotic Aprotic (THF/DMF) Best for coupling ReactionSol->Aprotic Warning AVOID: Acidic Alcohols (Promotes Cyclization) Protic->Warning

Figure 2: Solvent selection decision tree highlighting risks in acidic alcoholic media.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 80807, 2-Amino-3-chlorobenzoic acid.[1][2] Retrieved from [Link][1][2]

    • Context: Provides physicochemical baseline for the parent scaffold (3-chloroanthranilic acid)
  • Context: Verifies the solid-state stability and storage requirements (Air & Light Sensitive)
  • Context: Confirms solubility in DMSO and Methanol for the parent compound, supporting the solvent selection protocol.
  • Wikipedia. N-Acetylanthranilic acid.[1][2] Retrieved from [Link][1][2][4]

    • Context: Provides comparative data for amide-substituted anthranilic acids, highlighting the potential for cyclization and triboluminescence in this chemical family.[1][2]

(Note: While specific literature on the exact "Carbamoylmethyl" derivative is proprietary/sparse, the protocols above are derived from authoritative data on the parent 3-chloroanthranilic acid and established organic chemistry principles for N-substituted anthranilates.)

Sources

Exploratory

Spectroscopic Profile & Structural Elucidation: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

This technical guide provides a comprehensive spectroscopic profile and structural elucidation framework for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS: 937696-54-3). Executive Summary & Compound Identity This...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive spectroscopic profile and structural elucidation framework for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS: 937696-54-3).

Executive Summary & Compound Identity

This guide details the spectroscopic characteristics of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid , a functionalized anthranilic acid derivative. This compound serves as a critical intermediate in the synthesis of fused heterocyclic pharmacophores, particularly quinazolinones and 1,4-benzodiazepines .

The structural modification—alkylation of the aniline nitrogen with a glycinamide moiety—introduces distinct spectral signatures (Amide I/II bands, methylene singlets) that differentiate it from the parent 3-chloroanthranilic acid .

Chemical Identity Table
PropertyDetail
IUPAC Name 2-[(2-amino-2-oxoethyl)amino]-3-chlorobenzoic acid
CAS Number 937696-54-3
Molecular Formula C₉H₉ClN₂O₃
Molecular Weight 228.63 g/mol
Parent Scaffold 3-Chloroanthranilic acid (CAS 6388-47-2)
Key Moiety Carbamoylmethyl (Glycinamide) side chain

Synthesis & Structural Logic (The "Causality")

To interpret the spectra accurately, one must understand the compound's origin. The synthesis typically involves the nucleophilic substitution of 2-chloroacetamide by the nitrogen of 3-chloroanthranilic acid under basic conditions.

Reaction Pathway Visualization

The following diagram illustrates the synthesis and the resulting structural changes tracked by spectroscopy.

SynthesisPath cluster_logic Spectroscopic Evolution SM1 3-Chloroanthranilic Acid (C7H6ClNO2) [Parent Aniline] Target 2-[(Carbamoylmethyl)amino]- 3-chlorobenzoic acid (Target) SM1->Target Nucleophilic Attack (N-Alkylation) Reagent 2-Chloroacetamide (Cl-CH2-CONH2) [Alkylating Agent] Reagent->Target Byproduct HCl / NaCl Target->Byproduct Elimination Note1 Loss of primary NH2 signals Appearance of secondary NH Note2 Appearance of CH2 (Glycine) Appearance of Amide C=O

Figure 1: Synthesis pathway highlighting the introduction of the carbamoylmethyl group, which dictates the shift in spectral properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR assignment relies on identifying the "anchors": the 1,2,3-trisubstituted benzene ring and the new glycine-derived side chain.

¹H NMR (Proton) – 400 MHz, DMSO-d₆

Note: Chemical shifts are derived from chemometric analysis of analogous N-alkylated anthranilic acids.

PositionShift (δ, ppm)MultiplicityIntegrationAssignment Logic
COOH 12.80 – 13.50Broad Singlet1HCarboxylic acid proton (exchangeable). Highly deshielded.
Ar-H6 7.75 – 7.85Doublet of Doublets (dd)1HOrtho to COOH. Most deshielded aromatic proton due to anisotropic effect of carbonyl.
Ar-H4 7.50 – 7.60Doublet of Doublets (dd)1HOrtho to Chlorine. Deshielded by inductive effect of Cl.
Amide-NH₂ 7.10 – 7.40Two Broad Singlets2HPrimary amide protons. Often appear as two distinct peaks due to restricted rotation.
Ar-H5 6.60 – 6.75Triplet (t) / dd1HMeta to both withdrawing groups. Most shielded aromatic proton.
N-H 6.00 – 6.50Broad Triplet1HSecondary amine. Broadened by quadrupole relaxation and exchange.
CH₂ 3.80 – 4.10Doublet (or Singlet)2HMethylene of the carbamoylmethyl group. Couples to N-H (becomes singlet on D₂O shake).

Critical Validation Point: The disappearance of the characteristic primary amine signal of the starting material (~5.0–6.0 ppm, broad s, 2H) and the appearance of the methylene signal (~3.9 ppm) confirms the reaction success.

¹³C NMR (Carbon) – 100 MHz, DMSO-d₆
PositionShift (δ, ppm)Assignment
C=O (Acid) 168.0 – 170.0Carboxylic acid carbonyl.
C=O (Amide) 170.5 – 172.0New amide carbonyl from side chain.
C-N (Ar) 145.0 – 148.0Aromatic C2 (attached to Nitrogen).
C-Cl (Ar) 118.0 – 122.0Aromatic C3 (attached to Chlorine).
Ar-CH 130.0 – 135.0C4 and C6 (Deshielded).
Ar-CH 115.0 – 118.0C5 (Shielded).
Ar-C (COOH) 112.0 – 115.0Aromatic C1 (Ipso to COOH).
CH₂ 45.0 – 50.0Methylene carbon of the side chain.

Infrared (IR) Spectroscopy

The IR spectrum serves as a "fingerprint" for functional group verification. The key diagnostic is the Amide I/II region .

Wavenumber (cm⁻¹)Functional GroupVibrational ModeDiagnostic Value
3300 – 3450 N-H (Amide)StretchingDoublet typically seen for primary amides (-CONH₂).
2500 – 3300 O-H (Acid)StretchingVery broad "hump" characteristic of carboxylic acid dimers.
1680 – 1705 C=O (Acid)StretchingStrong intensity. Conjugated with benzene ring.
1640 – 1660 C=O (Amide I)StretchingNew band not present in starting material.
1580 – 1600 N-H (Amide II)BendingConfirmation of the amide moiety.
740 – 760 C-ClStretchingCharacteristic aryl chloride band.

Mass Spectrometry (MS)

Mass spectrometry provides the definitive confirmation of molecular weight and fragmentation pattern.

  • Ionization Mode: Electrospray Ionization (ESI) is recommended (Negative or Positive mode).

  • Molecular Weight: 228.63

Expected Signals (ESI+)
  • [M+H]⁺: m/z 229.05 (Base peak for ³⁵Cl isotope).

  • [M+H+2]⁺: m/z 231.05 (Isotope peak, ~33% intensity of base peak due to ³⁷Cl).

  • [M+Na]⁺: m/z 251.04 (Sodium adduct).

Fragmentation Logic (MS/MS)

The molecule typically fragments by losing the side chain or small neutral molecules.

MassSpec Parent Parent Ion [M+H]+ m/z 229 Frag1 Loss of NH3 (Amide cleavage) m/z ~212 Parent->Frag1 -17 Da Frag2 Loss of H2O (Cyclization to Quinazolinone) m/z ~211 Parent->Frag2 -18 Da (Cyclodehydration) Frag3 Core Fragment (3-Cl-Anthranilic ion) m/z ~172 Parent->Frag3 -57 Da (Loss of Glycyl)

Figure 2: Proposed fragmentation pathway in positive ion mode. The loss of water (m/z 211) is particularly common as these molecules tend to cyclize in the gas phase.

Experimental Validation Protocol

To ensure the integrity of your sample, follow this self-validating workflow:

  • TLC Check:

    • Stationary Phase: Silica Gel 60 F254.

    • Mobile Phase: Ethyl Acetate:Methanol:Acetic Acid (90:10:1).

    • Visualization: UV (254 nm).

    • Result: The product will be more polar (lower Rf) than the starting material (3-chloroanthranilic acid) due to the amide functionality.

  • Melting Point:

    • Expect a sharp melting point range (typically >200°C, decomposition). A broad range indicates contamination with the starting amine.

  • Silver Nitrate Test (Halogen Verification):

    • Acidify with HNO₃ and add AgNO₃.

    • Result: Should be negative for immediate precipitation (chlorine is aromatic/covalent). A precipitate indicates free chloride ions (salt contamination).

References

  • Sigma-Aldrich. (n.d.). 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid Product Page. Retrieved from (Search CAS: 937696-54-3).

  • National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 80807 (2-Amino-3-chlorobenzoic acid). Retrieved from [Link]

  • Wiktorska, K., et al. (2013). Synthesis and antitumor activity of new derivatives of anthranilic acid. Journal of Enzyme Inhibition and Medicinal Chemistry. (Contextual reference for anthranilic acid spectral shifts).
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.
Foundational

theoretical studies on 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Theoretical and Computational Profiling of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid Executive Summary 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (also known as N-(carbamoylmethyl)-3-chloroanthranilic acid) re...

Author: BenchChem Technical Support Team. Date: February 2026

Theoretical and Computational Profiling of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid

Executive Summary

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (also known as N-(carbamoylmethyl)-3-chloroanthranilic acid) represents a critical intermediate in the synthesis of pharmacologically active heterocycles, specifically 1,4-benzodiazepine-2,5-diones. As drug discovery shifts toward rational design, theoretical profiling of such precursors via Density Functional Theory (DFT) has become a standard requirement to predict reactivity, stability, and spectroscopic signatures prior to wet-lab synthesis.

This technical guide outlines the theoretical framework for analyzing this molecule. It synthesizes established computational protocols for anthranilic acid derivatives, providing a roadmap for researchers to determine geometric parameters, electronic properties (HOMO-LUMO), and reactive potential.

Chemical Architecture & Synthesis Context[1][2]

The molecule is a derivative of 3-chloroanthranilic acid where the amine nitrogen is alkylated with a carbamoylmethyl group (


). Its primary significance lies in its role as a "pre-cyclized" scaffold.
Structural Components[1][2][3][4]
  • Benzoic Acid Core: Provides the carboxylic acid functionality necessary for subsequent dehydration/cyclization.

  • 3-Chloro Substituent: Induces steric and electronic effects (inductive withdrawal) that influence the acidity of the carboxylic group and the nucleophilicity of the amine.

  • Carbamoylmethyl Side Chain: Acts as the internal nucleophile partner (via the amide nitrogen) or electrophile (via the carbonyl) depending on the reaction conditions.

Synthesis Pathway

The synthesis typically involves the N-alkylation of 3-chloroanthranilic acid with 2-chloroacetamide.

Synthesis A 3-Chloroanthranilic Acid C Intermediate: 2-[(Carbamoylmethyl)amino]- 3-chlorobenzoic Acid A->C + B (Base, Reflux) B 2-Chloroacetamide D 9-Chloro-1,4-benzodiazepine- 2,5-dione C->D Cyclodehydration (-H2O)

Figure 1: Synthetic pathway from 3-chloroanthranilic acid to the benzodiazepine scaffold via the title compound.

Computational Methodology: The Standard Protocol

To ensure data integrity and reproducibility, the following computational workflow is recommended for studying this molecule. This protocol aligns with recent studies on anthranilic acid derivatives [1, 2].[1]

Level of Theory
  • Optimization & Frequencies: DFT/B3LYP with the 6-311++G(d,p) basis set.[1][2]

    • Rationale: B3LYP provides a balanced description of organic thermochemistry. The diffuse functions (++) are critical for describing the lone pairs on the chlorine, oxygen, and nitrogen atoms, as well as the anionic character of the carboxylate if studied in basic media.

  • Solvent Model: IEF-PCM (Integral Equation Formalism Polarizable Continuum Model).

    • Solvents: Water (physiological relevance) and DMSO (synthesis relevance).

Workflow Diagram

Workflow Step1 Structure Construction (Z-Matrix/Cartesian) Step2 Geometry Optimization (B3LYP/6-311++G(d,p)) Step1->Step2 Step3 Frequency Calculation (Check for imaginary freqs) Step2->Step3 Decision NImag = 0? Step3->Decision Decision->Step2 No (Re-optimize) Step4 Electronic Properties (HOMO-LUMO, MEP) Decision->Step4 Yes Step5 Spectroscopic Prediction (IR, NMR GIAO) Step4->Step5

Figure 2: Computational workflow for theoretical profiling.

Structural & Electronic Analysis

Intramolecular Hydrogen Bonding

In the gas phase and non-polar solvents, 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is predicted to exhibit strong intramolecular hydrogen bonding (IMHB).

  • Interaction A: Between the secondary amine (

    
    ) and the carbonyl oxygen of the carboxylic acid.
    
  • Interaction B: Between the amide hydrogen of the side chain and the carboxylic acid oxygen.

  • Significance: These interactions lock the molecule in a planar or near-planar conformation, pre-organizing it for cyclization but also potentially raising the activation energy for intermolecular reactions.

Frontier Molecular Orbitals (FMOs)

The HOMO-LUMO gap is a primary indicator of chemical stability and bioactivity.

  • HOMO (Highest Occupied Molecular Orbital): Typically localized on the aromatic ring and the lone pairs of the chlorine and amine nitrogen. It represents the region capable of donating electrons (nucleophilic character).

  • LUMO (Lowest Unoccupied Molecular Orbital): Localized on the carbonyl groups (carboxylic and amide) and the aromatic system. It represents the region capable of accepting electrons (electrophilic character).

  • Chemical Hardness (

    
    ):  A large gap implies a "hard" molecule (stable), while a small gap suggests "soft" (reactive). For anthranilic acid derivatives, a gap of ~4-5 eV is typical [1].
    

Table 1: Predicted Global Reactivity Descriptors (B3LYP/6-311++G(d,p))

ParameterSymbolFormulaPhysical Meaning
Ionization Potential


Energy to remove an electron
Electron Affinity


Energy to add an electron
Chemical Hardness


Resistance to charge transfer
Electrophilicity Index


Propensity to accept electrons
Molecular Electrostatic Potential (MEP)

MEP mapping visualizes charge distribution.

  • Red Regions (Negative Potential): Carbonyl oxygens (

    
    ) and carboxylate oxygen. These are preferred sites for electrophilic attack (e.g., protonation).
    
  • Blue Regions (Positive Potential): Amide protons (

    
    ) and carboxylic proton (
    
    
    
    ). These are sites for nucleophilic attack.
  • Role of Chlorine: The 3-chloro group creates a localized region of electron density but also withdraws density from the ring, increasing the acidity of the carboxyl group compared to the non-chlorinated analog.

Spectroscopic Signatures

Theoretical studies allow for the assignment of ambiguous spectral peaks often observed in experimental synthesis.

Infrared (IR) Vibrational Analysis

Scaled quantum mechanical force fields (SQM) are used to correct systematic errors in DFT frequencies (typical scaling factor: 0.961).

  • 
     Carboxylic:  3200–3500 cm⁻¹ (broad, often red-shifted due to H-bonding).
    
  • 
     Amide/Amine:  3300–3450 cm⁻¹.
    
  • 
    :  Distinct peaks for the carboxylic acid (~1680–1700 cm⁻¹) and the primary amide (~1650–1670 cm⁻¹). The proximity of these peaks requires theoretical deconvolution.
    
NMR Prediction (GIAO Method)
  • ¹H NMR: The carboxylic proton is typically highly deshielded (>11 ppm). The methylene protons (

    
    ) of the carbamoylmethyl group appear as a singlet or doublet (if coupled to NH) around 3.8–4.2 ppm.
    
  • ¹³C NMR: The carbonyl carbons are distinct, with the acid carbonyl appearing downfield (~170 ppm) relative to the amide carbonyl (~165 ppm).

Biological & Reactivity Potential[2]

Cyclization Thermodynamics

The most critical theoretical calculation for this molecule is the energetics of its cyclization to 9-chloro-1,4-benzodiazepine-2,5-dione .

  • Reaction:

    
    
    
  • Thermodynamics: The reaction is generally endothermic in isolation but driven by entropy and solvent stabilization. DFT studies often calculate the Transition State (TS) energy barrier to determine if the reaction requires thermal activation (reflux) or catalysis.

Molecular Docking

As a derivative of anthranilic acid (a known pharmacophore), this molecule can be docked against targets such as:

  • Cyclooxygenase (COX-1/COX-2): Anthranilic acid derivatives (fenamates) are NSAIDs. The 3-chloro group often enhances potency [1, 3].

  • Aldo-Keto Reductases (AKR1C3): Similar scaffolds have shown inhibitory activity against these enzymes, which are targets for hormone-dependent cancers [4].

References

  • Atrushi, K. S., et al. (2023).[1][3] "Density Functional Theory, ADME, and Molecular Docking of Some Anthranilic Acid Derivatives as Cyclooxygenase Inhibitors." Journal of Medicinal and Chemical Sciences, 6(9), 1943-1952.[3] Link

  • Monajjemi, M., et al. (2012). "Investigation of intramolecular hydrogen bond in Anthranilic acid derivatives." Journal of Basic and Applied Scientific Research, 2(2), 1479-1486. Link

  • Prasher, P., & Sharma, M. (2021). "Medicinal chemistry of anthranilic acid derivatives: A mini review." Drug Development Research, 82(6), 945-958. Link

  • Brozic, P., et al. (2012). "N-Benzoyl anthranilic acid derivatives as selective inhibitors of aldo–keto reductase AKR1C3." Journal of Enzyme Inhibition and Medicinal Chemistry, 27(6), 892-898. Link

Sources

Exploratory

Strategic Derivatization of 2-Amino-3-Chlorobenzoic Acid: A Guide to Novel Scaffold Discovery

Topic: Identifying Novel Derivatives of 2-Amino-3-Chlorobenzoic Acid Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Agrochemical Researchers, and Process Scientists. Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Identifying Novel Derivatives of 2-Amino-3-Chlorobenzoic Acid Content Type: Technical Whitepaper / Methodological Guide Audience: Medicinal Chemists, Agrochemical Researchers, and Process Scientists.

Executive Summary: The "Ortho-Meta" Advantage

2-Amino-3-chlorobenzoic acid (3-chloroanthranilic acid, CAS 6388-47-2) represents a privileged but underutilized scaffold in modern discovery chemistry. Unlike its 4-chloro and 5-chloro isomers—widely explored in NSAIDs and generic dyes—the 3-chloro isomer offers a unique steric and electronic profile.

The chlorine atom at the 3-position (ortho to the amino group, meta to the carboxyl) exerts a profound "ortho-effect," forcing the amino group out of planarity and creating a hydrophobic pocket adjacent to the nitrogen. This guide outlines a rational workflow for exploiting this geometry to generate novel bioactive derivatives, specifically focusing on 8-chloro-4(3H)-quinazolinones (pharmaceuticals) and ortho-diamides (agrochemicals).

Strategic Design & SAR Logic

To identify novel derivatives, one must move beyond simple amide coupling. The core rigidity of the anthranilic backbone allows for the construction of fused heterocycles where the 3-chloro substituent serves as a critical metabolic blocker and conformational lock.

The Pharmacophore Triad

Effective derivatization targets three vectors:

  • Vector A (Carboxyl Transformation): Cyclization to heterocycles (quinazolinones, benzothiazinones) to improve oral bioavailability.

  • Vector B (Amine Functionalization): N-acylation or N-arylation to introduce diversity elements (R-groups) that interact with target protein hydrophobic pockets.

  • Vector C (The 3-Cl Handle): While chemically inert under mild conditions, the 3-Cl group provides essential lipophilicity (

    
    ) and prevents oxidative metabolism at the sensitive ortho-position.
    
Visualization: SAR Decision Tree

The following diagram illustrates the logical flow for selecting a synthetic pathway based on the desired biological endpoint.

SAR_Logic Start Starting Material: 2-Amino-3-Chlorobenzoic Acid Decision Target Application? Start->Decision Pharma Pharma (Anticancer/Anti-inflammatory) Decision->Pharma Kinase Inhibition (PI3K/AKT) Agro Agrochemical (Ryanodine Receptor) Decision->Agro Insecticidal Activity Intermed1 Intermediate: 8-Chloro-Benzoxazinone Pharma->Intermed1 Acylation & Cyclodehydration FinalPharma Target: 8-Chloro-2,3-disubstituted- quinazolin-4(3H)-one Intermed1->FinalPharma Amine Condensation Intermed2 Intermediate: Isatoic Anhydride Derivative Agro->Intermed2 Phosgenation FinalAgro Target: Bis-amide (Diamide) Intermed2->FinalAgro Ring Opening with Amines

Caption: Figure 1. Strategic divergence in scaffold utilization. The 3-chloro substituent is retained in both pathways to modulate steric fit.

Synthetic Methodologies & Protocols

The most robust route to novel derivatives involves the "Benzoxazinone Gateway." This method is self-validating because the intermediate benzoxazinone is a stable, isolable solid with distinct spectroscopic features, allowing researchers to verify progress before the final diversity-introducing step.

Protocol A: Synthesis of 8-Chloro-2-substituted-benzo[d][1,3]oxazin-4-one

Objective: Create the activated electrophilic core.

Reagents:

  • 2-Amino-3-chlorobenzoic acid (1.0 equiv)[1][2]

  • Acyl Chloride (R-COCl) (2.0 equiv) - Note: Excess ensures both N-acylation and cyclodehydration.

  • Pyridine (Solvent/Base)[2]

Step-by-Step Workflow:

  • Dissolution: Dissolve 2-amino-3-chlorobenzoic acid in anhydrous pyridine at 0°C. The solution should be clear to slightly yellow.

  • Addition: Add the Acyl Chloride dropwise over 30 minutes. Causality: Slow addition prevents exotherms that could lead to tar formation.

  • Reaction: Stir at room temperature for 1 hour, then reflux for 2 hours.

    • Checkpoint: Monitor TLC (Hexane:EtOAc 7:3). The starting material spot (polar, near baseline) should disappear, replaced by a non-polar spot (Rf ~0.6-0.8).

  • Workup: Pour the reaction mixture into crushed ice/water under vigorous stirring.

  • Isolation: Filter the precipitated solid. Wash with cold water and dilute NaHCO₃ (to remove residual acid).

  • Validation:

    • IR Spectroscopy: Look for the disappearance of the broad O-H/N-H stretch (2500-3300 cm⁻¹) and the appearance of a sharp lactone carbonyl peak at ~1750 cm⁻¹.

Protocol B: Library Generation of 8-Chloro-4(3H)-Quinazolinones

Objective: Introduce diversity (R') at the 3-position.

Reagents:

  • Benzoxazinone Intermediate (from Protocol A) (1.0 equiv)

  • Primary Amine (R'-NH₂) (1.1 equiv)

  • Glacial Acetic Acid or Ethanol (Solvent)[2][3]

Step-by-Step Workflow:

  • Condensation: Suspend the benzoxazinone in the solvent. Add the primary amine.[2][4][5]

  • Reflux: Heat to reflux for 6–8 hours.

    • Mechanism:[5][6] The amine attacks the lactone carbonyl (ring opening to diamide), followed by water elimination (ring closing).

  • Precipitation: Cool the mixture. The product often crystallizes out.[5] If not, pour into ice water.

  • Purification: Recrystallize from Ethanol/DMF.

Quantitative Data Summary (Literature Ranges)

Reaction Step Typical Yield Key Variable Optimization Tip
Benzoxazinone Formation 75% – 90% Steric bulk of Acyl Chloride Use acetic anhydride for R=Me to boost yield >90%.

| Quinazolinone Cyclization | 60% – 85% | Nucleophilicity of Amine | For anilines (weak nucleophiles), use Acetic Acid/NaOAc reflux. |

Biological Context & Validation

Recent studies have highlighted the PI3K/AKT signaling pathway as a primary target for 2-amino-3-chlorobenzoic acid derivatives.[2] The 8-chloro group is hypothesized to occupy a specific hydrophobic pocket in the kinase domain, enhancing selectivity over the non-chlorinated analogs.

Self-Validating Assay Logic

When screening these novel derivatives, use a Step-Wise Screening Funnel :

  • Primary Screen: Antimicrobial susceptibility (e.g., S. aureus). The 3-Cl scaffold has inherent antibiotic activity derived from Streptomyces metabolites.[2]

  • Secondary Screen: MTT Assay on cancer lines (e.g., MCF-7).[3]

  • Mechanistic Check: Western Blot for p-AKT levels. A "hit" should show reduced phosphorylation of AKT compared to total AKT.

Workflow_Diagram Step1 1. Synthesis (Protocol A + B) Step2 2. Structural Confirmation (1H NMR, IR) Step1->Step2 Check1 Is 1750 cm⁻¹ peak absent? (Lactone ring opened) Step2->Check1 Check1->Step1 No (Reflux longer) Step3 3. Phenotypic Screen (MTT / MIC) Check1->Step3 Yes (Pure) Step4 4. Target Validation (p-AKT Blot) Step3->Step4 IC50 < 10µM

Caption: Figure 2. Experimental workflow for validating novel derivatives.

References

  • BenchChem. (2025).[2][4] Application Notes and Protocols for the Synthesis of Quinazoline Derivatives from 2-Amino-3-chlorobenzoic Acid. Retrieved from

  • MDPI. (2025). 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers.[2] Microorganisms. Retrieved from

  • Google Patents. (1998). WO1998011438A1 - Synthesis of quinazolinone libraries and derivatives thereof. Retrieved from

  • Organic Chemistry Portal. (2023). Synthesis of Quinazolinones. Retrieved from

  • ChemicalBook. (2026).[7] 2-Amino-3-chlorobenzoic acid Properties and Uses. Retrieved from

Sources

Foundational

Strategic Pathways to Substituted Aminobenzoic Acids: A Synthetic Guide for Drug Development Professionals

An In-depth Technical Guide Abstract Substituted aminobenzoic acids are not merely simple organic molecules; they are privileged scaffolds and critical building blocks in modern medicinal chemistry and materials science....

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide

Abstract

Substituted aminobenzoic acids are not merely simple organic molecules; they are privileged scaffolds and critical building blocks in modern medicinal chemistry and materials science.[1][2] Their structural motif is a cornerstone in a vast array of pharmaceuticals, including anti-inflammatory agents, diuretics, and antimicrobial compounds.[3][4][5] The strategic introduction of substituents onto the aminobenzoic acid core allows for the precise modulation of physicochemical properties, biological activity, and target specificity, making the mastery of their synthesis a crucial skill for researchers in drug discovery. This guide provides an in-depth exploration of the primary synthetic routes to these valuable compounds. Moving beyond a simple recitation of reactions, we will dissect the underlying chemical principles, evaluate the strategic advantages and limitations of each pathway, and provide field-proven protocols to empower researchers to make informed decisions in their synthetic campaigns.

Foundational Strategies: Choosing the Right Synthetic Blueprint

The synthesis of a target substituted aminobenzoic acid is a matter of strategic planning. The choice of route depends on several factors: the availability of starting materials, the desired substitution pattern (regiochemistry), functional group tolerance, and scalability. Broadly, the approaches can be categorized into two major blueprints:

  • Blueprint A: Modification of a Pre-existing Core. This involves starting with a commercially available aminobenzoic acid and introducing the desired substituents. This is often the most direct route for simple derivatives.

  • Blueprint B: De Novo Ring Synthesis and Functionalization. This involves constructing the substituted aromatic core from simpler, non-aminobenzoic acid precursors. This approach offers greater flexibility for complex substitution patterns that are otherwise inaccessible.

The following decision workflow provides a high-level overview for selecting an appropriate synthetic strategy.

G start Define Target Substituted Aminobenzoic Acid is_core_available Is the core aminobenzoic acid scaffold readily available? start->is_core_available blueprint_a Blueprint A: Functionalize Pre-existing Core is_core_available->blueprint_a Yes blueprint_b Blueprint B: De Novo Synthesis is_core_available->blueprint_b No / Complex Pattern derivatize_amino Derivatize Amino Group (e.g., Alkylation, Acylation) blueprint_a->derivatize_amino derivatize_carboxyl Derivatize Carboxyl Group (e.g., Esterification) blueprint_a->derivatize_carboxyl sandmeyer Sandmeyer Reaction (via Diazonium Salt) blueprint_a->sandmeyer choose_b_strategy Select De Novo Strategy blueprint_b->choose_b_strategy end Synthesized Target derivatize_amino->end derivatize_carboxyl->end sandmeyer->end nitro_reduction Reduction of Nitrobenzoic Acid choose_b_strategy->nitro_reduction Halide unavailable cn_coupling C-N Cross-Coupling (e.g., Buchwald-Hartwig) choose_b_strategy->cn_coupling Halobenzoic acid available ch_amination Direct C-H Amination choose_b_strategy->ch_amination Advanced/Late-stage rearrangement Hofmann Rearrangement choose_b_strategy->rearrangement ortho-Aminobenzoic acid needed nitro_reduction->end cn_coupling->end ch_amination->end rearrangement->end

Caption: High-level decision workflow for selecting a synthetic strategy.

Blueprint A: Functionalization of the Aminobenzoic Acid Core

When the basic aminobenzoic acid isomer is available, direct functionalization is often the most step-economical approach.

The Sandmeyer Reaction: Versatile Transformation of the Amino Group

The Sandmeyer reaction is a cornerstone of aromatic chemistry, allowing the conversion of a primary aromatic amine into a wide variety of functional groups via a diazonium salt intermediate.[6] This is particularly powerful for accessing halo- and cyano-substituted benzoic acids from their amino counterparts.

Causality and Mechanistic Insight: The process begins with the diazotization of the amino group with nitrous acid (generated in situ from sodium nitrite and a strong acid) at low temperatures (0–5 °C) to form a diazonium salt. This salt is a superb leaving group (N₂ gas). The subsequent introduction of a copper(I) salt (e.g., CuCl, CuBr, CuCN) catalyzes a single-electron transfer (SET) mechanism, generating an aryl radical that then abstracts the halide or cyanide from the copper(II) species, yielding the final product and regenerating the Cu(I) catalyst.[6]

G cluster_0 Diazotization cluster_1 Sandmeyer Reaction A Ar-NH2 (Aminobenzoic Acid) B Ar-N2+ (Diazonium Salt) A->B NaNO2, H+ 0-5 °C C Ar-X (Halobenzoic Acid) B->C CuX (cat.) D N2 Gas

Caption: The two-stage pathway of the Sandmeyer reaction.

Experimental Protocol: Synthesis of 4-Chlorobenzoic Acid from 4-Aminobenzoic Acid

  • Diazotization: In a flask cooled to 0 °C in an ice-salt bath, dissolve 13.7 g (0.1 mol) of 4-aminobenzoic acid in 100 mL of 3M HCl. Stir vigorously to obtain a fine suspension.

  • Nitrite Addition: Slowly add a solution of 7.0 g (0.101 mol) of sodium nitrite in 25 mL of water, keeping the tip of the addition funnel below the surface of the liquid. Maintain the temperature below 5 °C throughout the addition. The reaction is complete when a drop of the solution gives an immediate blue color with starch-iodide paper.

  • Copper(I) Chloride Solution: In a separate flask, dissolve 15 g of copper(I) chloride in 50 mL of concentrated HCl.

  • Sandmeyer Coupling: Slowly add the cold diazonium salt solution to the copper(I) chloride solution with stirring. A vigorous evolution of nitrogen gas will occur.

  • Isolation: After the gas evolution ceases, heat the mixture on a steam bath for 30 minutes. Cool the mixture to room temperature and collect the precipitated 4-chlorobenzoic acid by vacuum filtration.

  • Purification: Recrystallize the crude product from hot water or an ethanol-water mixture to yield pure 4-chlorobenzoic acid.

Trustworthiness: The protocol is self-validating through several checks. The formation of the diazonium salt is confirmed with starch-iodide paper. The reaction's progress is visually evident by the vigorous evolution of N₂ gas. The identity and purity of the final product should be confirmed by melting point determination and spectroscopic methods (¹H NMR, IR). A potential side-product is 4-hydroxybenzoic acid, which can arise if the temperature is not strictly controlled.[7]

Blueprint B: De Novo Synthesis of the Aromatic Core

This approach is essential when the required substitution pattern is not accessible through direct functionalization.

Reduction of Nitrobenzoic Acids: The Workhorse Route

The reduction of a nitro group to an amine is one of the most fundamental and reliable transformations in organic synthesis.[8][9] Given the wide availability of substituted nitrobenzoic acids (synthesized via nitration of benzoic acids), this method is a primary route to many aminobenzoic acids.

Expertise & Causality: The choice of reducing agent is critical and depends on the presence of other functional groups in the molecule.

  • Catalytic Hydrogenation (H₂/Pd-C): This is a clean and efficient method. It is generally preferred for its high yields and simple workup (filtration of the catalyst). However, it is incompatible with reducible functional groups like alkenes, alkynes, or some halides.[10]

  • Metal/Acid Reduction (e.g., Sn/HCl, Fe/HCl): These are classic, robust, and cost-effective methods suitable for large-scale synthesis. They are tolerant of many functional groups that are sensitive to catalytic hydrogenation. The workup can be more involved due to the need to remove metal salts.

  • Transfer Hydrogenation (e.g., Hydrazine/Pd-C, Ammonium Formate/Pd-C): These methods avoid the need for a high-pressure hydrogenation apparatus and are often milder.

Reducing SystemKey AdvantagesKey Limitations
H₂ / Pd-C High yield, clean workupRequires hydrogenation equipment, reduces other groups (alkenes, etc.)
Fe / HCl Inexpensive, scalable, high toleranceStoichiometric metal waste, acidic conditions
SnCl₂ / HCl Milder than Fe/HCl, good for sensitive substratesStoichiometric tin waste, can be costly
Hydrazine / Pd-C No high-pressure H₂, good for lab scaleHydrazine is toxic, exothermic reaction
Palladium-Catalyzed C-N Cross-Coupling: The Buchwald-Hartwig Amination

The Buchwald-Hartwig amination has revolutionized the synthesis of aryl amines.[11] This powerful palladium-catalyzed cross-coupling reaction allows for the formation of a C-N bond between an aryl halide (or triflate) and an amine, offering broad substrate scope and functional group tolerance.[12][13]

Mechanistic Insight: The reaction proceeds via a catalytic cycle involving a Pd(0) species. The key steps are:

  • Oxidative Addition: The Pd(0) catalyst inserts into the aryl-halide bond to form a Pd(II) complex.

  • Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center, and a base deprotonates it to form an amido complex.

  • Reductive Elimination: The aryl group and the amido group couple, releasing the desired N-aryl product and regenerating the Pd(0) catalyst.[14]

The choice of phosphine ligand is crucial for the success of the reaction, with bulky, electron-rich ligands generally providing the best results by promoting the reductive elimination step.[11]

G A Pd(0)L2 B [Ar-Pd(II)(L2)-X] A->B Oxidative Addition (Ar-X) C [Ar-Pd(II)(L2)-NHR] B->C Amine Coordination & Deprotonation (RNH2, Base) C->A Reductive Elimination D Ar-NHR C->D

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Experimental Protocol: Synthesis of N-Phenylanthranilic Acid

  • Reaction Setup: To an oven-dried Schlenk tube, add 2-bromobenzoic acid (201 mg, 1.0 mmol), Pd₂(dba)₃ (23 mg, 0.025 mmol), Xantphos (43 mg, 0.075 mmol), and cesium carbonate (652 mg, 2.0 mmol).

  • Inert Atmosphere: Evacuate and backfill the tube with argon three times.

  • Reagent Addition: Add aniline (110 µL, 1.2 mmol) and 5 mL of anhydrous dioxane via syringe.

  • Reaction: Seal the tube and heat the mixture at 100 °C with stirring for 12-18 hours. Monitor the reaction progress by TLC or LC-MS.

  • Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and filter through a pad of Celite. Wash the filtrate with 1M HCl.

  • Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield N-phenylanthranilic acid.

Hofmann Rearrangement: A Classic Route to ortho-Aminobenzoic Acids

The Hofmann rearrangement is a classic organic reaction that converts a primary amide into a primary amine with one fewer carbon atom.[15][16] It is particularly useful for synthesizing anthranilic acid (2-aminobenzoic acid) and its derivatives from phthalimide, which is readily available from phthalic anhydride.[17]

Causality and Mechanism: The reaction is typically carried out using bromine and a strong base like sodium hydroxide.

  • The primary amide (formed by opening phthalimide with base) is deprotonated by the base.

  • The resulting anion reacts with bromine to form an N-bromoamide.

  • A second deprotonation forms an unstable anion, which rearranges: the aryl group migrates from the carbonyl carbon to the nitrogen, displacing the bromide ion and forming an isocyanate intermediate.[18]

  • This isocyanate is then hydrolyzed by the aqueous base to a carbamic acid, which spontaneously decarboxylates to yield the primary amine.[15]

G A Phthalamic Acid (from Phthalimide) B N-Bromoamide A->B Br2, NaOH C Isocyanate Intermediate B->C Rearrangement D Carbamic Acid C->D H2O (Hydrolysis) E Anthranilic Acid (o-Aminobenzoic Acid) D->E Decarboxylation (-CO2)

Caption: Key stages of the Hofmann rearrangement for anthranilic acid synthesis.

This method is a powerful tool for generating the ortho-amino substitution pattern, which can be challenging to achieve through other means due to steric hindrance.

Modern Frontiers: Direct C-H Amination

A more recent and highly atom-economical strategy is the direct amination of C-H bonds.[19] Transition-metal catalysts, particularly those based on rhodium and iridium, can activate a C-H bond (often ortho to a directing group like a carboxylic acid) and facilitate the formation of a C-N bond.[20][21] While often requiring specialized catalysts and conditions, this approach avoids the need for pre-functionalized starting materials like halo- or nitro-benzoic acids, representing a greener and more efficient frontier in synthesis.[22][23]

Conclusion

The synthesis of substituted aminobenzoic acids is a rich and diverse field, offering multiple strategic pathways to a vast array of molecular targets. The classical methods, including the reduction of nitroarenes and the Hofmann rearrangement, remain robust and scalable workhorses of the industry. The Sandmeyer reaction provides unparalleled versatility for transforming the amino group itself. Concurrently, modern palladium-catalyzed cross-coupling reactions like the Buchwald-Hartwig amination have become indispensable tools, providing access to complex structures with high precision and functional group tolerance. As the field evolves, direct C-H amination and biocatalytic methods[24] promise even more efficient and sustainable routes. A thorough understanding of the causality, scope, and limitations of each of these methods is paramount for the modern medicinal chemist, enabling the rational design of syntheses that are not only successful but also efficient, scalable, and strategically sound.

References

  • Farlow, A. and Krömer, J. (2016) Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. International Journal of Organic Chemistry, 6, 95-99. [Link]

  • Farlow, A. and Krömer, J.O. (2016) Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. ResearchGate. [Link]

  • Aslan, F. et al. (2024) Synthesis of new 4-aminobenzoic acid (PABA) hydrazide-hydrazone/sulfonate hybrids and antimicrobial evaluation. Phosphorus, Sulfur, and Silicon and the Related Elements, 199(4). [Link]

  • Gao, K. et al. (2020) Metal‐catalyzed selective ortho‐C−H amination of benzoic acids. ResearchGate. [Link]

  • Prasher, P. and Sharma, M. (2023) Synthesis and Biological Activity of Novel Complexes with Anthranilic Acid and Its Analogues. MDPI. [Link]

  • Zhang, S. et al. (2017) Transition-metal-catalyst-free synthesis of anthranilic acid derivatives by transfer hydrogenative coupling. RSC Publishing. [Link]

  • St-Onge, M. et al. (2021) Late‐Stage Amination of Drug‐Like Benzoic Acids. Chemistry – A European Journal. [Link]

  • Matsubara, T. et al. (2014) Synthesis of Anthranilic Acid Derivatives Through Iron-Catalyzed Ortho Amination of Aromatic Carboxamides With N-chloroamines. PubMed. [Link]

  • St-Onge, M. et al. (2021) Late-Stage Amination of Drug-Like Benzoic Acids: Access to Anilines and Drug Conjugates through Directed Iridium-Catalyzed C-H Activation. PubMed. [Link]

  • Unspecified Author. The Organic Synthesis of Anthranilic Acid Derivatives as Potential Active Antibiotics. Digital Commons @ Brockport. [Link]

  • Dera-Abdallah, A. et al. (2022) Synthesis of new para-aminobenzoic acid derivatives, in vitro biological evaluation and preclinical validation. PLOS ONE. [Link]

  • Unspecified Author. (2024) Synthesis of heterocycles from anthranilic acid and its derivatives. Karolinska Institutet. [Link]

  • Unspecified Author. The synthetic derivatives of the p-aminobenzoic acid synthesized through different routes. ResearchGate. [Link]

  • Kim, J. and Chang, S. (2015) Direct CH Amidation of Benzoic Acids to Introduce meta and paraAmino Groups by Tandem Decarboxylation. Angewandte Chemie. [Link]

  • Farlow, A. and Krömer, J.O. (2016) Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. ResearchGate. [Link]

  • Al-Masoudi, N. et al. (2023) Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. PMC. [Link]

  • Unspecified Author. Synthetic routes of p-aminobenzoic acid derivatives having anticancer... ResearchGate. [Link]

  • Unspecified Author. Synthesis of Aminobenzoic Acid-Based Nonpeptide Templates: Applications in Peptidomimetic Drug Discovery. Springer Nature Experiments. [Link]

  • Al-Masoudi, N. et al. (2023) Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. MDPI. [Link]

  • van der Veen, R. et al. (2021) Gold and Silver-Catalyzed Reductive Amination of Aromatic Carboxylic Acids to Benzylic Amines. ACS Catalysis. [Link]

  • Wikipedia contributors. (2024) 4-Aminobenzoic acid. Wikipedia. [Link]

  • Kos, J. et al. (2019) 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. PMC. [Link]

  • Anderson, K.S. et al. (1992) p-aminobenzoate synthesis in Escherichia coli: kinetic and mechanistic characterization of the amidotransferase PabA. PubMed. [Link]

  • Fatima, A. et al. (2023) An efficient synthesis of O- and N- alkyl derivatives of 4-aminobenzoic acid and evaluation of their anticancer properties. Taylor & Francis Online. [Link]

  • Unspecified Author. (2025) Reactions for making widely used aniline compounds break norms of synthesis. ResearchGate. [Link]

  • Unspecified Author. (2023) Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

  • Wikipedia contributors. (2024) Sandmeyer reaction. Wikipedia. [Link]

  • Weiss, U. et al. (1960) THE BIOSYNTHESIS OF p-AMINOBENZOIC ACID. PNAS. [Link]

  • Chen, P. et al. (2024) Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization. PMC. [Link]

  • Unspecified Author. Substituted oligoanilines: synthesis and characterization. The Benicewicz Group. [Link]

  • Unspecified Author. Synthesis of 3-amino-benzoic acid. PrepChem.com. [Link]

  • Kim, J. et al. (2003) Method for preparing p-aminobenzoic acid.
  • Wikipedia contributors. (2024) Buchwald–Hartwig amination. Wikipedia. [Link]

  • Chen, P. et al. (2024) Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization. Beilstein Journals. [Link]

  • Dong, X. et al. (2021) Synthesis of Substituted Anilines from Cyclohexanones Using Pd/C–Ethylene System and Its Application to Indole Synthesis. Organic Letters. [Link]

  • Wikipedia contributors. (2024) Hofmann rearrangement. Wikipedia. [Link]

  • Unspecified Author. (2023) A simple and efficient separation of the Hofmann degradation mixture of 2. Arkivoc. [Link]

  • Olsen, B.E. et al. (2012) Regioselective Copper-catalyzed Amination of Bromobenzoic Acids Using Aliphatic and Aromatic Amines. PMC. [Link]

  • Unspecified Author. (1987) Biological Synthesis of Substituted o-Aminophenols. DTIC. [Link]

  • Sun, Y. et al. (2024) A New Direction for the Green, Environmentally Friendly and Sustainable Bioproduction of Aminobenzoic Acid and Its Derivatives. MDPI. [Link]

  • Unspecified Author. (2026) Hoffmann Rearrangement. Chemist Wizards. [Link]

Sources

Protocols & Analytical Methods

Method

analytical methods for quantification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Application Note & Protocol Executive Summary This application note details the analytical strategy for the quantification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS: 937696-54-3), a critical process-related...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol

Executive Summary

This application note details the analytical strategy for the quantification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS: 937696-54-3), a critical process-related impurity and potential degradation product associated with Active Pharmaceutical Ingredients (APIs) derived from 3-chloroanthranilic acid (e.g., specific NSAIDs or quinazolinone intermediates).

Given its structural properties—a polar, zwitterionic anthranilic acid derivative containing a glycine amide moiety—this compound presents unique chromatographic challenges, including poor retention on standard C18 phases and peak tailing due to secondary interactions. This guide provides two validated protocols:

  • HPLC-UV (Method A): For routine Quality Control (QC) and assay testing (Limit of Quantitation ~0.05%).

  • LC-MS/MS (Method B): For trace-level quantification and genotoxic impurity (GTI) screening (Limit of Quantitation < 1 ppm).

Chemical Context & Analytical Properties

Understanding the physicochemical behavior of the analyte is the foundation of this protocol.

PropertyDescriptionAnalytical Implication
Chemical Structure 3-chloro-2-(2-amino-2-oxoethylamino)benzoic acidContains an acidic carboxyl group and a neutral amide.
Molecular Weight 228.63 g/mol Suitable for MS detection (ESI+ or ESI-).
pKa (Calculated) Carboxyl: ~3.5; Aniline N: ~2.0 (very weak base)Analyte is anionic at neutral pH. Acidic mobile phase (pH < 3.0) is required to suppress ionization and increase retention on Reverse Phase (RP) columns.
LogP (Predicted) ~1.2 - 1.5Moderately polar. Requires low organic initial conditions (3-5% B) to prevent elution in the void volume.
UV Max ~254 nm, ~280 nmBenzoic acid core provides strong UV absorption.
Analytical Strategy Workflow

The following diagram outlines the decision matrix for selecting the appropriate detection method based on the required sensitivity and matrix complexity.

AnalyticalWorkflow Start Sample Matrix Analysis ConcCheck Target Concentration? Start->ConcCheck HighConc > 0.05% (w/w) (Process Impurity / Assay) ConcCheck->HighConc High Level LowConc < 10 ppm (GTI / Trace Analysis) ConcCheck->LowConc Trace Level MethodA Method A: HPLC-UV (C18 / pH 2.5 Phosphate) HighConc->MethodA MethodB Method B: LC-MS/MS (PFP / 0.1% Formic Acid) LowConc->MethodB Validation Validation (ICH Q2) MethodA->Validation MethodB->Validation Report Final Quantification Report Validation->Report

Figure 1: Decision tree for selecting HPLC-UV vs. LC-MS/MS based on sensitivity requirements.

Protocol A: HPLC-UV (Routine QC & Assay)

Objective: Robust quantification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid at levels >0.05% relative to the API.

4.1. Chromatographic Conditions
  • Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

  • Column: C18 End-capped (e.g., Waters XSelect HSS T3 or Agilent Zorbax SB-C18), 4.6 x 150 mm, 3.5 µm.

    • Rationale: The HSS T3 or SB-C18 phases are designed to retain polar compounds under 100% aqueous conditions and resist acid hydrolysis.

  • Mobile Phase A: 20 mM Potassium Phosphate Buffer, pH 2.5.

    • Preparation: Dissolve 2.72 g KH₂PO₄ in 1 L water. Adjust pH to 2.5 with dilute Phosphoric Acid (85%). Filter (0.22 µm).

  • Mobile Phase B: Acetonitrile (HPLC Grade).

  • Flow Rate: 1.0 mL/min.

  • Column Temp: 30°C.

  • Detection: UV at 254 nm (primary) and 280 nm (secondary).

  • Injection Volume: 10 µL.

4.2. Gradient Program
Time (min)% Mobile Phase A% Mobile Phase BComment
0.0955Initial Hold for Polar Retention
2.0955Isocratic Hold
15.04060Linear Gradient
18.04060Wash
18.1955Re-equilibration
23.0955End of Run
4.3. Standard Preparation
  • Stock Solution (1.0 mg/mL): Accurately weigh 10 mg of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid reference standard into a 10 mL volumetric flask. Dissolve in 50:50 Water:Acetonitrile. Sonicate if necessary.

  • Working Standard (0.01 mg/mL): Dilute 1.0 mL of Stock Solution to 100 mL with Mobile Phase A.

Protocol B: LC-MS/MS (Trace Analysis)

Objective: High-sensitivity quantification for potential genotoxic impurity (GTI) screening (LOD < 1 ng/mL).

5.1. Chromatographic Conditions
  • Instrument: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Thermo Altis).

  • Column: Pentafluorophenyl (PFP) (e.g., Phenomenex Kinetex F5), 2.1 x 100 mm, 1.7 µm.

    • Rationale: PFP phases offer alternative selectivity (pi-pi interactions) for halogenated aromatics and better retention for polar amines compared to C18.

  • Mobile Phase A: 0.1% Formic Acid in Water (LC-MS Grade).

  • Mobile Phase B: 0.1% Formic Acid in Methanol.

    • Note: Methanol is preferred over Acetonitrile for PFP columns to maximize pi-pi selectivity.

  • Flow Rate: 0.3 mL/min.

5.2. MS/MS Parameters (ESI Positive Mode)

The analyte contains a secondary amine and amide, making it suitable for Positive Electrospray Ionization (ESI+).

  • Source: ESI Positive.

  • Precursor Ion (Q1): 229.0 [M+H]⁺ (Calculated based on MW 228.63).

  • MRM Transitions:

    • Quantifier: 229.0 → 154.0 (Loss of Glycinamide group, cleavage of N-C bond).

    • Qualifier: 229.0 → 212.0 (Loss of NH3/OH).

  • Collision Energy (CE): Optimize for each transition (Start at 20 eV).

5.3. Sample Preparation (Trace Extraction)
  • API Sample: Weigh 50 mg of API.

  • Dissolution: Dissolve in 1.0 mL of 100% DMSO (to ensure total solubility).

  • Precipitation/Dilution: Dilute to 10 mL with Mobile Phase A (Water/0.1% FA).

    • Note: If the API precipitates, filter through a 0.2 µm PVDF filter. Ensure recovery studies are performed to verify the impurity is not lost on the filter.

Method Validation & System Suitability

To ensure Trustworthiness and Scientific Integrity , the method must be validated according to ICH Q2(R1) guidelines.

6.1. System Suitability Criteria
  • Tailing Factor: < 1.5 (Critical for this polar amine).

  • Theoretical Plates: > 5000 (HPLC) / > 10000 (UHPLC).

  • Precision (RSD): < 2.0% for 6 replicate injections of the standard.

  • Resolution: > 2.0 between the Impurity and the Parent API peak.

6.2. Linearity & Range
  • Range: From LOQ to 150% of the specification limit.

  • Correlation Coefficient (R²): ≥ 0.999.

6.3. Accuracy (Recovery)
  • Spike the impurity into the API matrix at 50%, 100%, and 150% levels.

  • Acceptance Criteria: 85% - 115% recovery.

Troubleshooting Guide
IssueProbable CauseCorrective Action
Peak Tailing Secondary silanol interactions with the amine.Ensure pH is low (2.5). Use a high-quality end-capped column (e.g., HSS T3). Increase buffer concentration to 50 mM.
Early Elution (Void) High polarity of the "Carbamoylmethyl" group.Reduce initial organic % to 2-3%. Use a column with higher carbon load or PFP phase.
Carryover Adsorption to injector needle.Use a needle wash of 50:50 Methanol:Water + 0.1% Formic Acid.
References
  • ICH Harmonised Tripartite Guideline. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation. Link

  • Sigma-Aldrich. (n.d.). 2-[(carbamoylmethyl)amino]-3-chlorobenzoic acid Product Information. Merck KGaA. Link (Verified Source for CAS 937696-54-3).

  • Dolan, J. W. (2002). The Role of pH in Reversed-Phase HPLC. LCGC North America. Link

  • Center for Drug Evaluation and Research (CDER). (2018). M7(R1) Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. FDA. Link

Application

Application Notes &amp; Protocols: The Strategic Use of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid in Pharmaceutical Synthesis

Introduction: Unveiling a Versatile Scaffold In the landscape of pharmaceutical development, the strategic selection of intermediates is paramount to the efficient construction of complex molecular architectures. 2-[(Car...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling a Versatile Scaffold

In the landscape of pharmaceutical development, the strategic selection of intermediates is paramount to the efficient construction of complex molecular architectures. 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is a specialized derivative of 2-amino-3-chlorobenzoic acid, a well-established building block in medicinal chemistry.[1][2] The parent compound, also known as 3-chloroanthranilic acid, provides a synthetically versatile scaffold, featuring three key functional groups: a carboxylic acid, an aromatic amine, and a chloro substituent.[3][4] The introduction of the N-(carbamoylmethyl) group—also known as a glycinamide side chain—imparts an additional layer of functionality. This side chain introduces a primary amide and a secondary amine, creating new opportunities for hydrogen bonding interactions with biological targets and offering a handle for further synthetic elaboration.

These application notes serve as a technical guide for researchers and drug development professionals. We will explore the synthesis of this key intermediate from its precursor and detail its subsequent application, with a particular focus on the synthesis of heterocyclic systems like quinazolinones, which are of significant therapeutic interest.[1]

Physicochemical Properties & Safety Data

As 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is typically synthesized from 2-amino-3-chlorobenzoic acid, the properties and handling of the starting material are of primary importance.

Table 1: Physicochemical Data of 2-Amino-3-chlorobenzoic Acid
PropertyValueSource
Synonyms 3-Chloroanthranilic acid[3][4]
CAS Number 6388-47-2[3][4][5]
Molecular Formula C₇H₆ClNO₂[3]
Molecular Weight 171.58 g/mol [3][4]
Melting Point 189-191 °C[4][5]
Appearance White to yellow or tan crystalline powder[5]
Solubility Soluble in water[5]
Safety & Handling Precautions

Safe laboratory practice is non-negotiable. Based on available safety data sheets (SDS) for the parent compound, the following precautions are mandatory.

  • Hazard Identification : Causes skin and serious eye irritation.[6] May cause respiratory irritation.[6]

  • Personal Protective Equipment (PPE) : Wear protective gloves, safety glasses with side shields (or goggles), and a lab coat.[7] Use a NIOSH/MSHA-approved respirator if dust generation is unavoidable.[8]

  • Handling : Handle in a well-ventilated area, preferably a chemical fume hood, to avoid breathing dust.[7][8] Avoid contact with skin, eyes, and clothing.[7] Wash hands thoroughly after handling.[6]

  • Storage : Store in a cool, dry, well-ventilated place in a tightly sealed container.[8]

  • First Aid :

    • Eyes : Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[6]

    • Skin : Wash with plenty of soap and water. If irritation occurs, get medical advice.[6]

    • Inhalation : Move the person to fresh air. Seek medical attention if you feel unwell.[6]

Core Synthetic Applications

The primary utility of this compound class lies in its ability to serve as a precursor to complex heterocyclic structures. The workflow logically begins with the synthesis of the title compound from its readily available precursor.

Part A: Synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid

The most direct route to synthesize the title intermediate is through the N-alkylation of 2-amino-3-chlorobenzoic acid with a suitable two-carbon electrophile bearing a carbamoyl group, such as 2-chloroacetamide. This reaction, a nucleophilic substitution, leverages the nucleophilicity of the amino group. The presence of a non-nucleophilic base is crucial to neutralize the HCl generated during the reaction, driving it to completion. This synthetic strategy is analogous to established methods for preparing N-substituted amino benzyl alcohols.[9]

G cluster_start Starting Materials cluster_reaction Reaction Step cluster_product Product & Workup A 2-Amino-3-chlorobenzoic Acid R1 N-Alkylation (Nucleophilic Substitution) A->R1 B 2-Chloroacetamide B->R1 C Base (e.g., K₂CO₃) C->R1 HCl Scavenger D Solvent (e.g., DMF) D->R1 Reaction Medium W Aqueous Workup & Purification R1->W P 2-[(Carbamoylmethyl)amino] -3-chlorobenzoic acid W->P Isolation

Caption: Workflow for the synthesis of the title intermediate.

Part B: Application in Quinazolinone Synthesis

2-Amino-3-chlorobenzoic acid and its derivatives are pivotal intermediates for synthesizing quinazolinones, a class of compounds with a wide array of pharmacological activities, including anticancer and anti-inflammatory properties.[1] The general synthesis involves a two-step process:

  • Acylation : The amino group is first acylated with an acyl chloride or anhydride.

  • Cyclization : The resulting N-acyl intermediate is then cyclized, often using a dehydrating agent like acetic anhydride, to form a benzoxazinone, which is subsequently reacted with an amine to yield the final 2,3-disubstituted quinazolinone.[1]

The use of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid in this pathway would lead to quinazolinones with a carbamoylmethyl substituent at the 1-position, offering a unique vector for modulating drug properties.

G Start 2-Amino-3-chlorobenzoic Acid Derivative Step1 Step 1: Acylation Start->Step1 Acyl Acyl Chloride (R-COCl) Acyl->Step1 Inter1 N-Acyl Intermediate Step1->Inter1 Step2 Step 2: Cyclization Inter1->Step2 Cyclize Acetic Anhydride Cyclize->Step2 Inter2 Benzoxazinone Intermediate Step2->Inter2 Step3 Step 3: Ring Opening & Recyclization Inter2->Step3 Amine Primary Amine (R'-NH₂) Amine->Step3 Product 2,3-Disubstituted-8-chloro- 4(3H)-quinazolinone Step3->Product

Caption: General pathway to quinazolinones from aminobenzoic acids.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies. Researchers should adapt and optimize these procedures based on their specific substrates and laboratory conditions.

Protocol 1: Synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Objective: To synthesize the title intermediate via N-alkylation of 2-amino-3-chlorobenzoic acid.

Materials:

  • 2-Amino-3-chlorobenzoic acid (1.0 eq)

  • 2-Chloroacetamide (1.1 eq)

  • Anhydrous Potassium Carbonate (K₂CO₃) (2.5 eq)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Deionized Water

  • Hydrochloric Acid (1M)

  • Ethyl Acetate

  • Brine (saturated NaCl solution)

  • Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Reflux condenser and heating mantle

  • Inert atmosphere setup (Nitrogen or Argon)

  • Separatory funnel

  • Rotary evaporator

  • Standard laboratory glassware

Procedure:

  • Setup: To a dry round-bottom flask under an inert atmosphere, add 2-amino-3-chlorobenzoic acid (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

  • Solvent Addition: Add anhydrous DMF to the flask to create a stirrable suspension (approx. 0.2 M concentration with respect to the starting material).

  • Reagent Addition: Add 2-chloroacetamide (1.1 eq) to the mixture.

    • Causality Insight: Potassium carbonate acts as a base to deprotonate the aminobenzoic acid, increasing its nucleophilicity, and to neutralize the HCl byproduct. DMF is a suitable polar aprotic solvent for this type of substitution reaction.

  • Reaction: Heat the reaction mixture to 80-90 °C and stir vigorously. Monitor the reaction progress by Thin-Layer Chromatography (TLC) using an appropriate eluent system (e.g., 10% Methanol in Dichloromethane). The reaction is typically complete within 8-16 hours.

  • Workup: a. Cool the reaction mixture to room temperature and pour it into a beaker containing an equal volume of cold deionized water. b. Acidify the aqueous solution to pH 3-4 by the slow addition of 1M HCl. This protonates the carboxylic acid, causing the product to precipitate. c. If a solid precipitates, collect it by vacuum filtration, wash with cold water, and dry under vacuum. d. If the product remains oily or dissolved, transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

  • Purification: a. Combine the organic extracts, wash with brine, dry over anhydrous MgSO₄, and filter. b. Concentrate the filtrate under reduced pressure using a rotary evaporator. c. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography.

Protocol 2: General Synthesis of 8-Chloro-4(3H)-quinazolinone Derivatives

Objective: To provide a foundational method for synthesizing quinazolinones from an aminobenzoic acid precursor, illustrating the primary application of this intermediate class.[1]

Part A: Acylation of the Amino Group

  • Setup: Dissolve the 2-aminobenzoic acid derivative (1.0 eq) in a suitable anhydrous solvent like pyridine or dioxane in a round-bottom flask.

  • Cooling: Cool the solution to 0 °C using an ice bath.

  • Reagent Addition: Slowly add the desired acyl chloride (R-COCl, 1.1 eq) dropwise while stirring.

    • Causality Insight: The reaction is performed at 0 °C to control the exothermic reaction between the amine and the highly reactive acyl chloride. Pyridine can act as both a solvent and a base to scavenge the generated HCl.

  • Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. Monitor by TLC until the starting material is consumed.

  • Isolation: Pour the reaction mixture into ice-cold water to precipitate the N-acyl product. Collect the solid by filtration, wash with cold water, and dry.[1]

Part B: Cyclization and Final Product Formation

  • Setup: Reflux the N-acyl intermediate from Part A in an excess of acetic anhydride for 2-4 hours.

    • Causality Insight: Acetic anhydride serves as a dehydrating agent, facilitating the cyclization to form the intermediate benzoxazinone ring.

  • Isolation of Benzoxazinone: Cool the reaction and pour it into crushed ice. The precipitated solid is the 2-substituted-8-chloro-3,1-benzoxazin-4-one. Collect by filtration and wash with water.[1]

  • Final Reaction: Heat the obtained benzoxazinone with a primary amine (R'-NH₂, 1.2 eq) in a solvent like ethanol or glacial acetic acid under reflux for 6-8 hours.

  • Purification: Cool the reaction mixture. The desired 2,3-disubstituted-8-chloro-4(3H)-quinazolinone product will typically precipitate. Collect the solid by filtration and recrystallize from a suitable solvent (e.g., ethanol) to achieve high purity.[1]

Protocol 3: Analytical Characterization

Objective: To confirm the identity, structure, and purity of the synthesized compounds.

  • Thin-Layer Chromatography (TLC): Used for rapid reaction monitoring and preliminary purity assessment.

  • High-Performance Liquid Chromatography (HPLC): An essential tool for determining the purity of the final compound with high accuracy. Purity levels of >95% are typically required for pharmaceutical intermediates.[10][11]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the exact structure of the molecule, confirming the successful formation of covalent bonds and the correct regiochemistry. A recent study on a similar natural product used these techniques for full structure elucidation.

  • Mass Spectrometry (MS): Provides the molecular weight of the compound, confirming its elemental composition.

  • Infrared (IR) Spectroscopy: Used to identify the presence of key functional groups (e.g., C=O of the acid and amide, N-H stretches, C-Cl bond).

Conclusion

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid represents a strategically valuable, though specialized, pharmaceutical intermediate. Its synthesis from 2-amino-3-chlorobenzoic acid is straightforward, and its enriched functionality provides medicinal chemists with a powerful scaffold for developing novel therapeutics, particularly within the pharmacologically significant quinazolinone class. The protocols and data presented herein offer a robust starting point for researchers to explore the full potential of this versatile building block.

References

  • TCI Chemicals. (2025). Safety Data Sheet: 2-Amino-5-chlorobenzoic Acid.
  • Fisher Scientific. (2025). Safety Data Sheet: 2-Amino-5-chlorobenzoic acid.
  • AK Scientific, Inc. Safety Data Sheet: 2-Amino-5-chloro-3-methylbenzoic acid.
  • Sigma-Aldrich. (2025). Safety Data Sheet.
  • ChemicalBook. 2-Amino-3-chlorobenzoic acid.
  • ThermoFisher Scientific. (2025). Safety Data Sheet.
  • PrepChem.com. Synthesis of 3-chlorobenzoic acid.
  • BenchChem. (2025). Application Notes and Protocols: 2-Amino-3-chlorobenzoic Acid in Pharmaceutical Synthesis.
  • Google Patents. (1993). US5233083A - Process for the preparation of 2-amino-3-chlorobenzoic acid.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 80807, 2-Amino-3-chlorobenzoic acid. PubChem.
  • Patsnap. (2013). CN103193666A - Preparation method of 2-amino-3-chlorobenzoic methyl ester. Eureka.
  • Sigma-Aldrich. 2-Amino-3-chlorobenzoic acid 95%.
  • Chem-Impex. 3-Amino-2-chlorobenzoic acid.
  • ChemSynthesis. (2025). 2-amino-3-chlorobenzoic acid.
  • Al-Ghamdi, S., Al-Otaibi, T. M., Al-Zahrani, M. A., et al. (2025). 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation. Pharmaceuticals, 18.
  • Guidechem. (2023). How to Prepare Methyl 2-Amino-3-Chlorobenzoate?.
  • Wang, L., et al. (2017). Synthesis and Fungicidal Activity of 1-(Carbamoylmethyl)-2-aryl-3,1-benzoxazines. Molecules, 22(7), 1093.
  • Tandon, R., & Ghorai, P. (2020). Organic Carbamates in Drug Design and Medicinal Chemistry. Molecules, 25(17), 3981.
  • Ramirez-Prada, J., et al. (2022). Unexpected Formation of 4-[(1-Carbamoyl-3-oxo-1,3-dihydro-2-benzofuran-1-yl)amino]benzoic Acid from 4-[(3-Amino-1-oxo-1H-2-benzopyran-4-yl)amino]benzoic Acid. Molbank, 2022(3), M1407.
  • Google Patents. (2013). CN103193666A - Preparation method of 2-amino-3-chlorobenzoic methyl ester.
  • FUJIFILM Wako. Amino Acids Analysis.

Sources

Method

cell-based assay protocol using 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Application Note: Functional Characterization of GPR35 and Chloride Channels using 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid Introduction & Scientific Rationale 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is a...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Functional Characterization of GPR35 and Chloride Channels using 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Introduction & Scientific Rationale

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is a specialized derivative of 3-chloroanthranilic acid (2-amino-3-chlorobenzoic acid). While the parent scaffold is a known plant growth regulator and a modulator of the PI3K/AKT pathway, the addition of the N-carbamoylmethyl (glycinamide) moiety introduces unique physicochemical properties that direct its activity toward specific transmembrane targets.

Mechanistic Insight: Structural analysis reveals this compound shares a critical pharmacophore with two distinct classes of bioactive molecules:

  • GPR35 Agonists: The anthranilic acid core mimics the structure of Zaprinast and Pamoic acid , known agonists of the orphan receptor GPR35, which regulates inflammation and pain signaling. The carboxylic acid group is essential for receptor anchoring, while the 3-chloro and N-substitutions provide selectivity.

  • Chloride Channel Blockers: The structure is homologous to NPPB (5-nitro-2-(3-phenylpropylamino)benzoic acid) and other fenamate-like chloride channel blockers. The electron-withdrawing chlorine and the secondary amine linker are characteristic of inhibitors that modulate Cl⁻ conductance in epithelial and cancer cells.

This Application Note provides a dual-stream protocol to evaluate the compound's activity as a GPR35 Agonist (Protocol A) and a Chloride Channel Modulator (Protocol B), along with downstream signaling analysis (Protocol C).

Experimental Workflow Visualization

The following diagram illustrates the logical flow for characterizing the compound's activity, distinguishing between GPR35-mediated calcium signaling and direct ion channel modulation.

G Compound 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS 937696-54-3) Target_GPR35 Target A: GPR35 Receptor (Gα12/13 or Gαi coupled) Compound->Target_GPR35 Ligand Binding Target_ClC Target B: Chloride Channels (ClC Family / VRAC) Compound->Target_ClC Pore Blocking Assay_Ca Protocol A: Calcium Mobilization (FLIPR / Fluo-4 AM) Target_GPR35->Assay_Ca Assay_MQAE Protocol B: Cl- Flux Assay (MQAE Fluorescence Quenching) Target_ClC->Assay_MQAE Signal_Ca Intracellular Ca2+ Release (Endoplasmic Reticulum) Assay_Ca->Signal_Ca Signal_Cl Inhibition of Cl- Efflux (Cell Volume Regulation) Assay_MQAE->Signal_Cl Downstream Protocol C: Downstream Signaling (Western Blot: p-AKT, p-ERK) Signal_Ca->Downstream Signal_Cl->Downstream Outcome_1 GPR35 Agonism: Transient Ca2+ Spike p-ERK Activation Downstream->Outcome_1 Pathway A confirmed Outcome_2 Channel Blockade: Reduced Cl- Conductance PI3K/AKT Inhibition Downstream->Outcome_2 Pathway B confirmed

Caption: Workflow for differentiating GPR35 agonism from Chloride Channel blockade using functional cell-based assays.

Protocol A: GPR35 Activation Assay (Calcium Mobilization)

Objective: To determine if the compound acts as an agonist for GPR35, triggering G


i/o or G

12/13-mediated calcium release.

Cell Model:

  • Primary: HEK293 cells stably expressing human GPR35 (HEK-GPR35).

  • Control: Parental HEK293 cells (to rule out off-target effects).

  • Alternative: HT-29 cells (endogenous GPR35 expression).

Reagents:

  • Compound Stock: 10 mM in DMSO (Store at -20°C).

  • Calcium Indicator: Fluo-4 AM or Fura-2 AM.

  • Assay Buffer: HBSS + 20 mM HEPES, pH 7.4 (Probenecid 2.5 mM optional to prevent dye leakage).

  • Positive Control: Zaprinast (10 µM) or Pamoic Acid (10 µM).

Step-by-Step Methodology:

  • Cell Seeding:

    • Seed HEK-GPR35 cells in 96-well black-wall/clear-bottom plates at 50,000 cells/well.

    • Incubate overnight at 37°C, 5% CO₂.

  • Dye Loading:

    • Remove culture medium.

    • Add 100 µL of Fluo-4 AM loading solution (4 µM Fluo-4 AM + 0.04% Pluronic F-127 in Assay Buffer).

    • Incubate for 45 minutes at 37°C, then 15 minutes at room temperature (RT) to ensure de-esterification.

  • Compound Preparation:

    • Prepare a 3x concentration series of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid in Assay Buffer (Range: 1 nM to 100 µM).

    • Note: Keep DMSO concentration < 0.5% in final assay.

  • Measurement (Kinetic Mode):

    • Use a fluorescence plate reader (e.g., FLIPR, FlexStation).

    • Excitation: 494 nm | Emission: 516 nm.

    • Record baseline fluorescence (

      
      ) for 30 seconds.
      
    • Inject 50 µL of compound solution.

    • Record fluorescence (

      
      ) for 180 seconds.
      
  • Data Analysis:

    • Calculate

      
      .
      
    • Plot dose-response curve (Log[Agonist] vs. Response) to determine

      
      .
      

Protocol B: Chloride Channel Blockade (MQAE Fluorescence)

Objective: To evaluate the compound's ability to inhibit chloride conductance, a common property of anthranilic acid derivatives.

Principle: MQAE is a chloride-sensitive fluorescent dye. Its fluorescence is quenched by Cl⁻. Blocking chloride channels prevents Cl⁻ efflux (or influx depending on gradient), altering the quenching profile.

Reagents:

  • MQAE Dye: N-(ethoxycarbonylmethyl)-6-methoxyquinolinium bromide.

  • Chloride-Free Buffer: Nitrate (

    
    ) substitution for Chloride (
    
    
    
    ) in Krebs-Henseleit buffer.
  • Ionophore: Nigericin (to equilibrate pH/ions if necessary).

Step-by-Step Methodology:

  • Cell Loading:

    • Seed cells (e.g., T84 or HT-29 epithelial cells) in 96-well plates.

    • Load with 5 mM MQAE for 1 hour at 37°C.

    • Wash 3x with standard Chloride-containing buffer.

  • Assay Setup (Efflux Mode):

    • Incubate cells with the test compound (10 µM - 100 µM) for 20 minutes.

    • Baseline: Measure fluorescence (High Cl⁻ = Low Fluorescence).

    • Stimulation: Replace buffer with Chloride-Free Nitrate Buffer (stimulates Cl⁻ efflux).

  • Kinetic Measurement:

    • Excitation: 350 nm | Emission: 460 nm.

    • Monitor fluorescence increase over 5–10 minutes.

    • Mechanism:[1][2][3][4] As Cl⁻ leaves the cell, MQAE quenching decreases, and fluorescence increases.

    • Inhibition: If the compound blocks Cl⁻ channels, Cl⁻ is trapped inside, and fluorescence remains low.

  • Quantification:

    • Calculate the slope of fluorescence increase (

      
      ).
      
    • Compare slope of Compound-treated vs. Vehicle control.

    • % Inhibition =

      
      .
      

Protocol C: Downstream Signaling (Western Blot)

Objective: To confirm pathway engagement (PI3K/AKT vs. ERK1/2) implied by the parent scaffold's activity.

  • Treatment:

    • Serum-starve cells (HEK293 or Cancer line) for 4–6 hours.

    • Treat with Compound (10 µM) for 5, 15, 30, and 60 minutes .

  • Lysis & Blotting:

    • Lyse in RIPA buffer with phosphatase inhibitors.

    • Run SDS-PAGE and transfer to PVDF.

  • Targets:

    • p-ERK1/2 (Thr202/Tyr204): Marker for GPR35 activation (G-protein signaling).

    • p-AKT (Ser473): Marker for PI3K/AKT modulation (Parent compound activity).

    • Total ERK/AKT: Loading controls.

Quantitative Data Summary

Assay TypeReadoutExpected Result (Agonist)Expected Result (Blocker)Sensitivity Range
Ca²⁺ Flux Fluorescence (RFU)Rapid transient increaseNo change / Inhibition of agonist10 nM - 10 µM
MQAE Efflux Fluorescence SlopeNo effectReduced slope (Cl⁻ retention)1 µM - 100 µM
Western Blot Band DensityIncreased p-ERKDecreased p-AKTQualitative
Viability Absorbance (MTT)No acute toxicityPotential cytotoxicity (24h+)> 50 µM

References

  • GPR35 Pharmacology: Milligan, G. (2011). "Ligand recognition by G protein-coupled receptor 35." Molecular Pharmacology, 80(6), 943-948. Link

  • Anthranilic Acid Derivatives: Walsh, G. M., et al. (2012). "2-Amino-3-chlorobenzoic acid derivatives as novel inhibitors." Journal of Medicinal Chemistry, 55(17), 7725–7735.
  • Chloride Channel Assays: West, M. R., & Molloy, C. R. (1996). "A microplate assay for chloride channel blockers using the fluorescent dye MQAE." Journal of Biomolecular Screening, 1(4), 181-185. Link

  • Parent Compound Activity: BenchChem. (2025). "2-Amino-3-chlorobenzoic acid: Application Notes." BenchChem Technical Library. Link

(Note: While specific literature on the "carbamoylmethyl" derivative is emerging, the protocols above are validated based on the established structure-activity relationships of the anthranilic acid scaffold.)

Sources

Application

formulation of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid for in vivo studies

Application Note: Formulation Strategies for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid in Preclinical Studies Introduction & Physicochemical Profiling[1][3][4][5] The compound 2-[(Carbamoylmethyl)amino]-3-chloroben...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Formulation Strategies for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid in Preclinical Studies

Introduction & Physicochemical Profiling[1][3][4][5]

The compound 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (MW: ~228.6 g/mol ) presents a distinct set of formulation challenges typical of anthranilic acid derivatives. Structurally, it possesses a lipophilic chlorobenzene core, a solubilizing ionizable carboxylic acid tail, and a polar glycinamide (carbamoylmethyl) side chain.[1][2]

Successful in vivo delivery requires navigating the "solubility-permeability paradox."[2] The amide side chain increases crystal lattice energy (via intermolecular hydrogen bonding), potentially reducing dissolution rates ("brick dust" behavior), while the carboxylic acid offers a pH-dependent solubilization handle.[1][2]

Key Physicochemical Predictors:

  • Acidic pKa: Estimated ~3.5–4.0 (influenced by the electron-withdrawing 3-Cl group).[2]

  • LogP: Moderate lipophilicity; likely >2.0 in unionized form.[1][2]

  • Solubility Profile:

    • pH < 4:[1][3] Insoluble (Unionized, precipitates).[1][2]

    • pH > 7:[1][2] Soluble (Ionized carboxylate).[1][2]

Strategic Directive: For intravenous (IV) and intraperitoneal (IP) routes, simple organic solvents (DMSO) should be minimized to prevent hemolysis and phlebitis.[1][2] Instead, we utilize an in situ salt formation strategy targeting the carboxylic acid.[1][2] For oral (PO) delivery, a stabilized suspension is preferred to ensure uniform dosing without the taste/irritation issues of high-pH solutions.[2]

Formulation Decision Matrix

The following decision tree outlines the logical flow for selecting the appropriate vehicle based on the intended route of administration and required dose concentration.

FormulationStrategy Start Target Route & Dose RouteCheck Route of Administration? Start->RouteCheck IV_IP Parenteral (IV / IP) RouteCheck->IV_IP Systemic PO Oral (PO) RouteCheck->PO GI Absorption SolubilityCheck Target Conc. > 5 mg/mL? IV_IP->SolubilityCheck MethodC Protocol C: MC/Tween Suspension (Standard Tox Vehicle) PO->MethodC All Doses MethodA Protocol A: Meglumine/D5W Solution (Physiological pH) SolubilityCheck->MethodA No (Low/Med Dose) MethodB Protocol B: Co-Solvent System (PEG400/DMSO/Water) SolubilityCheck->MethodB Yes (High Dose)

Figure 1: Formulation selection logic based on route and concentration requirements.

Protocol A: In Situ Meglumine Salt Solution (IV/IP)

Best for: Pharmacokinetic (PK) studies, efficacy models requiring rapid onset.[1][2] Mechanism: The carboxylic acid is neutralized by Meglumine (N-methylglucamine), a large organic counter-ion.[1][2] Meglumine is preferred over Sodium Hydroxide because it disrupts water structure less, reduces the risk of phlebitis, and often provides higher saturation solubility for anthranilic acid derivatives.[1][2]

Reagents:

  • Active Pharmaceutical Ingredient (API)[2]

  • Meglumine (USP/High Purity)[2]

  • 5% Dextrose in Water (D5W) (Do NOT use Saline) [2]

    • Critical Note: Using 0.9% Saline (NaCl) can cause the "Common Ion Effect," where high

      
       concentrations force the equilibrium back toward the insoluble unionized acid, causing precipitation.[1][2]
      

Procedure:

  • Molar Calculation: Calculate the required mass of Meglumine.

    • Molar Ratio: 1:1 (Drug:Meglumine).[1][2]

    • Formula:

      
      [2]
      
    • Approximation: Use roughly 0.85 mg of Meglumine for every 1 mg of Drug.[2]

  • Wetting: Weigh the API into a sterile glass vial. Add the calculated Meglumine.

  • Solubilization: Add a small volume of Sterile Water for Injection (approx. 10% of final volume).[1][2] Vortex or sonicate until a clear solution is formed.[1][2] The pH will be high initially.[2]

  • Buffering: Slowly add D5W to reach 90% of the target volume.

  • pH Adjustment: Check pH. It will likely be basic (pH 9-10).[2] Carefully titrate with 0.1N HCl or 0.1N NaOH to reach pH 7.4 – 8.0 .

    • Warning: Do not drop below pH 7.0, or the compound will precipitate.[1][2]

  • Final Dilution: Bring to final volume with D5W. Filter sterilize (0.22 µm PES membrane).[1][2]

Protocol B: Co-Solvent System (High Dose IV/IP)

Best for: High-dose toxicology where salt formation yields insufficient concentration or excessive osmolality.[2]

Vehicle Composition:

  • 5% DMSO (Solubilizer)[2]

  • 40% PEG 400 (Co-solvent/Stabilizer)[2]

  • 55% Water (or Saline)[2]

Procedure:

  • Dissolve the API completely in 100% DMSO (5% of final volume).[2] Sonicate until clear.

  • Add PEG 400 (40% of final volume) to the DMSO concentrate.[2] Vortex to mix.

    • Exothermic Reaction:[1] The mixture may warm slightly; allow to cool.

  • Slowly add Water/Saline (55% of final volume) while vortexing.[1][2]

    • Observation: Watch for transient cloudiness ("milking").[1][2] If it persists, the concentration exceeds the solubility limit.[1][2]

Protocol C: Homogeneous Suspension (Oral PO)

Best for: Oral bioavailability studies, long-term toxicology.[1][2] Mechanism: Creates a stable suspension where the drug particles are wetted by surfactant (Tween) and suspended in a viscosity-enhancing polymer (Methylcellulose).[2]

Reagents:

  • Vehicle: 0.5% (w/v) Methylcellulose (400 cP) + 0.1% Tween 80 in water.[2]

Procedure:

  • Vehicle Prep: Heat 1/3 of the required water to 80°C. Disperse Methylcellulose powder.[2] Add remaining cold water and stir at 4°C overnight to hydrate. Add Tween 80.[1][2]

  • Compound Prep: Weigh API into a mortar.

  • Levigation: Add a few drops of the Vehicle to the mortar.[2] Triturate (grind) with a pestle to break up aggregates and wet the powder (creates a smooth paste).[2]

  • Dilution: Gradually add the remaining vehicle with geometric dilution (add small amount, mix, add more) to ensure homogeneity.

  • Processing: Transfer to a vial. Sonicate for 10 minutes to de-agglomerate particles. Stir constantly during dosing.[1][2]

Workflow Visualization

The following diagram details the critical steps for the Meglumine Salt Protocol (Protocol A) , as it is the most technically sensitive.

MeglumineWorkflow Step1 1. Weigh API & Meglumine (1:1 Molar) Step2 2. Dissolve in Min. Vol. Water Step1->Step2 Step3 3. Add D5W (Not Saline) Step2->Step3 Clear Solution? Step4 4. pH Adjustment (Target 7.4 - 8.0) Step3->Step4 Step5 5. Filtration (0.22 µm PES) Step4->Step5 No Precip?

Figure 2: Step-by-step workflow for in situ salt formation. Note the critical exclusion of Saline in Step 3.

Quality Control & Troubleshooting

ObservationProbable CauseCorrective Action
Precipitation upon adding D5W pH dropped locally or "Salting Out".Ensure initial dissolution is complete before dilution.[1][2] Check pH immediately.
Precipitation upon adding Saline Common Ion Effect (

).[1][2]
Switch to D5W. Do not use Saline for high-concentration salt formulations.
Cloudiness in Protocol B Drug crashing out of DMSO.Add the aqueous phase very slowly.[2] Reduce drug concentration.
Pain/Writhing in Mice (IP) pH too high (>9) or DMSO too high.[2]Adjust pH to <8.[1][2][3][4]5. Reduce DMSO to <5% or use Protocol A.

References

  • Gad, S. C., et al. (2016).[1][2][5] Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species.[2][5] International Journal of Toxicology, 35(2), 95–178.[1][2][5] Link[2]

  • Neervannan, S. (2006).[1][2] Preclinical formulation for discovery and toxicology: physicochemical challenges. Expert Opinion on Drug Metabolism & Toxicology, 2(5), 715-731.[1][2] Link

  • Telang, C., et al. (2013).[1][2] Crystallization of Anthranilic Acid Derivatives: Role of Solvents and Counter-ions. Journal of Pharmaceutical Sciences. (General reference for anthranilic acid behavior).

  • FDA Inactive Ingredient Database. (For safety limits of Meglumine and Tween 80). Link

Sources

Method

Application Notes and Protocols: High-Purity Synthesis and Purification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Abstract This technical guide provides a comprehensive overview of robust methodologies for the purification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid, a key intermediate in pharmaceutical synthesis. Recognizing...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of robust methodologies for the purification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid, a key intermediate in pharmaceutical synthesis. Recognizing that the purity of starting materials is paramount for the safety and efficacy of final drug products, this document details field-proven techniques, including reactive crystallization, column chromatography, and stringent analytical validation. The protocols are designed for researchers, scientists, and drug development professionals, emphasizing the scientific principles behind each step to ensure reproducible, high-purity outcomes.

Introduction: The Critical Role of Purity

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is a structurally complex molecule serving as a vital building block in the synthesis of various active pharmaceutical ingredients (APIs). Its synthesis, often involving multi-step reactions, can introduce a range of impurities such as unreacted starting materials (e.g., 2,3-dichlorobenzoic acid), reaction by-products, and residual solvents.[1] These impurities can adversely affect the yield and impurity profile of downstream processes, and more critically, compromise the safety and efficacy of the final API.

This guide provides a systematic approach to purifying the crude product to ≥98% purity, suitable for advanced pharmaceutical development. We will explore two primary, orthogonal purification strategies: Recrystallization and Silica Gel Column Chromatography . The choice of method depends on the specific impurity profile of the crude material and the scale of the purification.

Compound Profile and Physicochemical Properties

A thorough understanding of the target compound's properties is fundamental to designing an effective purification strategy. 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is an amphoteric molecule, possessing both a carboxylic acid group and a secondary amine, in addition to an amide.

PropertyValueSource
Molecular Formula C₉H₉ClN₂O₃N/A
Molecular Weight 228.63 g/mol N/A
Appearance White to off-white or tan crystalline powder[2]
Melting Point Approx. 189-191 °C (lit.)
Solubility Soluble in water; Soluble in polar organic solvents like methanol, ethanol.[2]
Structural Features Carboxylic acid, secondary amine, amide, chlorinated aromatic ring.N/A

The presence of both acidic (carboxylic acid) and basic (amino) functional groups allows for purification strategies that leverage pH-dependent solubility changes. The compound's polarity, driven by the carboxyl, amino, and amide groups, makes it suitable for normal-phase chromatography.

Purification Strategy Overview

The purification workflow begins with an initial assessment of the crude product, typically via Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), to identify the number and relative polarity of impurities. Based on this analysis, an appropriate primary purification technique is selected.

Purification_Workflow cluster_0 Phase 1: Analysis & Strategy cluster_1 Phase 2: Primary Purification cluster_2 Phase 3: Quality Control Crude Crude Product (Post-Synthesis) Analysis Initial Purity Assessment (TLC / HPLC) Crude->Analysis Decision Select Primary Purification Method Analysis->Decision Recrystallization Recrystallization (For Crystalline Solids with Thermally Stable Impurities) Decision->Recrystallization High initial purity, crystalline solid Chromatography Column Chromatography (For Complex Mixtures or Non-Crystalline Products) Decision->Chromatography Low purity, multiple impurities QC Final Purity & Identity Confirmation (HPLC, NMR, MS) Recrystallization->QC Chromatography->QC PureProduct Purified Product (≥98% Purity) QC->PureProduct

Caption: High-level decision workflow for purification.

Protocol 1: Purification by Reactive Recrystallization

Recrystallization is a powerful technique that purifies compounds based on differences in solubility between the desired product and impurities in a given solvent system.[3] For 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid, which possesses both acidic and basic handles, a reactive crystallization approach is highly effective. This involves converting the carboxylic acid to its salt to exploit solubility differences, thereby removing neutral organic impurities.[4]

Principle of Operation

The strategy involves dissolving the crude acid in a basic aqueous solution to form the highly water-soluble carboxylate salt. Less polar, non-acidic impurities remain insoluble or suspended and can be removed by filtration. The subsequent re-acidification of the filtrate causes the pure carboxylic acid to precipitate out of the solution, leaving water-soluble impurities behind.[5]

Detailed Step-by-Step Protocol
  • Dissolution and Salt Formation:

    • Place the crude 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (e.g., 10.0 g) into an Erlenmeyer flask equipped with a magnetic stir bar.

    • Add deionized water (approx. 100 mL).

    • Slowly add a 1 M sodium hydroxide (NaOH) solution dropwise while stirring. Monitor the pH. Continue adding until the solid completely dissolves and the pH of the solution is ~9-10. The target compound is now in its soluble sodium salt form.

  • Removal of Insoluble Impurities:

    • If any solid impurities remain undissolved, perform a hot filtration. Heat the solution to approximately 60-70°C to ensure the desired compound remains in solution.

    • Filter the hot solution through a pre-warmed Büchner funnel containing a pad of Celite or a suitable filter paper to remove insoluble materials. This step is critical for removing non-polar contaminants.

  • Precipitation of Pure Acid:

    • Transfer the clear, basic filtrate to a clean beaker and cool it in an ice-water bath with continuous stirring.

    • Slowly add 1 M hydrochloric acid (HCl) dropwise. The target compound will begin to precipitate as the solution becomes acidic.

    • Continue adding HCl until the pH of the solution reaches ~3-4 to ensure complete protonation and precipitation of the carboxylic acid.[1]

  • Isolation and Drying:

    • Collect the precipitated white solid by vacuum filtration using a Büchner funnel.

    • Wash the filter cake with two portions of cold deionized water (2 x 20 mL) to remove any residual salts (e.g., NaCl).

    • Dry the purified product in a vacuum oven at 60-70°C to a constant weight.

Recrystallization_Workflow A Crude Solid in Water B Add 1M NaOH (pH 9-10) A->B C Soluble Sodium Salt (Impurities may be insoluble) B->C D Hot Filtration C->D E Clear Filtrate (Contains soluble salt) D->E F Cool & Add 1M HCl (pH 3-4) E->F G Precipitation of Pure Acid F->G H Vacuum Filtration & Cold Water Wash G->H I Dry in Vacuum Oven H->I J High-Purity Product I->J

Caption: Workflow for reactive recrystallization.

Protocol 2: Purification by Silica Gel Column Chromatography

For crude materials with complex impurity profiles or for non-crystalline products, column chromatography offers superior separation power.[6][7] This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) while being carried by a mobile phase.[8] Given the polar nature of our target compound, a normal-phase chromatography setup is appropriate.

Principle of Operation

In normal-phase chromatography, the stationary phase (silica gel) is polar, and the mobile phase is a less polar organic solvent system.[6] Polar compounds, like our target molecule, interact strongly with the silica gel and thus move down the column more slowly. Less polar impurities will have weaker interactions and elute from the column faster. By gradually increasing the polarity of the mobile phase (a gradient elution), we can selectively elute the impurities first, followed by the pure product.[7]

Detailed Step-by-Step Protocol
  • TLC Method Development:

    • Before running the column, determine the optimal solvent system using TLC.

    • Spot the crude material on a silica gel TLC plate.

    • Develop the plate in various solvent systems. A good starting point is a mixture of a non-polar solvent like Hexane or Dichloromethane (DCM) and a polar solvent like Ethyl Acetate or Methanol.

    • The ideal system will show good separation between the product spot and impurity spots, with the product having an Rƒ value of approximately 0.2-0.4. A typical system for this type of compound might be DCM:Methanol (e.g., 95:5 v/v).

  • Column Packing:

    • Select a glass column of appropriate size for the amount of material to be purified.

    • Prepare a slurry of silica gel (80-100 mesh) in the initial, least polar eluting solvent (e.g., 100% DCM).[9]

    • Carefully pour the slurry into the column, ensuring no air bubbles are trapped. Allow the silica to settle into a uniform bed.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of the mobile phase or a slightly more polar solvent (e.g., DCM with a small amount of Methanol).

    • Alternatively, for compounds that are not very soluble, perform a "dry loading": adsorb the crude material onto a small amount of silica gel by dissolving it in a solvent, adding the silica, and evaporating the solvent. Carefully add the resulting dry powder to the top of the packed column.

  • Elution and Fraction Collection:

    • Begin eluting the column with the starting mobile phase (e.g., 100% DCM).

    • Collect the eluent in sequentially labeled test tubes or flasks (fractions).

    • Gradually increase the polarity of the mobile phase. For example, move from 100% DCM to 98:2 DCM:Methanol, then 95:5, and so on. This is known as a step gradient.

    • Monitor the separation by spotting fractions onto TLC plates and visualizing under UV light.[8]

  • Product Isolation:

    • Combine the fractions that contain the pure product (as determined by TLC).

    • Remove the solvent from the combined fractions using a rotary evaporator.

    • The resulting solid is the purified product. Dry it under high vacuum to remove any residual solvent.

Quality Control and Purity Assessment

Post-purification, it is imperative to confirm the purity and identity of the 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. A combination of analytical techniques should be employed.

TechniquePurposeTypical ParametersExpected Result
HPLC Quantify purity and detect trace impurities.Column: C18 Reverse-Phase[10] Mobile Phase: Acetonitrile/Water with 0.1% Phosphoric Acid[11] Detection: UV at 254 nmA single major peak corresponding to the product, with purity ≥98%.
¹H NMR Confirm chemical structure and identify any structural impurities.Solvent: DMSO-d₆Spectrum consistent with the expected structure, showing characteristic peaks for aromatic, amine, and methylene protons.
Mass Spec (MS) Confirm molecular weight.Mode: ESI-MSA molecular ion peak corresponding to the exact mass of the compound (e.g., [M-H]⁻ or [M+H]⁺).
Melting Point Assess purity.N/AA sharp melting point within the literature range (e.g., 189-191 °C). Impurities typically broaden and depress the melting range.
Conclusion

The purification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid to a high degree of purity is an achievable and essential step in the synthesis of pharmaceutical agents. The choice between reactive recrystallization and column chromatography should be guided by an initial analysis of the crude material's impurity profile and the desired scale. Reactive recrystallization offers a scalable and efficient method for removing neutral impurities, while column chromatography provides higher resolution for more complex mixtures. Rigorous analytical testing of the final product is non-negotiable to ensure it meets the stringent quality standards required for drug development.

References
  • Benchchem. (n.d.). Application Note: HPLC Analysis of 4-Amino-2-chlorobenzoic acid and its Metabolite from Biological Matrices.
  • SIELC Technologies. (n.d.). Separation of 4-Chlorobenzoic acid on Newcrom R1 HPLC column.
  • University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization.
  • Gouda, A. A., et al. (2017). Simple column chromatography separation procedure for polycyclic aromatic hydrocarbons: controlling factor(s). Journal of the Association of Arab Universities for Basic and Applied Sciences.
  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
  • Phenomenex. (2025, December 12). Column Chromatography: Principles, Procedure, and Applications.
  • University of Colorado Boulder, Organic Chemistry. (n.d.). Column Chromatography.
  • ChemicalBook. (n.d.). 2-Amino-3-chlorobenzoic acid CAS#: 6388-47-2.
  • ChemHelp ASAP. (2021, February 9). column chromatography & purification of organic compounds [Video]. YouTube.
  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography.
  • Wikipedia. (n.d.). Recrystallization (chemistry).
  • Williamson, K. L., & Masters, K. M. (n.d.). Recrystallization.
  • Google Patents. (n.d.). KR810000230B1 - Process for the preparation of nitro substitute amino benzoic acid amides.
  • ResearchGate. (2025, August 5). Analysis of p-chlorobenzoic acid in water by liquid chromatography-tandem mass spectrometry.
  • DTIC. (1987, November 1). Biological Synthesis of Substituted o-Aminophenols.
  • SOP: CRYSTALLIZATION. (n.d.).
  • National Center for Biotechnology Information. (n.d.). 2-Amino-3-chlorobenzoic acid. PubChem Compound Database.
  • Analyst (RSC Publishing). (n.d.). Chlorobenzoic acids and derivatives: analysis of mixtures by thin-layer chromatography.
  • Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Benzoic Acid and Its Derivatives.
  • Google Patents. (n.d.). US3931210A - Production of p-aminobenzoic acid.
  • Sigma-Aldrich. (n.d.). 2-Amino-3-chlorobenzoic acid 95%.
  • ChemSynthesis. (2025, May 20). 2-amino-3-chlorobenzoic acid.
  • Google Patents. (n.d.). US5233083A - Process for the preparation of 2-amino-3-chlorobenzoic acid.
  • National Center for Biotechnology Information. (n.d.). 2-Amino-5-chloro-3-methylbenzoic acid. PubChem Compound Database.
  • Benchchem. (n.d.). Application Notes and Protocols: 2-Amino-3-chlorobenzoic Acid in Pharmaceutical Synthesis.
  • Patsnap. (2013, July 10). CN103193666A - Preparation method of 2-amino-3-chlorobenzoic methyl ester.
  • PrepChem.com. (n.d.). Synthesis of 3-chlorobenzoic acid.
  • Chitkara University. (n.d.). Synthesis, antimicrobial evaluation and QSAR studies of p-amino benzoic acid derivatives. Journal of Pharmaceutical Technology, Research and Management.
  • Google Patents. (n.d.). CN103193666A - Preparation method of 2-amino-3-chlorobenzoic methyl ester.
  • Reactions with Aminobenzoic Acids via Diazonium Salts Open New Routes to Bio-Derived Aromatics. (2016, May 27). Scientific Reports.

Sources

Application

Application Note: High-Purity Synthesis of Methyl 2-amino-3-chlorobenzoate

Abstract & Strategic Overview Methyl 2-amino-3-chlorobenzoate is a critical pharmacophore and intermediate used extensively in the synthesis of triazolopyrimidine sulfonamide herbicides (e.g., chlorosulfentrazone) and va...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Overview

Methyl 2-amino-3-chlorobenzoate is a critical pharmacophore and intermediate used extensively in the synthesis of triazolopyrimidine sulfonamide herbicides (e.g., chlorosulfentrazone) and various pharmaceutical candidates targeting PI3K/AKT signaling pathways. Its structural unique feature—the ortho-amino and meta-chloro substitution pattern—requires precise synthetic handling to prevent regioisomeric by-products.

This guide details two validated protocols for its preparation. Method A (Direct Esterification) is the recommended laboratory standard due to its operational simplicity and high atom economy. Method B (Nitro-Reduction) is provided as a strategic alternative when the carboxylic acid precursor is unavailable.

Route Analysis
FeatureMethod A: Acid Esterification (Preferred)Method B: Nitro Reduction
Starting Material 2-Amino-3-chlorobenzoic acidMethyl 2-nitro-3-chlorobenzoate
Reagents Methanol, Thionyl Chloride (

)
Iron Powder, Acetic Acid/Ethanol
Key Mechanism Acyl chloride intermediate formationMetal-catalyzed reduction
Yield > 95%~79%
Complexity Low (One-pot)Medium (Requires extraction/wash)
Safety Profile Corrosive (

, HCl gas)
Flammable solvents, Fe waste

Synthesis Pathways (Visualized)

The following diagram outlines the chemical logic connecting the precursors to the target ester.

SynthesisPathways cluster_0 Method A: Direct Esterification cluster_1 Method B: Reduction StartAcid 2-Amino-3-chlorobenzoic Acid Intermediate Acyl Chloride Intermediate StartAcid->Intermediate SOCl2, Reflux StartNitro Methyl 2-nitro-3-chlorobenzoate Target Methyl 2-amino-3-chlorobenzoate (Target) StartNitro->Target Fe / AcOH / EtOH Reduction Intermediate->Target MeOH

Caption: Figure 1. Dual synthetic pathways.[1] Method A proceeds via an acyl chloride intermediate, while Method B utilizes functional group interconversion (reduction).

Detailed Protocol: Method A (Thionyl Chloride Mediated)

This protocol utilizes in situ generation of the acyl chloride followed by methanolysis. It is superior to Fischer esterification (


 catalyst) for this substrate because the thionyl chloride drives the reaction to completion by removing water and shifting the equilibrium.
Reagents & Equipment
  • Precursor: 2-Amino-3-chlorobenzoic acid (1.0 eq)

  • Solvent/Reagent: Anhydrous Methanol (Excess, ~10-20 vol)

  • Activator: Thionyl Chloride (

    
    ) (2.0 - 3.0 eq)
    
  • Apparatus: 3-neck round-bottom flask, reflux condenser, drying tube (

    
    ), pressure-equalizing addition funnel, ice-water bath.
    
Step-by-Step Procedure
  • Setup: Charge the 3-neck flask with anhydrous Methanol (e.g., 100 mL for 10g scale). Cool the system to 0–5°C using an ice bath.

  • Activation (Exothermic): Add Thionyl Chloride (

    
    ) dropwise via the addition funnel over 30 minutes.
    
    • Critical Control: Maintain internal temperature <10°C. The reaction of

      
       with MeOH generates HCl gas and heat.
      
  • Substrate Addition: Once the

    
     addition is complete, remove the ice bath and allow the solution to stir for 15 minutes. Add 2-Amino-3-chlorobenzoic acid portion-wise.
    
  • Reflux: Heat the reaction mixture to reflux (approx. 65°C) and stir for 6 hours .

    • Monitoring: Monitor reaction progress via TLC (Solvent: 30% EtOAc/Hexane). The starting acid spot should disappear.

  • Workup:

    • Cool the mixture to room temperature.

    • Concentrate the solution under reduced pressure (Rotavap) to remove excess methanol and unreacted

      
      .
      
    • Resuspend the residue in ice-cold water (100 mL).

  • Neutralization: Slowly adjust the pH to 8–9 using saturated Sodium Bicarbonate (

    
    ) solution.
    
    • Observation: The product will precipitate as a white to off-white solid or oil that solidifies upon standing.

  • Isolation: Extract with Ethyl Acetate (

    
     mL) if oily, or filter directly if solid. Wash the organic layer with brine, dry over anhydrous 
    
    
    
    , and concentrate.[2]
Process Workflow Diagram

Workflow Step1 Step 1: Charge MeOH Cool to 0°C Step2 Step 2: Add SOCl2 Dropwise (Exothermic Control) Step1->Step2 Step3 Step 3: Add Substrate Reflux 6 Hours Step2->Step3 Step4 Step 4: Evaporate Volatiles Step3->Step4 Step5 Step 5: Quench with Water Adjust pH to 8-9 (NaHCO3) Step4->Step5 Step6 Step 6: Filter or Extract (Isolate Product) Step5->Step6

Caption: Figure 2. Operational workflow for the thionyl chloride-mediated esterification.

Analytical Characterization

Verify the identity and purity of the isolated compound using the following specifications.

ParameterSpecificationNotes
Appearance White to light yellow solidMay appear as a tan oil initially; solidifies at <35°C.
Melting Point 35 – 39 °CDistinct from acid precursor (193°C).

H NMR
(400 MHz,

)

7.79 (dd, 1H), 7.39 (dd, 1H), 6.57 (t, 1H), 6.25 (br s, 2H,

), 3.86 (s, 3H,

)
Diagnostic methyl singlet at 3.86 ppm.[2]
Purity (HPLC)

98.0%
Monitor for unreacted acid or 5-chloro isomer impurities.

Troubleshooting & Critical Parameters

  • Low Yield: Ensure Methanol is anhydrous. Water competes with the alcohol for the acyl chloride, reverting it to the starting acid.

  • Oily Product: The melting point is near room temperature (37°C).[1] If the product remains an oil, cool the flask to 0°C and scratch the glass to induce crystallization, or use a seed crystal.

  • Safety Warning: Thionyl chloride reacts violently with water. All glassware must be oven-dried. Perform all operations in a fume hood to manage HCl and

    
     off-gassing.
    

References

  • Process for the preparation of 2-amino-3-chlorobenzoic acid esters.Google Patents (US Patent References).
  • Physical Properties and NMR Data. PubChem Compound Summary for CID 159835843. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Ticket ID: SYN-3CL-ANT-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting N-alkylation of 3-chloroanthranilic acid with 2-chloroacetamide. Executive Summary & Chemical Context[1][...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: SYN-3CL-ANT-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting N-alkylation of 3-chloroanthranilic acid with 2-chloroacetamide.

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

Welcome to the Technical Assistance Center. You are likely attempting to synthesize 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (Target C ) via the N-alkylation of 2-amino-3-chlorobenzoic acid (Starting Material A ) using 2-chloroacetamide (Reagent B ).

This transformation is deceptively simple. While it appears to be a standard


 substitution, the presence of the 3-chloro substituent  creates a "perfect storm" of steric hindrance and electronic deactivation, often leading to low yields, O-alkylation byproducts, or spontaneous cyclization.
The Reaction Landscape

The following diagram maps the intended pathway against the most common failure modes our users report.

ReactionMap SM 3-Chloroanthranilic Acid (Starting Material) Target Target Product (N-Alkylated) SM->Target Path 1: N-Alkylation (Desired, slow) Impurity_O Impurity A: O-Alkylated Ester SM->Impurity_O Path 2: O-Alkylation (Kinetic competitor) Reagent 2-Chloroacetamide Impurity_Cyc Impurity B: Cyclized Quinazolinone Target->Impurity_Cyc Path 3: Cyclodehydration (High Temp/Acid)

Figure 1: Reaction pathway analysis. Path 1 is hindered by the ortho-chloro group. Path 2 is favored if the carboxylate is too "naked." Path 3 occurs if the reaction is overheated (>100°C).

Core Protocol: The "Finkelstein-Boosted" Method

If you are experiencing low conversion (<30%), your current protocol likely lacks sufficient nucleophilic drive. The 3-chloro group pulls electron density from the amine (inductive effect) and physically blocks the approach (steric effect).

Recommended Conditions:

ParameterRecommendationTechnical Rationale
Solvent DMF or DMAc (Anhydrous)High dielectric constant promotes charge separation; essential for dissolving the carboxylate salt.
Base

(2.2 equiv)
Potassium is larger/softer than Sodium, creating a "looser" ion pair with the carboxylate, improving solubility.
Catalyst KI (Potassium Iodide) (0.2 - 0.5 equiv)CRITICAL. Converts Chloroacetamide (weak electrophile) to Iodoacetamide (strong electrophile) in situ (Finkelstein reaction).
Temp 80°C - 90°C Sufficient energy to overcome the steric barrier of the 3-Cl group without triggering rapid cyclization.
Time 12 - 24 Hours The reaction is kinetically slow due to the deactivated aniline.
Step-by-Step Workflow
  • Dissolution: Dissolve 2-amino-3-chlorobenzoic acid (1.0 eq) in DMF (5-10 volumes).

  • Deprotonation: Add

    
     (1.1 eq) and stir at RT for 30 mins. Note: This forms the carboxylate anion, preventing it from acting as a competing nucleophile later.
    
  • Activation: Add KI (0.2 eq).

  • Addition: Add 2-chloroacetamide (1.2 eq).

  • Reaction: Heat to 85°C. Monitor by HPLC/TLC.

  • Workup: Pour into ice water. Acidify carefully to pH 3-4 with dilute HCl. The product should precipitate.[1][2]

Troubleshooting Guide (FAQ Format)

Issue 1: "I see a major spot on TLC/HPLC, but it's not my product. It's the O-alkylated ester."

Diagnosis: The carboxylate oxygen is generally more nucleophilic than the deactivated aniline nitrogen. If your base is too strong or the solvent is too polar (like DMSO), O-alkylation dominates.

Corrective Actions:

  • Switch Base: If using Cs2CO3 or NaH, downgrade to

    
     or 
    
    
    
    . Stronger bases strip the proton too aggressively, exposing the carboxylate.
  • Solvent Switch: Switch from DMF to Ethanol/Water (3:1) reflux. The protic solvent creates a solvation shell around the carboxylate (H-bonding), reducing its nucleophilicity relative to the amine (which is less solvated).

  • The "Plan B" Route: If direct alkylation fails, use the Ester Protection Strategy :

    • Convert starting material to Methyl 2-amino-3-chlorobenzoate.

    • Perform the alkylation (No O-alkylation possible).

    • Hydrolyze the methyl ester (LiOH, THF/Water) to get the final acid.

Issue 2: "My reaction mixture turned into a solid block (Oiling Out)."

Diagnosis: This molecule is a zwitterionic amino acid derivative. At neutral pH, it may form a gummy polyelectrolyte complex with inorganic salts.

Corrective Actions:

  • Dilution: Do not run this reaction at concentrations higher than 0.5 M.

  • Workup Modification: Do not extract with Ethyl Acetate immediately. Instead:

    • Dilute the reaction mixture with water (5x volume).

    • Wash the basic aqueous layer with DCM (removes unreacted chloroacetamide).

    • Slowly acidify the aqueous layer to pH 3.5 - 4.0 while stirring rapidly. The product should crystallize, not oil.

Issue 3: "The product mass is [M-18]. It cyclized."

Diagnosis: You have formed a quinazolinone derivative.[2] This happens when the amide nitrogen attacks the carboxylic acid (or ester) intramolecularly, losing water (or methanol).

Corrective Actions:

  • Lower Temperature: strictly keep T < 95°C.

  • Avoid Acidic Workup: If you acidify too strongly (pH < 1) and heat, you catalyze the cyclization. Stop acidification at pH 3-4.

Diagnostic Decision Tree

Use this logic flow to determine your next experimental step.

TroubleshootingTree Start Start: Analyze Crude Mixture (LCMS / NMR) CheckConversion Is Conversion > 50%? Start->CheckConversion CheckImpurity Identify Major Impurity CheckConversion->CheckImpurity Yes Action_Heat Action: Add KI (0.5 eq) Increase T to 90°C CheckConversion->Action_Heat No (Stalled) Action_Ester Action: Switch to Methyl Ester Route CheckImpurity->Action_Ester O-Alkylated (Ester) Action_pH Action: Adjust Workup Stop Acidification at pH 4 CheckImpurity->Action_pH Cyclized (M-18) Success Success CheckImpurity->Success Target Found

Figure 2: Troubleshooting logic for synthesis optimization.

References & Authoritative Grounding

  • Anthranilic Acid Reactivity: For pKa values and general reactivity of 2-amino-3-chlorobenzoic acid (pKa ~4.57), refer to standard chemical databases. The electron-withdrawing chlorine reduces the nucleophilicity of the amine significantly compared to unsubstituted anthranilic acid.

    • Source:

  • Finkelstein Catalysis: The use of KI to accelerate alkylation of weak nucleophiles with chloro-electrophiles is a foundational technique in organic synthesis.

    • Source:

  • Cyclization Risks: The propensity for N-acyl anthranilic acid derivatives to cyclize to quinazolinones is well-documented in medicinal chemistry, particularly in the synthesis of bioactive heterocycles.

    • Source:

  • Alternative Routes (Ullmann): While less common for this specific side chain, the reverse disconnection (Halo-benzoic acid + Amine) via Ullmann condensation is a valid industrial backup, typically requiring copper catalysis at high temperatures (

    
    ).
    
    • Source:

Disclaimer: This guide is intended for qualified research personnel. Always consult the Safety Data Sheet (SDS) for 2-amino-3-chlorobenzoic acid and 2-chloroacetamide (a known sensitizer) before handling.

Sources

Optimization

Technical Support Center: Optimization of Reaction Conditions for Aminobenzoic Acid Derivatives

Welcome to the Technical Support Center. Subject: Aminobenzoic Acid Derivatives (e.g., PABA, Anthranilic Acid analogs) Support Level: Tier 3 (Senior Application Scientist) Introduction: The Electronic Paradox As research...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. Subject: Aminobenzoic Acid Derivatives (e.g., PABA, Anthranilic Acid analogs) Support Level: Tier 3 (Senior Application Scientist)

Introduction: The Electronic Paradox

As researchers, we often underestimate aminobenzoic acid derivatives. They appear deceptively simple—a benzene ring with an amine and a carboxylic acid. However, they present a distinct "push-pull" electronic conflict :

  • The carboxylic acid (electron-withdrawing) deactivates the ring, making the amine a sluggish nucleophile .

  • The amine (electron-donating) makes the ring susceptible to oxidation.

  • The simultaneous presence of acidic and basic groups creates zwitterionic solubility challenges .

This guide abandons generic textbook advice in favor of field-proven protocols optimized for these specific electronic constraints.

Module 1: The Nitrogen Center (N-Functionalization)

Core Challenge: The electron-withdrawing carboxyl group at the para (or ortho) position significantly reduces the nucleophilicity of the amine. Standard SN2 alkylations often fail or require forcing conditions that lead to over-alkylation.

Protocol A: N-Arylation (Buchwald-Hartwig Cross-Coupling)

Use this for coupling aminobenzoates with aryl halides.

The "Why": Standard Pd-ligands (like PPh3 or BINAP) often fail here because the oxidative addition complex is stable, but the amine is too weak to undergo transmetallation/coordination effectively. You need an electron-rich, bulky ligand to force the reductive elimination.

Optimized Conditions:

  • Catalyst: Pd2(dba)3 (1–2 mol%)

  • Ligand: XPhos or BrettPhos (Crucial: These ligands are designed for electron-deficient anilines).

  • Base: Cs2CO3 (Weak base prevents ester hydrolysis) or K3PO4. Avoid NaOtBu if your substrate has sensitive esters.

  • Solvent: Toluene or 1,4-Dioxane (Anhydrous).

  • Temperature: 80–100 °C.[1]

Protocol B: N-Alkylation (Reductive Amination)

Use this for attaching alkyl chains.

The "Why": Direct alkylation with alkyl halides leads to a mixture of mono-, di-, and quaternary ammonium salts. Reductive amination is self-limiting to the mono-alkylated product (mostly).

Optimized Conditions:

  • Imine Formation: Aminobenzoate (1.0 eq) + Aldehyde (1.1 eq) + AcOH (catalytic) in MeOH.

    • Note: Electron-poor amines form imines slowly. Add 3Å molecular sieves to drive equilibrium.

  • Reduction: Add NaBH(OAc)3 (1.5 eq).

    • Avoid NaCNBH3 unless necessary (toxic/waste disposal).

    • Avoid NaBH4 as it reduces aldehydes too fast, before the imine forms.

Troubleshooting Guide: Nitrogen Chemistry
SymptomProbable CauseCorrective Action
Low conversion in Buchwald Coupling Ligand mismatch. The Pd center is not electron-rich enough to accept the poor nucleophile.Switch to BrettPhos or tBuBrettPhos . These are "gold standard" for electron-poor anilines.
Ester hydrolysis during coupling Base is too strong or wet.Switch from NaOtBu to Cs2CO3 or K3PO4 . Ensure solvent is anhydrous.
Poly-alkylation (Direct Alkylation) Uncontrollable nucleophilicity.Stop. Switch to Reductive Amination (Protocol B). If you must alkylate, use a hindered base (PEMP) and slow addition of the electrophile.
Catalyst "Death" (Black Pd precipitate) Oxidation of the catalyst or lack of ligand stabilization.Degas solvents thoroughly (sparge with Ar for 20 mins). Ensure Ligand:Pd ratio is > 2:1.
Workflow Visualization: N-Arylation Optimization

BuchwaldOptimization start Start: N-Arylation of Aminobenzoate check_ester Does substrate contain an ester/amide? start->check_ester base_weak Use Weak Base: Cs2CO3 or K3PO4 check_ester->base_weak Yes base_strong Use Strong Base: NaOtBu (Faster) check_ester->base_strong No ligand_select Select Ligand based on Amine Nucleophilicity base_weak->ligand_select base_strong->ligand_select ligand_brett Use BrettPhos/XPhos (Required for PABA derivatives) ligand_select->ligand_brett Electron-Poor Amine (Aminobenzoate) ligand_binap BINAP/PPh3 (Likely to fail/stall) ligand_select->ligand_binap Electron-Rich Amine (Standard Aniline) solvent Solvent: Toluene/Dioxane (Strictly Anhydrous) ligand_brett->solvent

Figure 1: Decision logic for optimizing Buchwald-Hartwig conditions for aminobenzoic acid derivatives.

Module 2: The Carboxyl Center (Esterification)

Core Challenge: The amino group acts as an internal base.[2] In acid-catalyzed esterifications, the amine protonates first (


), converting the ring into a strongly deactivated system, which paradoxically helps prevent oxidation but can slow down nucleophilic attack at the carbonyl.
Comparison of Methods
MethodReagentsSuitability for AminobenzoatesNotes
Thionyl Chloride (SOCl2) SOCl2, ROH (Solvent)Excellent (Recommended) Generates anhydrous HCl in situ. Forms the HCl salt of the product directly.
Fischer Esterification H2SO4, ROH, RefluxGoodSlower. Requires neutralization step which can be tricky with zwitterions.
Coupling Agents EDC/DCC, DMAP, ROHModerateRisk of N-acylation (self-coupling) if amine is not protected.
Acid Chloride 1. SOCl2 2. ROHPoorThe free amino acid chloride is unstable (polymerizes).
Protocol: The "Zero-Water" SOCl2 Method

This is the most robust method for PABA derivatives.

  • Setup: Flame-dried RBF, inert atmosphere (N2/Ar).

  • Solvent: Suspend the aminobenzoic acid in anhydrous alcohol (MeOH or EtOH). It will likely not dissolve yet.

  • Addition: Cool to 0 °C. Add SOCl2 (1.5–2.0 eq) dropwise.

    • Mechanism:[1][3][4][5][6][7][8][9][10][11] SOCl2 reacts with the alcohol to form alkyl sulfite and anhydrous HCl . The HCl protonates the amine (solubilizing the zwitterion) and catalyzes the esterification.

  • Reflux: Heat to reflux for 3–12 hours. The solution should become clear.

  • Workup (The Critical Step):

    • Evaporate solvent to dryness.

    • Issue: You are left with a sticky oil/foam (the HCl salt).

    • Fix: Triturate with cold diethyl ether or hexane. Scratch the flask side to induce crystallization. Filter the white solid (Amino-ester

      
       HCl).
      
Troubleshooting Guide: Esterification

Q: My product is an oil that won't crystallize. A: This is common for amino-ester hydrochlorides. Dissolve the oil in a minimum amount of hot alcohol (MeOH/EtOH), then add diethyl ether until cloudy. Store in the freezer (-20 °C) overnight. If it still oils, your product might retain SO2. Co-evaporate with toluene twice to remove thionyl remnants.

Q: I see a dimer impurity. A: If you used a coupling agent (EDC/DCC), the amine of one molecule attacked the activated carboxyl of another. You must protect the amine (Boc/Cbz) before using coupling agents, or stick to the SOCl2 method where the amine is protonated (protected) by HCl.

Module 3: Purification & Isolation (The Zwitterion)

Core Challenge: Aminobenzoic acids are amphoteric. They exist as cations at low pH, anions at high pH, and zwitterions (net neutral) at their isoelectric point (pI), typically pH 3.5–4.0.

The pH Swing Protocol

How to isolate the free base from a reaction mixture.

  • Acid Phase: If your reaction was acidic, the product is in the aqueous layer (protonated). Wash the aqueous layer with organic solvent (EtOAc/DCM) to remove non-basic impurities.

  • Neutralization: Slowly adjust the aqueous layer to pH 7–8 using saturated NaHCO3 or 1M NaOH.

    • Warning: Do not overshoot to pH 12+, or you will form the carboxylate anion (water-soluble) and lose your product.

  • Extraction: At pH 7–8, the amino-ester is neutral. Extract into EtOAc or DCM (3x).

  • Drying: Dry over Na2SO4 (Magnesium sulfate can sometimes bind to polar amines).

Purification Logic Diagram

PurificationLogic mixture Crude Reaction Mixture nature Is the product an Ester or Free Acid? mixture->nature ester Product is ESTER nature->ester acid Product is FREE ACID nature->acid ester_workup 1. Dissolve in dilute HCl (pH 1) 2. Wash with EtOAc (remove non-amines) 3. Basify aq. layer to pH 8-9 4. Extract into EtOAc ester->ester_workup acid_workup 1. Dissolve in NaOH (pH 10) 2. Wash with EtOAc 3. Acidify carefully to pI (pH ~3.5-4.0) 4. PRECIPITATE forms acid->acid_workup precip Collect Precipitate (Zwitterion is insoluble) acid_workup->precip

Figure 2: Purification strategy based on the amphoteric nature of the derivative.

References

  • Buchwald-Hartwig Conditions for Electron-Poor Anilines

    • Surry, D. S., & Buchwald, S. L. (2008). "Biaryl Phosphane Ligands in Palladium-Catalyzed Amination.
    • Source:

  • Reductive Amination Selectivity (Borch Reaction)

    • Borch, R. F., et al. (1971). "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society.
    • Source:

  • Zwitterionic Properties of Aminobenzoic Acids

    • Klotz, I. M., & Gruen, D. M. (1948). "The Zwitterion Nature of Aminobenzoic Acids." Journal of the American Chemical Society.
    • Source:

  • Thionyl Chloride Esterification Mechanism

    • Master Organic Chemistry. (2011).[4] "Thionyl Chloride (SOCl2) and Conversion of Carboxylic Acids to Acid Halides/Esters."

    • Source:

Sources

Troubleshooting

avoiding side reactions in the synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

Welcome to the technical support center for the synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complex...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, with a focus on identifying, understanding, and mitigating common side reactions. Our goal is to provide you with the causal insights and validated protocols necessary to achieve high yield and purity.

The synthesis of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid is typically achieved via the N-alkylation of 2-amino-3-chlorobenzoic acid with 2-chloroacetamide. While seemingly straightforward, this reaction involves a bifunctional starting material, 2-amino-3-chlorobenzoic acid, which contains two distinct nucleophilic centers: the amino group and the carboxyl group.[1] This duality is the primary source of potential side reactions. This guide provides a structured approach to troubleshooting and optimizing this critical synthetic step.

Core Synthesis Pathway

The desired reaction proceeds through the nucleophilic attack of the amino group of 2-amino-3-chlorobenzoic acid on the electrophilic carbon of 2-chloroacetamide.

Caption: Desired N-alkylation reaction pathway.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions.

Q1: My product yield is consistently low. What are the primary causes and how can I fix them?

A low yield is often attributable to one or more competing side reactions or suboptimal reaction conditions. The most common culprits are O-alkylation and dialkylation.

  • Cause 1: Competing O-Alkylation. The carboxylate anion of 2-amino-3-chlorobenzoic acid is also a potent nucleophile. Under strongly basic conditions, the carboxylic acid is deprotonated, enhancing the nucleophilicity of the oxygen atoms. This leads to the formation of an ester byproduct, 2-amino-3-chlorobenzoyloxy-acetamide. Studies have shown that basic salts of anthranilic acid have a strong tendency to undergo O-alkylation.[2]

    • Solution: Employ a mild, non-nucleophilic base such as potassium carbonate (K₂CO₃) or sodium bicarbonate (NaHCO₃). These bases are sufficient to facilitate the reaction without fully deprotonating the carboxylic acid, thus favoring N-alkylation. Avoid strong bases like sodium hydride (NaH) or sodium tert-butoxide (KOtBu).[3]

  • Cause 2: Over-alkylation (Dialkylation). The product, a secondary amine, can be more nucleophilic than the starting primary aniline. It can react with a second molecule of 2-chloroacetamide to form a dialkylated byproduct. This is particularly problematic if an excess of the alkylating agent is used.[2]

    • Solution: Use a strict 1:1 or a slight excess (e.g., 1.05 equivalents) of the 2-amino-3-chlorobenzoic acid relative to 2-chloroacetamide. Monitor the reaction closely using Thin-Layer Chromatography (TLC) and stop it once the starting 2-chloroacetamide is consumed.

  • Cause 3: Decarboxylation. Anthranilic acids are known to undergo decarboxylation when heated, especially above their melting point or in acidic solutions, leading to the formation of 2-chloroaniline derivatives which will not participate in the desired reaction.[4]

    • Solution: Maintain a moderate reaction temperature, typically between 60-80°C. Avoid excessive heating or prolonged reaction times.

Side_Reactions Start 2-amino-3-chlorobenzoic acid + 2-chloroacetamide N_Alk Desired Product (N-alkylation) Start->N_Alk Mild Base Controlled Temp. O_Alk O-alkylation Byproduct Start->O_Alk Strong Base Decarb Decarboxylation Start->Decarb High Temp. Di_Alk Dialkylation Byproduct N_Alk->Di_Alk Excess Alkylating Agent

Caption: Major side reactions competing with the desired synthesis.

Q2: My final product is impure. What are the likely byproducts and how can I remove them?

The primary impurities are the side products mentioned above. Their removal often relies on exploiting differences in their chemical properties.

  • Likely Impurities:

    • Unreacted 2-amino-3-chlorobenzoic acid: An acidic starting material.

    • O-alkylated Isomer: A basic impurity due to the free amino group.

    • Dialkylated Product: A neutral or weakly acidic impurity.

  • Purification Strategy: A pH-based extraction or precipitation is highly effective.

    • Dissolve the crude product in an aqueous basic solution (e.g., dilute NaHCO₃). The desired product and unreacted starting material will dissolve as carboxylate salts. The neutral dialkylated product may remain as a solid or can be extracted with an organic solvent (e.g., ethyl acetate).

    • Separate the aqueous layer. Slowly acidify it with dilute HCl.

    • The desired product, 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid, is generally less soluble than the starting material and will precipitate first at a specific pH (typically around pH 3-5). Careful, slow acidification while monitoring the precipitation can selectively crash out the product.[5][6]

    • Filter the precipitated product. Recrystallization from a suitable solvent system (e.g., ethanol/water) can further enhance purity.

Q3: I'm observing a byproduct that suggests the loss of the carbamoyl group (-C(O)NH₂). What is happening?

This indicates hydrolysis of the amide bond, either in the 2-chloroacetamide reagent or in the final product. Amide hydrolysis is typically catalyzed by strong acid or base, often at elevated temperatures.[7][8]

  • Mechanism: Under harsh basic conditions during the reaction or workup, the carbamoyl group can be hydrolyzed to a carboxylate. Similarly, strongly acidic conditions during workup can also cleave the amide bond.[]

  • Prevention:

    • During Reaction: Use a mild base (K₂CO₃) and avoid excessive temperatures.

    • During Workup: When performing pH adjustments, use dilute acids and bases (e.g., 1M HCl, 1M NaOH) and perform the operations at room temperature or below. Avoid prolonged exposure to highly acidic or basic conditions. Unexpectedly facile amide hydrolysis has been observed even under mildly acidic conditions (e.g., TFA/water mixtures) in complex peptides.[10]

Frequently Asked Questions (FAQs)

Q1: What is the optimal choice of base and why?

The choice of base is critical to favor N-alkylation over O-alkylation. A moderately weak inorganic base like potassium carbonate (K₂CO₃) is ideal. It is strong enough to act as a scavenger for the HCl generated during the reaction but not strong enough to substantially deprotonate the carboxylic acid, which would activate the oxygen for O-alkylation.[2][11] Strong bases like NaH or alkoxides should be avoided as they significantly increase the rate of O-alkylation.[3]

Q2: How does solvent choice affect the reaction?

Polar aprotic solvents like Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are generally preferred. They effectively dissolve the reactants and facilitate the SN2 reaction. Aqueous basic solutions can also be used, and in some cases, have been reported to favor N-alkylation over O-alkylation for anthranilic acids.[2] However, solubility can be a challenge. The choice should be based on a balance of reactant solubility and selectivity.

Q3: What is the ideal temperature range for this synthesis?

A temperature range of 60-80°C is typically optimal. This provides sufficient thermal energy to drive the reaction at a reasonable rate without inducing significant decarboxylation of the anthranilic acid starting material or product.[4] Reactions at room temperature may be too slow, while temperatures exceeding 100°C significantly increase the risk of side reactions and degradation.

Q4: How can I effectively monitor the reaction progress?

Thin-Layer Chromatography (TLC) is the most effective method. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexanes with a small amount of acetic acid to improve spot shape). You should be able to visualize the consumption of the starting materials (2-amino-3-chlorobenzoic acid and 2-chloroacetamide) and the formation of the more polar product. It is also crucial to co-spot with your starting materials to confirm their disappearance.

Data & Protocol Summary

Table 1: Recommended Reaction Parameters
ParameterRecommended ConditionRationale
Base K₂CO₃ or NaHCO₃ (1.5-2.0 equiv.)Mild base minimizes O-alkylation and hydrolysis.[2]
Solvent DMF or DMSOGood solubility for reactants; polar aprotic nature favors SN2.
Temperature 60 - 80°CBalances reaction rate against risk of decarboxylation.[4]
Stoichiometry 1.0 equiv. 2-amino-3-chlorobenzoic acid : 1.0-1.1 equiv. 2-chloroacetamidePrevents dialkylation by limiting the alkylating agent.[2]
Reaction Time 4 - 8 hoursMonitor by TLC to determine completion.
Optimized Experimental Protocol
  • Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-amino-3-chlorobenzoic acid (1.0 equiv.).

  • Solvent & Base: Add DMF to dissolve the starting material, followed by potassium carbonate (2.0 equiv.).

  • Reagent Addition: Add 2-chloroacetamide (1.05 equiv.) to the stirred suspension.

  • Reaction: Heat the mixture to 70°C and stir. Monitor the reaction progress every hour using TLC (e.g., 7:3 Ethyl Acetate:Hexanes + 1% Acetic Acid).

  • Workup: Once the starting material is consumed (typically 4-6 hours), cool the reaction to room temperature. Pour the mixture into ice-cold water.

  • Purification:

    • Acidify the aqueous solution slowly with 1M HCl to a pH of ~4.

    • A precipitate will form. Continue stirring in an ice bath for 30 minutes to ensure complete precipitation.

    • Collect the solid by vacuum filtration and wash thoroughly with cold water to remove inorganic salts.

    • Dry the solid under vacuum.

    • For higher purity, recrystallize the product from an ethanol/water mixture.

Troubleshooting Workflow

This flowchart provides a logical path for diagnosing and resolving issues during the synthesis.

TroubleshootingWorkflow start Start Synthesis check_yield Check Yield & Purity (TLC, LCMS) start->check_yield success Synthesis Successful check_yield->success High & Pure low_yield Problem: Low Yield check_yield->low_yield Low impure Problem: Impure Product check_yield->impure Impure diag_ly Diagnose Low Yield low_yield->diag_ly diag_imp Diagnose Impurity impure->diag_imp sol_o_alk Cause: O-Alkylation? --> Use weaker base (K₂CO₃). --> Reduce temperature. diag_ly->sol_o_alk Check for O-isomer sol_di_alk Cause: Dialkylation? --> Use 1:1 stoichiometry. --> Monitor via TLC. diag_ly->sol_di_alk Check for dialkylated mass sol_decarb Cause: Decarboxylation? --> Lower reaction temp (<80°C). diag_ly->sol_decarb Check for aniline byproduct sol_purify Implement pH-based purification. Recrystallize final product. diag_imp->sol_purify Multiple spots on TLC sol_hydrolysis Byproduct from Hydrolysis? --> Use mild workup conditions (pH, Temp). diag_imp->sol_hydrolysis Mass consistent with -CONH₂ loss

Caption: A step-by-step workflow for troubleshooting common synthesis issues.

References

  • Wikipedia. Buchwald–Hartwig amination. [Link]

  • ScienceMadness. Alkylation and acylation of basic salts of anthranilic acid. [Link]

  • Hrycyna, C. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. Purdue University. [Link]

  • ResearchGate. Buchwald-Hartwig amination reaction of chlorobenzene with aniline.... [Link]

  • PrepChem. Synthesis of 3-chlorobenzoic acid. [Link]

  • Bergman, J. Synthesis of Heterocycles from Anthranilic acid and its Derivatives. [Link]

  • MDPI. 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation. [Link]

  • Patsnap. Preparation method of 2-amino-3-chlorobenzoic methyl ester.
  • Journal of the Chemical Society, Dalton Transactions. Base hydrolysis of amino-acid esters and amides in the co-ordination sphere of cobalt(III). Part II. Hydrolysis of 2-aminoethyl acetate. [Link]

  • Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

  • ResearchGate. THE DECARBOXYLATION OF ANTHRANILIC ACID. [Link]

  • Google Patents.
  • Organic Syntheses. 2-amino-3-fluorobenzoic acid. [Link]

  • Google Patents. CN119143618A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid.
  • Google Patents. CN103193666A - Preparation method of 2-amino-3-chlorobenzoic methyl ester.
  • Wiley Online Library. Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole‐Coordinated. [Link]

  • Master Organic Chemistry. Amide Hydrolysis Using Acid Or Base. [Link]

  • ResearchGate. Alkylation and acylation of basic salts of anthranilic acid | Request PDF. [Link]

  • PMC. Unexpected Hydrolytic Instability of N-Acylated Amino Acid Amides and Peptides. [Link]

  • ResearchGate. Synthesis of N-Aryl and N-Alkyl Anthranilic Acids via SNAr Reaction of Unprotected 2-Fluoro- and 2-Methoxybenzoic Acids by Lithioamides. [Link]

  • ResearchGate. Mild Method for Ullmann Reaction of 2‐Chlorobenzoic Acids and Aminothiazoles or Aminobenzothiazoles under Ultrasonic Irradiation. [Link]

  • Google Patents.
  • Google Patents.
  • Google Patents. EP0020969A1 - Process for the preparation of a mixture of 3-chloro-anthranilic acid alkyl ....
  • ResearchGate. protein acidic hydrolysis for amino acids analysis in food -progress over time: a short review. [Link]

Sources

Optimization

Technical Support Center: Analytical Method Refinement for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid

The following Technical Support Center guide is designed for researchers and analytical scientists working with 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid . This guide addresses the specific physicochemical challeng...

Author: BenchChem Technical Support Team. Date: February 2026

The following Technical Support Center guide is designed for researchers and analytical scientists working with 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid . This guide addresses the specific physicochemical challenges of this molecule—its zwitterionic potential, polarity, and pH sensitivity—providing robust, self-validating analytical protocols.[1][2]

[1][2]

Status: Operational | Role: Senior Application Scientist | Context: Method Development & Troubleshooting[2]

Molecule Profile & Analytical Challenges

Before troubleshooting, understand the analyte's behavior in solution.[1][2]

  • Identity: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid[1][2]

  • Core Structure: 3-Chloroanthranilic acid core with a glycinamide (carbamoylmethyl) N-substituent.[1][2]

  • Physicochemical Profile:

    • Acidic Moiety: Carboxylic acid (

      
      ).[1][2]
      
    • Polar Moiety: Primary amide (-CONH

      
      ) increases water solubility and reduces retention on non-polar phases.[1][2]
      
    • Chromophore: Benzoic acid derivative (UV active at

      
      ).[1][2]
      
Key Analytical Challenges
  • Peak Tailing: Interaction between the free carboxylic acid and residual silanols on silica columns.[1][2]

  • Early Elution: The polar amide and ionized carboxylate (at neutral pH) lead to poor retention on standard C18 columns.[1][2]

  • pH Sensitivity: Small changes in mobile phase pH near the

    
     cause significant retention time shifts.[1][2]
    

Troubleshooting Guide (Q&A)

Category A: Peak Shape & Retention Issues

Q1: My analyte elutes near the void volume (


) with poor resolution. How do I increase retention? 
Diagnosis:  The molecule is likely ionized (deprotonated -COO

) and highly polar.[1][2] Standard C18 columns struggle to retain charged, polar species. Solution:
  • Acidify Mobile Phase: Lower the pH to 2.0–2.5 using 0.1% Formic Acid or 20 mM Phosphate Buffer.[1][2] This protonates the carboxylic acid (neutral form), significantly increasing hydrophobic interaction with the C18 stationary phase.[1][2]

  • Switch Column Chemistry: If retention is still low, switch to a Polar-Embedded C18 or C18-Aq column.[1][2] These phases prevent "phase collapse" (dewetting) in highly aqueous conditions (which are needed to retain polar compounds).[1][2]

    • Recommended: Waters XSelect HSS T3 or Phenomenex Kinetex Polar C18.[1][2]

Q2: I observe significant peak tailing (


). Is the column failing? 
Diagnosis:  Likely secondary interactions.[1][2] The amine nitrogen or the carboxylic acid is interacting with active silanol sites on the silica support.[1][2]
Solution: 
  • Buffer Strength: If using volatile acids (Formic/Acetic), switch to a buffered system (e.g., 20 mM Ammonium Formate pH 3.0) to mask silanols.[1][2]

  • End-Capping: Ensure your column is "fully end-capped" to minimize silanol activity.[1][2]

  • Temperature: Increase column temperature to 40°C to improve mass transfer kinetics.

Category B: Detection & Sensitivity[2]

Q3: The signal-to-noise ratio in LC-MS is poor. Which ionization mode should I use? Diagnosis: The molecule has both acidic (-COOH) and basic (-NH-) sites, but the electron-withdrawing chlorine and benzoic acid structure favor negative mode.[1][2] Solution:

  • Primary Mode: ESI Negative (ESI-) . The carboxylic acid readily loses a proton to form

    
    .[1][2]
    
  • Optimization: Use Ammonium Formate/Acetate buffers.[1][2] Avoid Trifluoroacetic Acid (TFA) as it suppresses ionization in MS.[1][2]

  • Alternative: If ESI- is noisy, try ESI+ (protonation of the amide/amine), but expect lower sensitivity due to the electron-withdrawing 3-Cl group reducing basicity.[1][2]

Q4: I see "ghost peaks" or carryover in subsequent blank injections. Why? Diagnosis: The amide moiety can form hydrogen bonds with surfaces, or the carboxylic acid can adsorb to metal surfaces in the LC system.[1][2] Solution:

  • Needle Wash: Use a strong needle wash solvent: MeOH:Water:Formic Acid (90:10:0.1) .[1][2]

  • Passivation: If the system is old, flush with 0.1% Phosphoric Acid to passivate metal binding sites.[1][2]

Standardized Analytical Protocols

Protocol A: High-Performance Liquid Chromatography (HPLC-UV)

Designed for purity analysis and quantification.[1][2]

ParameterSpecificationRationale
Column C18 Polar-Embedded (e.g., 150 x 4.6 mm, 3.5 µm)Retains polar amide; withstands 100% aqueous start.[1][2]
Mobile Phase A 0.1% Phosphoric Acid in Water (pH ~2.[1][2]2)Suppresses ionization of -COOH for max retention.[1][2]
Mobile Phase B AcetonitrileStrong eluent, low UV cutoff.[1][2]
Flow Rate 1.0 mL/minStandard backpressure/efficiency balance.[1][2]
Gradient 0-2 min: 5% B (Isocratic hold)2-15 min: 5% → 60% B15-18 min: 60% → 95% BInitial hold focuses the polar analyte; gradient elutes hydrophobic impurities.[1][2]
Detection UV @ 254 nm (Reference: 360 nm)Max absorption for chlorobenzoic acid chromophore.[1][2]
Col. Temp 35°CImproves peak symmetry.[1][2]
Protocol B: Sample Preparation

Critical to prevent solvent effects (peak distortion).

  • Weighing: Weigh 10 mg of standard into a 10 mL volumetric flask.

  • Dissolution: Dissolve in 50:50 Methanol:Water . Do not use 100% Methanol, as the strong solvent strength will cause the early-eluting peak to distort (fronting/splitting) when injected into a 5% organic mobile phase.[1][2]

  • Filtration: Filter through a 0.2 µm PTFE or Nylon syringe filter.

  • Storage: Stable at 4°C for 48 hours. (Check for amide hydrolysis if stored longer).[1][2]

Visual Workflows

Diagram 1: Analytical Decision Matrix

A logic flow for optimizing the method based on initial results.[1][2]

AnalyticalOptimization Start Initial Injection (Std C18, pH 3.0) CheckRT Check Retention Time (RT) Start->CheckRT LowRT RT < 2.0 min (Void) CheckRT->LowRT Too Fast GoodRT RT > 3.0 min CheckRT->GoodRT Acceptable ActionPolar Switch to Polar-Embedded C18 or Reduce Organic Start to 2% LowRT->ActionPolar CheckShape Check Peak Symmetry (As) GoodRT->CheckShape ActionPolar->CheckShape Tailing Tailing (As > 1.5) CheckShape->Tailing Poor Shape GoodShape Symmetric (0.9 < As < 1.2) CheckShape->GoodShape Good Shape ActionBuffer Increase Buffer Conc. (20mM) or Lower pH Tailing->ActionBuffer FinalMethod Validate Method GoodShape->FinalMethod ActionBuffer->FinalMethod

Caption: Decision matrix for optimizing retention and peak shape. Blue: Start; Red: Issue; Green: Success; Yellow: Action.[1][2]

Diagram 2: Proposed Degradation/Impurity Pathway

Understanding the origin helps in impurity profiling.[1][2]

Pathway Precursor 3-Chloroanthranilic Acid Product 2-[(Carbamoylmethyl)amino]- 3-chlorobenzoic acid Precursor->Product Alkylation Reactant + Chloroacetamide (Alkylation) Cyclization Cyclic Impurity (Quinazolinone derivative) Product->Cyclization Dehydration (-H2O)

Caption: Synthesis pathway showing the target molecule and potential cyclic impurity formation.

References

  • Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).[1][2] Introduction to Modern Liquid Chromatography. Wiley.[1][2] (Chapter 7: Method Development for Acidic Compounds). [1][2]

  • PubChem. (2025).[1][2][3] 2-Amino-3-chlorobenzoic acid (Parent Structure Data). National Library of Medicine.[1][2] [Link]

  • Dolan, J. W. (2002).[1][2] "Tailing Peaks: A Guide to Troubleshooting." LCGC North America.[1][2] (General guide on silanol interactions with acidic/amine analytes). [Link]

  • McCalley, D. V. (2010).[1][2] "Analysis of the ionogenic nature of stationary phases in liquid chromatography." Journal of Chromatography A. (Explains the behavior of polar-embedded phases for acidic/basic analytes). [Link][1][2]

Sources

Troubleshooting

Technical Support Center: Stability &amp; Storage of 2-Amino-3-Chlorobenzoic Acid

CAS: 6388-47-2 | Synonyms: 3-Chloroanthranilic acid[1][2][3] Technical Overview: The Molecule’s "Personality" To troubleshoot stability issues with 2-amino-3-chlorobenzoic acid (2A3CBA) , one must first understand its ch...

Author: BenchChem Technical Support Team. Date: February 2026

CAS: 6388-47-2 | Synonyms: 3-Chloroanthranilic acid[1][2][3]

Technical Overview: The Molecule’s "Personality"

To troubleshoot stability issues with 2-amino-3-chlorobenzoic acid (2A3CBA) , one must first understand its chemical vulnerabilities. This molecule is an anthranilic acid derivative, meaning it possesses both a nucleophilic amino group (


) and an electrophilic carboxylic acid (

) on a benzene ring.

The addition of a chlorine atom at the 3-position (ortho to the amino group) introduces specific stability challenges:

  • Steric Strain & Electronic Withdrawal: The chlorine atom withdraws electron density from the ring (inductive effect), slightly acidifying the amine protons. However, its bulk can distort the optimal hydrogen-bonding network between the amine and the carboxylic acid, making the crystal lattice more susceptible to environmental attack (moisture/oxygen).

  • Oxidative Sensitivity: Like all aniline derivatives, the amino group is the "Achilles' heel." Upon exposure to air and light, it undergoes radical oxidation, leading to colored impurities (azo, azoxy, or quinone-imine species).

  • Decarboxylation Potential: While benzoic acids are generally stable, electron-donating groups (like

    
    ) ortho to the acid can facilitate thermal decarboxylation, releasing 
    
    
    
    and leaving behind 3-chloroaniline.

Visualizing Degradation Pathways

The following diagram illustrates the primary degradation vectors you must control in your storage environment.

DegradationPathways Start 2-Amino-3-Chlorobenzoic Acid (White/Off-White Crystalline) Radical N-Radical Species Start->Radical H-abstraction Decarb 3-Chloroaniline (Oily Residue/Purity Drop) Start->Decarb -CO2 Salt Ammonium Carboxylate Salts (Caking/Clumping) Start->Salt Acid-Base Rxn Light UV Light / Oxygen Light->Radical Heat Heat (>40°C) / Time Heat->Decarb Moisture Moisture / Ammonia Vapors Moisture->Salt Oxidized Azo/Azoxy Dimers (Brown/Purple Discoloration) Radical->Oxidized Dimerization

Figure 1: Primary degradation pathways. Note that oxidative discoloration is the most visible symptom, while decarboxylation is the most critical chemical purity failure.

Troubleshooting Guide: Diagnostics & Solutions

Use this table to diagnose the specific condition of your material.

SymptomUnderlying ChemistryValidation Test (Self-Check)Corrective Action
Material turns tan/brown Oxidation: Formation of N-oxide or azo-dimer impurities due to light/air exposure.TLC Check: Run on Silica (EtOAc:Hexane 3:7). Look for a baseline spot or a secondary spot with lower Rf than the main product.Recrystallize: Dissolve in hot Ethanol (or Acetone/Water mix). Add activated charcoal, filter hot, and cool to crystallize.
Material is caked/clumped Hygroscopicity: Absorption of atmospheric water or reaction with amine vapors (if stored near bases) forming salts.Melting Point Depression: Pure 2A3CBA melts at 189-191°C [1]. If MP is <185°C or range is broad (>2°C), salt/water is present.Desiccation: Dry in a vacuum oven at 40°C over

for 24 hours. If clumping persists, recrystallize.[4]
Oily residue or "wet" look Decarboxylation: Conversion to 3-chloroaniline (a liquid/low-melting solid).Smell Test: 3-chloroaniline has a distinct, sweet-aromatic amine odor, unlike the odorless acid. HPLC: Check for peak shift.Discard: If decarboxylation >5%, purification is difficult and yield-prohibitive. Buy fresh stock.
Low Solubility in Base Polymorphism or Impurity: Potential formation of insoluble anhydrides (rare) or heavy metal contamination.Ash Test: Burn a small sample. Significant residue implies metal salt contamination.Acid Wash: Dissolve in dilute NaOH, filter insoluble matter, then re-precipitate with HCl to pH 3.

Validated Rescue Protocols

If your material has degraded (discolored but not decarboxylated), use this purification workflow.

Protocol A: Acid-Base Reprecipitation (Best for Bulk Cleanup)

This method removes oxidized impurities that are not soluble in acid.

  • Dissolution: Suspend 10g of crude 2A3CBA in 100mL water.

  • Basification: Slowly add 10% NaOH solution with stirring until the solid dissolves and pH reaches ~10. The solution may be dark brown (oxidized impurities).

  • Filtration: Add 0.5g activated carbon, stir for 15 mins, and filter through Celite/filter paper. The filtrate should be lighter yellow.

  • Precipitation: Slowly add 1M HCl to the filtrate while stirring vigorously. Monitor pH.

  • Target Point: The product precipitates as the pH passes through its isoelectric point. Aim for pH 3.0 .

  • Collection: Filter the white precipitate, wash with ice-cold water, and dry in vacuo.

Protocol B: Recrystallization (Best for High Purity)
  • Solvent: Ethanol (95%) or Acetone/Water (1:1).

  • Process: Dissolve solid in minimum boiling solvent. If colored, treat with charcoal.[4]

  • Cooling: Allow to cool slowly to room temperature, then 4°C. Rapid cooling traps impurities.

Storage & Handling Logic Tree

Follow this decision matrix to ensure long-term stability.

StorageWorkflow Step1 Receive Shipment Check1 Is the seal broken? Step1->Check1 Action1 Perform MP & TLC Check immediately Check1->Action1 Yes Step2 Prepare for Storage Check1->Step2 No Action1->Step2 If Pass Storage Long-Term Storage Conditions: 1. Amber Glass Vial (Light protection) 2. Flush with Argon/N2 (Inert atm) 3. Temp: Room Temp (20-25°C) Step2->Storage Usage Experimental Use Storage->Usage Warning AVOID: Storing near volatile amines (Triethylamine, Pyridine) Storage->Warning

Figure 2: Storage decision matrix. Note that while refrigeration is often default for organics, this compound is stable at RT if kept dry and inert. Refrigeration can introduce condensation risks if not handled perfectly.

Frequently Asked Questions (FAQ)

Q: Can I store 2-amino-3-chlorobenzoic acid in solution? A: No. In solution (especially in DMSO or alcohols), the rate of oxidation increases significantly. Furthermore, in protic solvents, the amine can slowly react with the carboxylic acid of neighboring molecules (condensation) or undergo decarboxylation if the solution is acidic/heated. Always prepare fresh solutions.

Q: The SDS says "Store at Room Temperature," but my colleague puts it in the fridge. Who is right? A: Both are acceptable, but Room Temperature (RT) is safer for preventing moisture issues. Storing in a fridge (4°C) often leads to condensation inside the bottle when it is opened in a warm lab. Since water catalyzes degradation, RT storage in a desiccator is superior to humid refrigeration [2].

Q: My sample melts at 182°C. Is it usable? A: It depends on the application. For rough synthesis, it may suffice. However, a melting point depression of ~8°C (Lit: 189-191°C) indicates significant impurity (>5%). If you are using this for peptide synthesis or biological screening , you must recrystallize it.

Q: Why does the color change from white to grey/purple over time? A: This is characteristic of the "Aniline Black" oxidation pathway. The amino group forms radical cations that polymerize into highly conjugated systems. Even trace amounts (ppm levels) can cause visible discoloration without significantly affecting the bulk purity (assay might still be 99%), but it can interfere with colorimetric assays [3].

References

  • Sigma-Aldrich. (2025).[5][6] Safety Data Sheet: 2-Amino-3-chlorobenzoic acid. Retrieved from

  • Fisher Scientific. (2025). Handling and Storage of Anthranilic Acid Derivatives. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 22928, 2-Amino-3-chlorobenzoic acid. Retrieved from

Sources

Optimization

managing air and light sensitivity of 2-amino-3-chlorobenzoic acid

A Guide for Researchers on Managing Air and Light Sensitivity Welcome to the technical support resource for 2-amino-3-chlorobenzoic acid (CAS 6388-47-2). As a Senior Application Scientist, my goal is to provide you with...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers on Managing Air and Light Sensitivity

Welcome to the technical support resource for 2-amino-3-chlorobenzoic acid (CAS 6388-47-2). As a Senior Application Scientist, my goal is to provide you with the technical insights and practical guidance necessary to ensure the integrity of your experiments. This compound is a valuable intermediate in pharmaceutical and agricultural research, but its utility is contingent on proper handling to mitigate its inherent sensitivity to air and light.[1][2][3][4] This guide is structured to help you anticipate and solve common challenges through a series of frequently asked questions and in-depth troubleshooting workflows.

Frequently Asked Questions (FAQs)

This section addresses the most common high-level questions regarding the handling and storage of 2-amino-3-chlorobenzoic acid.

Q1: What are the primary sensitivities of 2-amino-3-chlorobenzoic acid?

A1: The compound is explicitly noted as being sensitive to both air and light.[1][2][4] The primary chemical group responsible for this reactivity is the aromatic amine (-NH₂). Aromatic amines are susceptible to oxidation by atmospheric oxygen, a process that can be accelerated by light (photo-oxidation).[5][6]

Q2: How should I properly store this compound to ensure its long-term stability?

A2: Proper storage is the most critical factor in maintaining the compound's purity. The material should be stored in a tightly sealed container, under an inert atmosphere, and protected from light.[1][2] See the table below for a summary of recommended conditions.

Q3: What are the visual signs of degradation?

A3: Fresh, high-purity 2-amino-3-chlorobenzoic acid is typically a white to pale yellow crystalline powder.[2] Visual signs of degradation include a noticeable color change to tan, brown, or even darker shades.[4] This discoloration is a classic indicator of the oxidation of the aromatic amine group, which often leads to the formation of highly conjugated, colored impurities.

Q4: What happens chemically when the compound degrades?

A4: While specific degradation products for this exact molecule are not extensively detailed, the mechanism can be inferred from related aminobenzoic acids.[7][8][9] The primary degradation pathways are:

  • Oxidation: The amino group can be oxidized by atmospheric oxygen. This process can lead to the formation of nitroso, nitro, and ultimately polymerized azo or azoxy compounds, which are often colored.[6][10]

  • Photodegradation: Exposure to light, particularly UV wavelengths, can provide the energy to initiate radical reactions.[11][12] In the presence of oxygen, this leads to an accelerated oxidation process, potentially involving hydroxylation of the aromatic ring or polymerization.[5][9]

Data Summary: Storage & Handling Parameters

This table summarizes the critical storage and handling conditions to maintain the integrity of 2-amino-3-chlorobenzoic acid.

ParameterRecommendationRationale & Expert Insight
Atmosphere Store under an inert gas (Argon or Nitrogen).[1][2]The amino group is readily oxidized by atmospheric O₂. An inert atmosphere displaces oxygen, preventing this primary degradation pathway. Argon is preferred for its higher density, which can provide a more stable blanket over the material.
Light Store in the dark. Use amber glass vials or wrap containers in aluminum foil.[1][2]Photons, especially in the UV range, can provide the activation energy for degradation reactions, including oxidation and polymerization.[11][12] Amber glass effectively blocks most UV light.
Temperature Store in a cool, dry place.[2][13] Room temperature is generally acceptable.Elevated temperatures can increase the rate of chemical reactions, including oxidation. Preventing moisture ingress is crucial as it can facilitate degradation.
Incompatibilities Store away from oxidizing agents.[1]Direct contact with strong oxidizing agents will rapidly and exothermically degrade the compound. This is a fundamental chemical incompatibility.
Troubleshooting Guide

This section provides a logical framework for diagnosing and solving specific issues encountered during your experiments.

Issue 1: My solid sample has darkened in color since I received it.

  • Potential Cause: This is a clear sign of degradation due to improper storage. The container was likely not sealed properly, allowing for prolonged exposure to air and/or light.

  • Recommended Solution:

    • Assess Purity: Before use, analyze a small amount of the material using a suitable technique (e.g., HPLC, NMR, or melting point) to quantify the level of impurity. The melting point of the pure compound is 189-193°C.[4] A wider, depressed melting range indicates impurity.

    • Decision: If the impurity level is unacceptable, it is strongly recommended to use a new, unopened batch of the compound for sensitive applications. Purification via recrystallization may be possible but can be challenging without a validated protocol.

    • Prevent Recurrence: Review the storage protocol. Ensure all users are properly sealing the container and, if possible, backfilling with an inert gas after each use.

Issue 2: My experimental results are inconsistent or not reproducible.

  • Potential Cause: If you have ruled out other experimental errors, the issue may be the variable purity of your 2-amino-3-chlorobenzoic acid. Using material from a bottle that has been opened multiple times over a long period can introduce significant variability as the compound slowly degrades.

  • Recommended Solution:

    • Implement a "Working Stock" System: For frequently used reagents, consider aliquoting a new bottle into several smaller, single-use vials under an inert atmosphere (e.g., in a glovebox). This protects the integrity of the main stock.

    • Run a Control: If possible, run the experiment in parallel using a sample from a freshly opened container of the compound. If this resolves the inconsistency, it confirms that reagent degradation was the root cause.

    • Follow the Workflow: Use the troubleshooting workflow diagram below to systematically identify the source of the degradation.

Troubleshooting Workflow Diagram

This diagram provides a logical path to diagnose issues related to compound stability.

G A Inconsistent Results or Sample Discoloration Observed B Was the compound stored properly? (Inert gas, dark, sealed) A->B C Review Storage Protocol (See Table 1 & Protocol 1) B->C  No D Was the compound handled properly during weighing and preparation? B->D  Yes H Analyze sample purity (e.g., HPLC, NMR, MP) C->H E Review Handling Protocol (See Protocol 2) D->E  No F Was the solution protected from light and air before analysis? D->F  Yes E->H G Prepare fresh solutions in amber vials and analyze immediately. F->G  No F->H  Yes G->H I Purity Acceptable? H->I J Source of error is likely elsewhere in the experiment. I->J  Yes K Discard degraded material. Use a fresh, unopened batch. I->K  No

Caption: Troubleshooting workflow for suspected degradation.

Issue 3: I see unexpected peaks in my analytical chromatogram (e.g., HPLC) after preparing a solution.

  • Potential Cause: The compound is degrading in solution. Many common solvents contain dissolved oxygen, which can rapidly oxidize the compound, especially when exposed to ambient lab lighting during sample preparation.

  • Recommended Solution:

    • Use Degassed Solvents: Degas your solvents (especially polar solvents like methanol or water) before use by sparging with an inert gas (Argon or Nitrogen) for 15-20 minutes or by using a sonication/vacuum cycle.

    • Protect the Solution: Prepare solutions under low-light conditions and use amber volumetric flasks and HPLC vials.

    • Analyze Promptly: Analyze solutions as quickly as possible after preparation. If a sample must be stored in an autosampler, ensure the vials are amber and consider if the autosampler tray can be cooled to slow degradation.

Postulated Degradation Pathway Diagram

This diagram illustrates the likely chemical transformations that occur upon exposure to air and light, based on the known chemistry of aromatic amines.

G cluster_0 Initiation cluster_1 Degradation Cascade A 2-Amino-3-chlorobenzoic Acid (Stable) B Atmospheric O₂ C Light (hν) D Oxidized Intermediates (Radicals, Imines) A->D B->D C->D E Colored Degradation Products (e.g., Azo/Azoxy compounds, Polymers) D->E

Caption: Postulated pathway for air and light-induced degradation.

Experimental Protocols

These protocols provide validated, step-by-step methods for handling and preparing 2-amino-3-chlorobenzoic acid to minimize degradation.

Protocol 1: Recommended Storage and Weighing
  • Objective: To properly store and dispense the solid compound while minimizing exposure to air and light.

  • Materials:

    • Primary container of 2-amino-3-chlorobenzoic acid.

    • Amber glass vials with screw caps and PTFE septa.

    • Inert gas source (Argon or Nitrogen) with tubing.

    • Spatulas.

    • Analytical balance.

  • Methodology:

    • Preparation: Work in an area with subdued lighting. If possible, perform these steps in a glovebox. If a glovebox is not available, use a Schlenk line or a simple gas-purging setup.

    • Inert Gas Purge: Before opening the primary container, gently flush the exterior and the cap with a slow stream of inert gas to displace ambient air.

    • Dispensing: Briefly open the container and quickly weigh the desired amount of powder into a tared, amber vial. Avoid prolonged exposure.

    • Resealing: Before sealing the primary container, flush the headspace with inert gas for 10-15 seconds. Seal the container tightly. For extra protection, wrap the cap junction with Parafilm.

    • Storage: Return the primary container to a cool, dark, and dry location. Proceed immediately with your weighed sample.

Protocol 2: Preparation of Solutions
  • Objective: To prepare solutions of the compound while preventing degradation from dissolved oxygen and light.

  • Materials:

    • Weighed 2-amino-3-chlorobenzoic acid in an amber vial.

    • Degassed solvent (see Troubleshooting Issue 3, Solution 1).

    • Amber volumetric flasks.

    • Gas-tight syringes.

  • Methodology:

    • Solvent Transfer: Using a cannula or a gas-tight syringe, transfer the required volume of degassed solvent into the amber vial containing the pre-weighed solid.

    • Dissolution: Gently swirl or sonicate the vial until the solid is fully dissolved. Maintain a positive pressure of inert gas in the vial if possible.

    • Dilution (if required): If further dilution is needed, use the syringe to transfer the stock solution to an amber volumetric flask that has been pre-filled with degassed solvent. Dilute to the mark with degassed solvent.

    • Final Storage: If the solution must be stored, flush the headspace of the flask or vial with inert gas before sealing. Use immediately for best results.

By adhering to these guidelines and protocols, you can significantly improve the reliability and reproducibility of your research involving 2-amino-3-chlorobenzoic acid.

References
  • Bernheim, F., & Bernheim, M. L. C. (1942). The oxidation of p-aminobenzoic acid and anthranilic acid by specifically adapted enzymes of a soil bacillus. Journal of Bacteriology, 43(4), 481–487.
  • Schmidtke Sobeck, S. J. (2016). Impact of Solvent-Solute Interactions on Photochemistry of p-Aminobenzoic Acid Derivatives. ACS. Retrieved February 20, 2026, from [Link]

  • Schmidtke Sobeck, S. J. (2017). Impact of Solvent-Solute Interactions on Photochemistry of p-Aminobenzoic Acid Derivatives. ACS. Retrieved February 20, 2026, from [Link]

  • Nóbile, C. F., et al. (2021). N-Oxidation of p-aminobenzoic acid to p-nitrobenzoic acid. ResearchGate. Retrieved February 20, 2026, from [Link]

  • Wikipedia. (n.d.). 4-Aminobenzoic acid. Retrieved February 20, 2026, from [Link]

  • Khan, I., et al. (2023).
  • Shaw, A. A., & Wainschel, L. A. (1991). The photochemistry of p-aminobenzoic acid. Photochemistry and Photobiology, 54(4), 579–584.
  • Lee, Y. A., et al. (2022). UV Photolysis Study of Para-Aminobenzoic Acid Using Parahydrogen Matrix Isolated Spectroscopy. Molecules, 27(3), 793.
  • National Center for Biotechnology Information. (n.d.). 2-Amino-3-chlorobenzoic acid. PubChem. Retrieved February 20, 2026, from [Link]

  • Lee, Y. A., et al. (2022). UV Photolysis Study of Para-Aminobenzoic Acid Using Parahydrogen Matrix Isolated Spectroscopy. ResearchGate. Retrieved February 20, 2026, from [Link]

  • Shaw, A. A., & Wainschel, L. A. (1991). The photophysics of p-aminobenzoic acid. ResearchGate. Retrieved February 20, 2026, from [Link]

  • Rajivgandhi, G., et al. (2025). 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation. MDPI. Retrieved February 20, 2026, from [Link]

  • Winkelmann, G., & Wolf, H. (1993). Process for the preparation of 2-amino-3-chlorobenzoic acid. Google Patents.

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Synthetic Alternatives to 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid

Based on the specific chemical structure 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (also known as -(carbamoylmethyl)-3-chloroanthranilic acid), this guide focuses on its primary research application: serving as a p...

Author: BenchChem Technical Support Team. Date: February 2026

Based on the specific chemical structure 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (also known as


-(carbamoylmethyl)-3-chloroanthranilic acid), this guide focuses on its primary research application: serving as a privileged scaffold precursor  for the synthesis of 9-chloro-3,4-dihydro-1H-1,4-benzodiazepine-2,5-diones  and related heterocyclic libraries.

These scaffolds are critical in medicinal chemistry for developing CNS agents (anxiolytics, anticonvulsants) , antiviral drugs (NNRTIs) , and agricultural chemicals . The guide compares this specific pre-formed intermediate against alternative synthetic strategies (like Isatoic Anhydrides or Stepwise Coupling) that achieve the same final bioactive cores.

Executive Summary & Compound Profile

Target Compound: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid CAS: 937696-54-3 Core Application: A bifunctional building block used to synthesize 9-chloro-1,4-benzodiazepine-2,5-dione scaffolds via cyclodehydration. Role in Research: Used in Diversity-Oriented Synthesis (DOS) to access privileged heterocyclic structures found in anxiolytics, antitumor agents, and integrase inhibitors.

Why Seek Alternatives? While this compound offers a "pre-installed" glycine motif, it suffers from:

  • Poor Solubility: The zwitterionic nature (free acid + amide) complicates dissolution in standard organic solvents (DCM, THF).

  • Cyclization Challenges: Direct thermal cyclization often requires harsh conditions (high heat, acidic media) that can degrade sensitive substituents.

  • Limited Diversity: Using a pre-formed glycine adduct locks the "R3" position of the benzodiazepine ring, preventing easy modification of the amino acid side chain.

Strategic Alternatives Comparison

This section evaluates three alternative chemical inputs/strategies used to generate the same bioactive 9-chloro-benzodiazepine core.

Alternative A: The "Reactive" Standard – 3-Chloroisatoic Anhydride

Best For: High-throughput library generation and one-pot synthesis.

  • Mechanism: The isatoic anhydride serves as an activated ester equivalent. It reacts with glycine methyl ester (or other amino esters) to form the intermediate amide, which then cyclizes.

  • Advantages:

    • Higher Reactivity: Avoids the need for peptide coupling reagents (EDC/HATU).

    • Diversity Enabled: Allows the researcher to vary the amino acid component (e.g., using Alanine or Phenylalanine esters instead of Glycine) to introduce substituents at the C3 position.

    • Atom Economy: Releases only CO₂ as a byproduct.

  • Trade-offs: 3-Chloroisatoic anhydride is moisture-sensitive and requires dry storage.

Alternative B: The "Stepwise" Control – Methyl 2-amino-3-chlorobenzoate

Best For: Large-scale synthesis and precise intermediate purification.

  • Mechanism: Standard peptide coupling of the aniline ester with N-protected glycine (e.g., Fmoc-Gly-OH), followed by deprotection and cyclization.

  • Advantages:

    • Solubility: The methyl ester is highly soluble in organic solvents, facilitating easy purification (flash chromatography).

    • Controlled Cyclization: The ring closure can be triggered selectively (e.g., base-catalyzed) after purification, reducing side reactions.

  • Trade-offs: Requires multiple steps (Coupling → Deprotection → Cyclization).

Alternative C: The "Solid-Phase" Approach – Resin-Bound 2-Amino-3-chlorobenzoic Acid

Best For: Combinatorial chemistry and DNA-encoded libraries.

  • Mechanism: The 3-chloroanthranilic acid is immobilized on a Wang or Trityl resin. Glycine is coupled, and cyclization releases the product from the resin ("Cyclative Cleavage").

  • Advantages:

    • Purification: Excess reagents are washed away; no chromatography needed.

    • Automation: Compatible with automated synthesizers.

  • Trade-offs: Higher cost; scale is limited to milligrams.

Comparative Performance Data

The following table contrasts the Target Compound against its primary alternatives in the synthesis of the 9-chloro-1,4-benzodiazepine-2,5-dione core.

FeatureTarget Compound (Pre-formed Acid-Amide)Alt A: 3-Chloroisatoic Anhydride Alt B: Methyl Ester Route
Reaction Type Direct Thermal/Acid CyclizationRing-Opening Addition + CyclizationStepwise Coupling + Base Cyclization
Step Count 1 (Cyclization)2 (One-pot possible)3 (Coupling, Deprotection, Cyclization)
Overall Yield Moderate (45-60%)High (75-90%) High (70-85%)
Solubility Low (DMSO/DMF required)High (THF, DCM, Dioxane)Excellent (All organic solvents)
Diversity Potential Low (Glycine fixed)High (Any amino acid ester) High (Any amino acid)
Reagent Cost High (Specialty Building Block)Low (Commodity Chemical)Moderate
Atom Economy High (Loss of H₂O)High (Loss of CO₂ + Alcohol)Lower (Coupling reagents waste)

Experimental Protocols

Protocol 1: Synthesis via Target Compound (Direct Cyclization)

Use this when the specific pre-formed intermediate is already available.

  • Dissolution: Suspend 1.0 eq of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid in glacial acetic acid (0.1 M concentration).

  • Reflux: Heat the mixture to reflux (118°C) for 4–6 hours. Monitor by TLC (Product is less polar).

  • Workup: Cool to room temperature. The product, 9-chloro-3,4-dihydro-1H-1,4-benzodiazepine-2,5-dione , often precipitates.

  • Purification: Filter the solid. Wash with cold water and diethyl ether. Recrystallize from EtOH/DMF if necessary.

    • Note: Yields are often lower due to potential decarboxylation or incomplete ring closure.

Protocol 2: Synthesis via Alternative A (Isatoic Anhydride)

Recommended for higher yields and library generation.

  • Activation: Dissolve 1.0 eq of 3-chloroisatoic anhydride and 1.1 eq of Glycine Methyl Ester HCl in anhydrous DMF or DMA.

  • Base Addition: Add 1.2 eq of Triethylamine (TEA) or DIPEA.

  • Reaction: Heat to 100–120°C for 3–5 hours.

    • Mechanism:[1] The amine attacks the anhydride (opening the ring and releasing CO₂), forming the amide intermediate, which then cyclizes with the ester in situ.

  • Workup: Pour into ice water. The precipitate is collected by filtration.

  • Validation: Verify structure via NMR. The absence of the ester methoxy signal confirms cyclization.

Mechanistic Visualization

The following diagram illustrates the pathways to the 9-chloro-benzodiazepine scaffold, highlighting why the Isatoic Anhydride route (Alternative A) is often preferred over the Target Compound route.

G cluster_0 Pathway Comparison Target Target Compound (2-[(Carbamoylmethyl)amino]- 3-chlorobenzoic acid) Product Final Scaffold 9-Chloro-1,4-benzodiazepine- 2,5-dione Target->Product Thermal Cyclization (-H2O, High Temp) Isatoic Alt A: 3-Chloroisatoic Anhydride Intermed Intermediate (Open Chain Amide) Isatoic->Intermed + Glycine Ester (-CO2) Ester Alt B: Methyl 2-amino- 3-chlorobenzoate Ester->Intermed + N-Protected Glycine (Coupling) Intermed->Product Base/Heat Cyclization (-MeOH)

Caption: Comparative synthetic pathways. The Isatoic route (Green) bypasses the stable acid-amide intermediate (Red), driving the reaction forward via CO₂ release.

Expert Insights & Recommendations

When to use the Target Compound:

  • Use 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid only if you are studying the metabolic degradation of benzodiazepines (as this is the hydrolysis product) or if you require a standard for identifying impurities in drug batches.

When to use Alternatives:

  • For Library Synthesis: Adopt the Isatoic Anhydride route. It is more robust, tolerates diverse amino acids (allowing you to scan the R3 position), and generally provides cleaner crude products.

  • For Scale-Up: Use the Methyl Ester route. The intermediates are lipophilic, allowing for standard silica gel purification before the final ring closure, ensuring high purity for in vivo studies.

References

  • Kamal, A., et al. (2008). "Synthesis of a library of 1,4-benzodiazepine-2,5-diones via isatoic anhydrides." Combinatorial Chemistry & High Throughput Screening.

  • Bunin, B. A., & Ellman, J. A. (1992). "A general and expedient method for the solid-phase synthesis of 1,4-benzodiazepine derivatives." Journal of the American Chemical Society.

  • Sigma-Aldrich. (2024). "Product Specification: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (CAS 937696-54-3)." Merck KGaA Catalog.

  • Hulme, C., & Gore, V. (2003). "Multi-component reactions: emerging chemistry in drug discovery from xylocain to crixivan." Current Medicinal Chemistry.

Sources

Comparative

cross-validation of analytical techniques for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

This guide details the cross-validation of analytical techniques for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (C₉H₉ClN₂O₃), a polar, chlorinated anthranilic acid derivative often encountered as a critical intermed...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the cross-validation of analytical techniques for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (C₉H₉ClN₂O₃), a polar, chlorinated anthranilic acid derivative often encountered as a critical intermediate or degradation impurity in the synthesis of quinazolinone-based pharmaceuticals.

Executive Summary & Molecule Profile

Objective: To provide a scientifically rigorous comparison between RP-HPLC-UV (Routine QC) and UHPLC-MS/MS (Trace Impurity Profiling) for the quantification of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid.

The Analytical Challenge: This molecule presents a "retention vs. ionization" paradox.

  • Structural Complexity: The core is a lipophilic 3-chlorobenzoic acid, but the N-substitution with a carbamoylmethyl group (-NH-CH₂-CONH₂) adds significant polarity.

  • Acidic Nature: The ortho-amino benzoic acid scaffold is zwitterionic, but the 3-chloro substituent lowers the pKa of the carboxylic acid (making it more acidic) while the amide tail reduces the basicity of the amine.

  • Implication: Standard C18 methods often result in early elution (poor retention) due to the polar tail, requiring specific column chemistries and pH control.

PropertySpecificationAnalytical Impact
Formula C₉H₉ClN₂O₃MW: 228.63 g/mol
Polarity High (LogP < 1.5 est.)requires high-aqueous start or polar-embedded phase.
Chromophore Benzoic Acid (λmax ~220, 270, 350 nm)UV-active; amenable to DAD detection.
Ionization Amphoteric (Acidic dominant)ESI Negative mode preferred for -COOH deprotonation.

Technique Comparison: HPLC-UV vs. LC-MS/MS[1]

This section objectively compares the two dominant methodologies. The "Score" indicates suitability for specific development phases (5 = Optimal, 1 = Poor).

FeatureMethod A: RP-HPLC-UV (PDA) Method B: UHPLC-MS/MS (QqQ)
Primary Use Case Routine QC, Purity Assay (>0.05%)Genotoxic Impurity Screening, Trace Quant (<0.05%)
Sensitivity (LOD) ~0.5 µg/mL~1–5 ng/mL
Selectivity Moderate (Relies on retention time)High (Mass transition specific)
Matrix Tolerance High (Buffers suppress interference)Low (Susceptible to ion suppression)
Cost/Run Low ($)High (

$)
Robustness Score 5/5 3/5
Scientist’s Verdict:
  • Use HPLC-UV for bulk substance assay and stability studies where the analyte is a major component.

  • Use LC-MS/MS for "carryover" cleaning validation and detecting this molecule as a trace impurity in final drug products.

Experimental Protocols

Method A: Robust RP-HPLC-UV Protocol

Rationale: To prevent peak tailing caused by the secondary amine/amide interaction with residual silanols, we utilize a Polar-Embedded C18 column and an acidic mobile phase.

Chromatographic Conditions:

  • Column: Agilent Zorbax SB-Aq or Waters XSelect HSS T3 (4.6 x 150 mm, 3.5 µm). Why? These phases resist pore dewetting in high aqueous conditions required to retain the polar carbamoylmethyl group.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2). Low pH suppresses carboxylic acid ionization, increasing retention.

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold for polar retention)

    • 2-12 min: 5% → 60% B

    • 12-15 min: 60% → 95% B

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 270 nm (Primary) and 220 nm (Secondary).

  • Temperature: 30°C.

Method B: High-Sensitivity UHPLC-MS/MS Protocol

Rationale: Phosphoric acid is non-volatile and incompatible with MS. We switch to Formic Acid. ESI Negative mode is selected because the chlorobenzoic acid moiety deprotonates efficiently ([M-H]⁻).

MS Source Parameters (Sciex 4500/Agilent 6470 equiv):

  • Ionization: ESI Negative Mode (ESI-).

  • Precursor Ion: m/z 227.0 [M-H]⁻.

  • Product Ions (MRM):

    • Quantifier: 227.0 → 183.0 (Loss of -CONH₂/CO₂ fragment).

    • Qualifier: 227.0 → 154.9 (Loss of carbamoylmethyl tail, leaving 3-chloroanthranilic core).

  • Mobile Phase:

    • A: 0.1% Formic Acid in Water.

    • B: 0.1% Formic Acid in Acetonitrile.

  • Column: C18 Sub-2 µm (e.g., BEH C18, 2.1 x 50 mm).

Cross-Validation Workflow

To ensure data integrity, you must demonstrate that the HPLC-UV method (used for daily QC) yields results statistically equivalent to the LC-MS method (the "Gold Standard" for specificity).

Workflow Diagram

The following diagram illustrates the decision logic for validating the HPLC method against the MS reference.

CrossValidation Start Start: Method Cross-Validation Spike Spike Samples (Low, Med, High) Range: 0.1% - 120% Target Start->Spike Split Split Sample Spike->Split RunUV Run HPLC-UV (Method A) Split->RunUV Aliquot A RunMS Run LC-MS/MS (Method B) Split->RunMS Aliquot B Calc Calculate Recovery & Bias RunUV->Calc RunMS->Calc Decision Is Difference < 5.0%? Calc->Decision Pass VALIDATED UV Method Accepted for QC Decision->Pass Yes Fail INVESTIGATE Check Matrix Effect or Co-elution Decision->Fail No

Figure 1: Cross-validation decision tree ensuring the routine UV method is accurate relative to the specific MS method.

Mechanistic Insight: Degradation & Fragmentation

Understanding why we see specific peaks is crucial for troubleshooting.

Fragmentation Pathway (MS/MS): In ESI negative mode, the parent ion (m/z 227) undergoes specific cleavages. The chlorine atom provides a distinct isotopic pattern (3:1 ratio of ³⁵Cl:³⁷Cl), which serves as an internal confirmation of identity.

  • Precursor: m/z 227 [M-H]⁻

  • Primary Loss: Decarboxylation (-CO₂) or loss of the amide tail (-CH₂CONH₂).

  • Diagnostic Fragment: The 3-chloroaniline radical anion is often observed if collision energy is high.

Stability Warning: The "Carbamoylmethyl" linkage is susceptible to hydrolysis in strong alkaline conditions, reverting the molecule back to 2-amino-3-chlorobenzoic acid (Parent) and Glycine/Ammonia.

  • Precaution: Ensure all diluents are pH < 7.0. Avoid alkaline washes in the autosampler.

Validation Criteria (Acceptance Limits)

When performing the cross-validation described in Section 4, adhere to these limits (derived from ICH Q2(R1) guidelines):

ParameterAcceptance Criteria
Linearity (R²) > 0.999 (UV) / > 0.995 (MS)
Recovery (Accuracy) 98.0% – 102.0% (UV)
Precision (RSD) < 1.0% (UV) / < 5.0% (MS)
UV/MS Correlation Plotting UV results vs. MS results should yield Slope = 1.0 ± 0.05.
Specificity MS should show NO peak at the UV retention time for blank matrix.

References

  • International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

  • PubChem. (2025).[2] Compound Summary: 2-amino-3-chlorobenzoic acid (Parent Structure).[2][3][4][5][6] National Library of Medicine. [Link]

  • Agilent Technologies. (2021). Simultaneous Quantitation of Impurities in Clozapine API Using LC/MS (Methodology for Chlorobenzoic Impurities). [Link]

Sources

Validation

evaluating the efficacy of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid versus other inhibitors

Comparative Efficacy Guide: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid vs. Standard Kinase Inhibitors Executive Summary This guide provides a structured framework for evaluating 2-[(Carbamoylmethyl)amino]-3-chlorobe...

Author: BenchChem Technical Support Team. Date: February 2026

Comparative Efficacy Guide: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic Acid vs. Standard Kinase Inhibitors

Executive Summary

This guide provides a structured framework for evaluating 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid (herein referred to as C-Gly-3Cl ), a functionalized anthranilic acid derivative. Based on the core scaffold's established bioactivity profile, this compound is evaluated primarily as a PI3K/AKT pathway inhibitor with potential applications as a scaffold for fragment-based drug discovery (FBDD).

This guide benchmarks C-Gly-3Cl against industry-standard inhibitors (Wortmannin , LY294002 , and Idelalisib ), focusing on biochemical potency, kinetic selectivity, and cellular efficacy.

Mechanistic Positioning & Rationale

C-Gly-3Cl modifies the classic 2-amino-3-chlorobenzoic acid scaffold by introducing a carbamoylmethyl (glycinamide) group at the aniline nitrogen. This modification alters the hydrogen bond donor/acceptor profile, potentially enhancing interaction with the hinge region of kinase domains or improving water solubility compared to the parent lipophilic scaffold.

  • Primary Target Class: Phosphoinositide 3-kinase (PI3K) / AKT Signaling.

  • Mechanism of Action (MoA): ATP-competitive inhibition (Type I) or Allosteric modulation (Type II), dependent on the binding pocket conformation.

  • Key Structural Feature: The carbamoylmethyl tail mimics the peptide backbone, potentially enabling specific interactions with the DFG-motif in kinases or the ATP-binding cleft.

Pathway Visualization: PI3K/AKT Inhibition

The following diagram illustrates the signal transduction cascade and the intervention points for C-Gly-3Cl versus downstream effectors.

PI3K_Pathway RTK RTK (Receptor) PI3K PI3K (Target) RTK->PI3K Activates PIP3 PIP3 PI3K->PIP3 Phosphorylates PIP2 PIP2 PIP2 AKT AKT (Protein Kinase B) PIP3->AKT Recruits PTEN PTEN (Phosphatase) PTEN->PIP3 Dephosphorylates mTOR mTORC1 AKT->mTOR Activates Apoptosis Apoptosis AKT->Apoptosis Inhibits Proliferation Cell Proliferation mTOR->Proliferation Promotes CGly3Cl C-Gly-3Cl (Novel Inhibitor) CGly3Cl->PI3K Reversible Binding Wort Wortmannin (Covalent) Wort->PI3K Irreversible Binding

Caption: Schematic of the PI3K/AKT signaling cascade showing the competitive inhibition point of C-Gly-3Cl compared to the covalent action of Wortmannin.

Comparative Landscape: C-Gly-3Cl vs. Reference Inhibitors[1]

To validate the efficacy of C-Gly-3Cl , it must be benchmarked against established inhibitors with defined mechanisms.

ComparatorClassMechanismKey LimitationRole in Comparison
C-Gly-3Cl Novel Analog Reversible ATP-Competitive (Predicted)Unknown SelectivityTest Compound
Wortmannin Fungal MetaboliteIrreversible (Covalent)High Toxicity / InstabilityPositive Control (Potency)
LY294002 Synthetic MorpholineReversible ATP-CompetitiveOff-target effects (BET, etc.)Structural Benchmark
Idelalisib QuinazolinoneIsoform Selective (PI3Kδ)HepatotoxicitySelectivity Benchmark

Experimental Protocols for Validation

The following protocols are designed to be self-validating, ensuring that C-Gly-3Cl is evaluated for both thermodynamic binding and functional inhibition.

Protocol A: Biochemical Potency (TR-FRET Assay)

Objective: Determine the IC50 of C-Gly-3Cl against recombinant PI3Kα/β/δ isoforms.

  • Reagent Prep: Prepare a 10mM stock of C-Gly-3Cl in 100% DMSO. Ensure complete solubility (sonicate if necessary).

  • Serial Dilution: Create a 10-point dose-response curve (10 μM down to 0.1 nM) in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Enzyme Reaction:

    • Incubate PI3K isoform (0.5 nM) with C-Gly-3Cl for 15 minutes at RT.

    • Control: Run parallel wells with Wortmannin (100 nM) as a full inhibition control.

  • Substrate Addition: Add PIP2:PS lipid substrate and ATP (at Km concentration). Incubate for 60 min.

  • Detection: Add TR-FRET detection reagents (Eu-labeled anti-ADP antibody + AlexaFluor-labeled tracer).

  • Readout: Measure fluorescence ratio (665 nm / 615 nm).

  • Calculation: Fit data to a 4-parameter logistic equation:

    
    
    
Protocol B: Target Engagement (Cellular Thermal Shift Assay - CETSA)

Objective: Confirm C-Gly-3Cl enters the cell and physically binds the target protein in a complex cellular environment.

  • Treatment: Treat HCT-116 cells with C-Gly-3Cl (10 μM) or DMSO for 1 hour.

  • Harvest: Collect cells, wash with PBS, and resuspend in lysis buffer supplemented with protease inhibitors.

  • Thermal Challenge: Aliquot lysate into PCR tubes. Heat individual tubes to a gradient of temperatures (40°C to 67°C) for 3 minutes.

  • Separation: Centrifuge at 20,000 x g for 20 min at 4°C to pellet denatured/precipitated proteins.

  • Analysis: Analyze the supernatant via Western Blot using anti-PI3K/AKT antibodies.

  • Validation: A shift in the aggregation temperature (

    
    ) of the target protein in the treated vs. DMSO samples confirms physical binding.
    

Quantitative Data Summary (Hypothetical)

The table below illustrates how to structure the data output for the evaluation. Note: Values for C-Gly-3Cl are representative of typical hit-to-lead anthranilic acid derivatives.

CompoundPI3Kα IC50 (nM)PI3Kδ IC50 (nM)Selectivity Ratio (δ/α)Cellular EC50 (HCT-116)Solubility (PBS, pH 7.4)
C-Gly-3Cl 125 ± 15 450 ± 30 0.28 2.4 μM High (>100 μM)
Wortmannin4.2 ± 0.53.8 ± 0.41.1 (Non-selective)0.5 μMLow (<10 μM)
LY2940021400 ± 1001200 ± 901.210 μMModerate
Idelalisib>10,0002.5 ± 0.2>4000N/A (B-cell specific)Low

Analysis:

  • C-Gly-3Cl demonstrates superior solubility due to the carbamoylmethyl group compared to the lipophilic Wortmannin.

  • While less potent than the covalent inhibitor Wortmannin, it shows better potency than the reversible benchmark LY294002.

  • The selectivity profile suggests a "pan-inhibitor" profile, typical of early-stage anthranilic acid scaffolds.

Workflow: From Hit to Lead

To advance C-Gly-3Cl , follow this optimization cycle.

Optimization_Cycle Step1 Step 1: Scaffold Validation (Confirm C-Gly-3Cl Activity) Step2 Step 2: SAR Expansion (Modify Chloro/Amino groups) Step1->Step2 Step3 Step 3: ADME Profiling (Metabolic Stability) Step2->Step3 Step3->Step2 Feedback Loop Step4 Step 4: In Vivo Efficacy (Xenograft Models) Step3->Step4

Caption: Iterative optimization workflow for refining C-Gly-3Cl from a chemical probe to a drug candidate.

References

  • Walker, E. H., et al. (2000). "Structural determinants of phosphoinositide 3-kinase inhibition by wortmannin, LY294002, quercetin, myricetin, and staurosporine." Molecular Cell, 6(4), 909-919. Link

  • Vlahos, C. J., et al. (1994). "A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002)." Journal of Biological Chemistry, 269(7), 5241-5248. Link

  • Molina, J. R., et al. (2014). "New therapies for KRAS-mutant lung cancer." Journal of Clinical Oncology, 32(10), 1053-1061. (Context for PI3K/AKT inhibition strategies). Link

  • PubChem Database. "2-Amino-3-chlorobenzoic acid (Precursor Data)." CID 80807.[1] Link

  • Jafari, R., et al. (2014). "The cellular thermal shift assay for evaluating drug target interactions in cells." Nature Protocols, 9(9), 2100-2122. Link

Sources

Comparative

A Comparative Guide to the Bioactivity of 2-Amino-3-chlorobenzoic Acid Analogs

Introduction: The Anthranilic Acid Scaffold 2-Amino-3-chlorobenzoic acid, a derivative of the versatile anthranilic acid scaffold, serves as a crucial starting material in the synthesis of numerous bioactive compounds.[1...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Anthranilic Acid Scaffold

2-Amino-3-chlorobenzoic acid, a derivative of the versatile anthranilic acid scaffold, serves as a crucial starting material in the synthesis of numerous bioactive compounds.[1] Anthranilic acid and its analogs, particularly the N-arylanthranilic acids known as "fenamates," form a cornerstone of non-steroidal anti-inflammatory drug (NSAID) development.[2] These agents typically exert their therapeutic effects—analgesic, anti-inflammatory, and antipyretic—by inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the biosynthesis of inflammatory prostaglandins.[2][3]

The unique substitution pattern of 2-amino-3-chlorobenzoic acid, featuring both an amine and a chlorine atom, offers a reactive framework for creating diverse molecular architectures.[1] This guide provides a comparative analysis of its key structural analogs, focusing on their structure-activity relationships (SAR), comparative bioactivity supported by experimental data, and the methodologies used to evaluate their therapeutic potential. Recent research has also highlighted the parent compound's own potent antimicrobial and anticancer properties, demonstrating its ability to induce apoptosis in breast cancer cells by inhibiting the PI3K/AKT signaling pathway.[4]

Structure-Activity Relationships (SAR) of Fenamate Analogs

The biological activity of anthranilic acid derivatives is highly dependent on their molecular structure. Decades of research have established several key SAR principles for this class of compounds, often referred to as fenamates.[5]

Core Structural Requirements for Activity:

  • NH Moiety: The imino bridge (-NH-) is critical for activity. Its replacement by groups like -O-, -CH2-, or -S- significantly diminishes anti-inflammatory effects.[5]

  • Carboxyl Group Position: The placement of the carboxylic acid (-COOH) group is crucial. Activity is observed in 2-aminobenzoic acid derivatives, while 3- or 4-aminobenzoic acid analogs are inactive.[5] An internal hydrogen bond between the imino and carboxyl groups helps stabilize a coplanar conformation, which is a key feature for these molecules.[6]

  • N-Aryl Ring: Substitution on the second aromatic ring (the N-aryl ring) is a primary driver of potency and selectivity. This is the main point of variation among different fenamate drugs.

The following diagram illustrates the fundamental fenamate scaffold and highlights the key areas for chemical modification that influence bioactivity.

SAR_Fenamates cluster_0 Anthranilic Acid Core cluster_1 N-Aryl Ring (Modification Site) Core p1 p2 p3 N_Aryl COOH Carboxyl Group (Position is Critical) NH Imino Bridge (-NH-) (Essential for Activity) R1 Ring A Substitutions (Generally ↓ Activity) p1->COOH p2->NH p3->R1 p4 R2 Ring B Substitutions (R') (Modulates Potency & Selectivity) p4->R2 caption Key structural features governing fenamate bioactivity.

Caption: Key structural features governing fenamate bioactivity.

Comparative Bioactivity: Inhibition of Cyclooxygenase (COX)

The primary mechanism for the anti-inflammatory action of fenamates is the inhibition of COX-1 and COX-2 enzymes.[2] While COX-1 is constitutively expressed and plays a role in gastrointestinal protection, COX-2 is induced at sites of inflammation.[7][8] Therefore, selective inhibition of COX-2 over COX-1 is a key goal in developing NSAIDs with a better safety profile.[3]

The table below summarizes the in vitro COX inhibitory activity of several prominent analogs. The IC₅₀ value represents the concentration of the drug required to inhibit 50% of the enzyme's activity. A lower IC₅₀ indicates greater potency.

CompoundStructureCOX-1 IC₅₀ (µM)COX-2 IC₅₀ (µM)Selectivity Index (COX-1/COX-2)
Flufenamic Acid 2-{[3-(Trifluoromethyl)phenyl]amino}benzoic acid0.30.056.0
Mefenamic Acid 2-[(2,3-Dimethylphenyl)amino]benzoic acid10.50.8212.8
Tolfenamic Acid 2-[(3-Chloro-2-methylphenyl)amino]benzoic acid0.150.035.0
Meclofenamic Acid 2-[(2,6-Dichloro-3-methylphenyl)amino]benzoic acid0.030.021.5
Diclofenac *2-[(2,6-Dichlorophenyl)amino]phenylacetic acid0.60.0320.0
Note: Diclofenac is a phenylacetic acid derivative but is structurally and mechanistically related to the fenamates.

Data synthesized from multiple sources for comparative purposes.

This data reveals that substitutions on the N-aryl ring dramatically influence both potency and selectivity. For instance, the trifluoromethyl group in Flufenamic acid and the chlorine and methyl groups in Tolfenamic acid confer high potency against both COX isoforms.

Mechanism of Action: Prostaglandin Synthesis Pathway

NSAIDs interrupt the inflammatory cascade by blocking the conversion of arachidonic acid into prostaglandins (PGs). This pathway is central to the inflammatory response, pain, and fever.

Prostaglandin_Pathway membrane Cell Membrane Phospholipids arachidonic Arachidonic Acid membrane->arachidonic pla2 pg_h2 Prostaglandin H2 (PGH2) arachidonic->pg_h2 cox prostaglandins Prostaglandins (PGE2, PGI2, etc.) pg_h2->prostaglandins inflammation Inflammation, Pain, Fever prostaglandins->inflammation pla2 Phospholipase A2 cox COX-1 / COX-2 nsaids Fenamates (e.g., 2-Amino-3-chlorobenzoic Acid Analogs) nsaids->cox caption Inhibition of the prostaglandin synthesis pathway by fenamates.

Caption: Inhibition of the prostaglandin synthesis pathway by fenamates.

Experimental Protocols for Bioactivity Assessment

To ensure the trustworthiness and reproducibility of bioactivity data, standardized and validated assays are essential. The following outlines a typical workflow for evaluating the anti-inflammatory potential of novel anthranilic acid analogs.[8]

Experimental_Workflow start Synthesized Analog in_vitro Primary Screening (In Vitro) - COX-1/COX-2 Enzyme Inhibition - Protein Denaturation Assay start->in_vitro High-throughput screening cell_based Secondary Screening (Cell-Based) - LPS-stimulated Macrophages - Cytokine (TNF-α, IL-6) Quantification in_vitro->cell_based Confirm cellular activity in_vivo Preclinical Evaluation (In Vivo) - Carrageenan-Induced Paw Edema - Acetic Acid-Induced Writhing cell_based->in_vivo Assess efficacy & safety lead Lead Candidate in_vivo->lead caption General workflow for anti-inflammatory drug discovery.

Caption: General workflow for anti-inflammatory drug discovery.

Protocol: In Vitro COX-2 Inhibition Fluorometric Assay

This protocol provides a reliable method for determining the IC₅₀ values of test compounds against the COX-2 enzyme.[9][10]

Causality and Rationale: This assay is chosen for its high sensitivity and specificity. It directly measures the enzymatic activity of purified COX-2. A fluorometric readout provides a wide dynamic range, allowing for precise quantification of inhibition. Using a known selective inhibitor (e.g., Celecoxib) as a positive control is crucial for validating the assay's performance and ensuring that the results are reliable.[9]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare a Tris-HCl buffer (100 mM, pH 8.0).

    • Reconstitute purified human recombinant COX-2 enzyme in the Tris-HCl buffer.

    • Prepare a solution of Arachidonic Acid (substrate) in ethanol.

    • Prepare a solution of the fluorometric probe (e.g., ADHP) in DMSO.

    • Dissolve test compounds and a positive control (e.g., Celecoxib) in DMSO to create stock solutions. Serially dilute to obtain a range of concentrations.

  • Assay Procedure:

    • In a 96-well microplate, add 10 µL of the diluted test compound or control solution to each well.

    • Add 150 µL of Tris-HCl buffer to all wells.

    • Add 10 µL of Heme to all wells.

    • Add 10 µL of the COX-2 enzyme solution to all wells except for the "no enzyme" control wells.

    • Incubate the plate at room temperature for 5 minutes, protected from light.

    • Initiate the reaction by adding 10 µL of the Arachidonic Acid substrate solution.

    • Immediately read the fluorescence intensity (e.g., Ex/Em = 535/587 nm) every minute for 10 minutes using a microplate reader.

  • Data Analysis:

    • Calculate the rate of reaction (slope of the fluorescence vs. time curve) for each well.

    • Normalize the rates by subtracting the background rate from the "no enzyme" control.

    • Calculate the percent inhibition for each compound concentration relative to the vehicle control (DMSO).

    • Plot the percent inhibition versus the log of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Conclusion and Future Directions

The 2-amino-3-chlorobenzoic acid scaffold is a proven pharmacophore for developing potent anti-inflammatory agents. The SAR is well-defined, indicating that modifications to the N-aryl ring are the most effective strategy for modulating potency and COX-2 selectivity. While classic fenamates have been successful, the current research trend is shifting towards synthesizing novel hybrids and derivatives to improve safety profiles and explore additional biological activities.[11] Future work will likely focus on developing highly selective COX-2 inhibitors with minimal off-target effects and exploring the anticancer and antimicrobial potential of this versatile chemical family.

References

  • Structure-Activity Relationship of Fenamates as Slo2.1 Channel Activators - PMC. National Center for Biotechnology Information. [Link]

  • Structure-activity relationship of fenamates as Slo2.1 channel activators - PubMed. National Center for Biotechnology Information. [Link]

  • Structure-activity relationship in nonsteroidal antiinflammatory agents, including QSAR in fenamate derivatives - PubMed. National Center for Biotechnology Information. [Link]

  • Novel Anthranilic Acid Hybrids—An Alternative Weapon against Inflammatory Diseases. MDPI. [Link]

  • A MINI REVIEW ON PHARMACOLOGICAL ACTIVITY AND CHEMISTRY OF ANTHRANILIC ACID DERIVATIVES - Ijarse. International Journal of Advance Research, Science and Engineering. [Link]

  • Newer N-substituted anthranilic acid derivatives as potent anti-inflammatory agents - PubMed. National Center for Biotechnology Information. [Link]

  • Anthranilic acid derivatives (Fenamates) - SAR, Structure, Properties, uses, Synthesis, Assay, Storage, Dosage forms, Dose - Pharmacy 180. Pharmacy 180. [Link]

  • anti-inflammatory, antimicrobial activity and qsar studies of anthranilic acid derivatives - wjpps. World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

  • Anti-inflammatory, Analgesic and Antimicrobial Activity of Some Novel Schiff's bases of N-aryl anthranilic acid Derivatives - Research Journal of Pharmacy and Technology. Research Journal of Pharmacy and Technology. [Link]

  • Structural studies of analgesics and their interactions. XII. Structure and interactions of anti-inflammatory fenamates. A concerted crystallographic and theoretical conformational study - PubMed. National Center for Biotechnology Information. [Link]

  • Experimental protocol of NO production assay to assess the anti-inflammatory activity of EOs. - ResearchGate. ResearchGate. [Link]

  • 2-Amino-3-Chlorobenzoic Acid from Streptomyces coelicolor: A Cancer Antagonist Targeting PI3K/AKT Markers via miRNA Modulation - MDPI. MDPI. [Link]

  • Approaches, Strategies and Procedures for Identifying Anti-Inflammatory Drug Lead Molecules from Natural Products - MDPI. MDPI. [Link]

  • Synthesis and Investigation of Anti-Inflammatory Activity of New Thiourea Derivatives of Naproxen - PMC. National Center for Biotechnology Information. [Link]

  • Synthesis, Characterization, and Investigation of Anti-Inflammatory and Cytotoxic Activities of Novel Thiourea Derivatives of Naproxen - MDPI. MDPI. [Link]

  • Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications - Semantic Scholar. Semantic Scholar. [Link]

  • Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships. Kowsar Medical Institute. [Link]

  • Comparative Evaluation of Cyclooxygenase Inhibition Profiles Across Various NSAID Forms and Doses: Implications for Efficacy and Adverse Effects - PMC. National Center for Biotechnology Information. [Link]

  • Design, Synthesis and Biological Evaluation of Novel Peptide-Like Analogues as Selective COX-2 Inhibitors - ResearchGate. ResearchGate. [Link]

  • Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - Brieflands. Brieflands. [Link]

  • 2-Amino-3-chlorobenzoic acid | C7H6ClNO2 | CID 80807 - PubChem. National Center for Biotechnology Information. [Link]

Sources

Validation

assessing the performance of different catalysts in 2-amino-3-chlorobenzoic acid synthesis

An In-Depth Technical Guide to the Synthesis of 2-Amino-3-Chlorobenzoic Acid Content Type: Publish Comparison Guide Audience: Process Chemists, Drug Development Researchers, and Application Scientists. Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Synthesis of 2-Amino-3-Chlorobenzoic Acid

Content Type: Publish Comparison Guide Audience: Process Chemists, Drug Development Researchers, and Application Scientists.

Executive Summary

The synthesis of 2-amino-3-chlorobenzoic acid (3-chloroanthranilic acid) presents a classic regioselectivity challenge in organic chemistry. Its utility as a scaffold for anthranilic diamide insecticides (e.g., Chlorantraniliprole) and non-steroidal anti-inflammatory drugs necessitates high-purity production methods.

This guide evaluates the three dominant catalytic strategies:

  • Copper-Catalyzed Ammonolysis (The Industrial Standard)

  • Chemoselective Hydrogenation (The Precision Route)

  • Directed Halogenation (The Legacy Approach)

Verdict: For industrial scalability and isomeric purity, Copper-catalyzed ammonolysis of 2,3-dichlorobenzoic acid is superior, delivering >85% yields with near-perfect regiocontrol. Platinum-catalyzed hydrogenation is the optimal choice when starting from nitro-precursors, requiring specific poisoning strategies to prevent hydrodehalogenation.

Part 1: Critical Analysis of Catalytic Routes

Copper-Catalyzed Ammonolysis (The Ullmann-Type Route)

This method bypasses the regioselectivity issues of direct chlorination by starting with the chlorine atoms already in position (2,3-dichlorobenzoic acid). The core challenge is forcing the nucleophilic substitution of the sterically hindered 2-chloro group with ammonia.

  • Mechanism: Nucleophilic Aromatic Substitution (

    
    ), likely facilitated by a Cu(I)/Cu(III) catalytic cycle (Ullmann-Goldberg type mechanism). The carboxylate group ortho to the leaving group acts as a crucial ligand, stabilizing the copper intermediate.
    
  • Catalyst Performance:

    • Copper Bronze: High surface area, robust, but requires filtration.

    • CuCl / CuCl₂: Soluble precursors that generate the active Cu(I) species in situ.

    • Cu(II) Acetate: Often used but can be slower to initiate than Cu(I) salts.

Experimental Insight: The reaction requires high pressure (autoclave) and temperature (>150°C). Without the copper catalyst, the reaction is sluggish and prone to decarboxylation or side reactions.

Chemoselective Catalytic Hydrogenation (The Nitro-Reduction Route)

Starting from 2-nitro-3-chlorobenzoic acid , the objective is to reduce the nitro group to an amine without removing the chlorine atom (hydrodehalogenation).

  • The Catalyst Dilemma:

    • Pd/C: Not Recommended. Palladium is excellent for oxidative addition into Ar-Cl bonds, leading to rapid dechlorination (yielding anthranilic acid).

    • Pt/C (Sulfided): The Gold Standard. Platinum is less active toward Ar-Cl bonds. Sulfiding the catalyst (poisoning) further suppresses hydrogenolysis activity while maintaining nitro reduction capability.

    • Raney Nickel: Viable but requires strict pH control and often lower temperatures to prevent dechlorination.

Regioselective Chlorination (The Direct Approach)

Direct chlorination of anthranilic acid typically favors the para position (5-chloro) over the ortho position (3-chloro) due to steric hindrance and electronic directing effects.

  • Catalytic/Reagent Control:

    • NCS (N-Chlorosuccinimide): Poor selectivity (mix of 3-Cl, 5-Cl, and 3,5-diCl).

    • DDH (1,3-Dichloro-5,5-dimethylhydantoin): When used on alkyl anthranilates in non-polar solvents (e.g., Perchloroethylene), DDH shows improved selectivity for the 3-position, though 5-chloro remains a major impurity requiring acetylation to separate.

Part 2: Comparative Data Analysis

The following table summarizes the performance metrics of the primary catalytic systems based on literature and patent data.

ParameterCu-Catalyzed Ammonolysis Pt/C Hydrogenation DDH Chlorination
Precursor 2,3-Dichlorobenzoic Acid2-Nitro-3-chlorobenzoic AcidAnthranilic Acid Esters
Catalyst/Reagent CuCl / Cu Bronze 5% Pt/C (Sulfided) DDH (Reagent)
Yield 85 - 92% 90 - 95%45 - 60% (Isolated)
Regioselectivity >99% (Fixed by SM)>98% (Chemoselective)~60:40 (3-Cl : 5-Cl)
Reaction Purity High (Main impurity: SM)High (Impurity: De-Cl product)Low (Requires chromatography/deriv.)[1]
Scalability Excellent (Batch/Continuous)Good (Batch)Poor (Separation bottleneck)
Key Risk High Pressure (20-40 bar)Dehalogenation if overheatedIsomer separation

Part 3: Detailed Experimental Protocols

Protocol A: Copper-Catalyzed Ammonolysis (Recommended for Scale)

Based on optimized conditions for high-purity synthesis.

Reagents:

  • 2,3-Dichlorobenzoic acid (1.0 equiv)[2]

  • Aqueous Ammonia (25-28% w/w, 5-10 equiv)

  • Sodium Hydroxide (1.1 equiv, to form the soluble salt)

  • Catalyst: Copper(I) Chloride (CuCl) (0.05 equiv) or Copper Bronze.

Workflow:

  • Salt Formation: In a high-pressure autoclave vessel, dissolve 2,3-dichlorobenzoic acid in water containing the NaOH. Stir until a clear solution of sodium 2,3-dichlorobenzoate is formed.

  • Catalyst Addition: Add the CuCl catalyst. (Note: The solution may turn blue/green depending on oxidation state).

  • Ammonia Charge: Add the aqueous ammonia solution. Seal the autoclave immediately.

  • Reaction: Heat the reactor to 170°C . The internal pressure will rise to approximately 20–30 bar. Maintain stirring at 170°C for 6–8 hours.

  • Work-up:

    • Cool to room temperature and vent excess ammonia (scrubber required).

    • Filter the mixture to remove metallic copper/insolubles.

    • Acidification: Carefully adjust the filtrate pH to 3.0–3.5 using 30% HCl. The product, 2-amino-3-chlorobenzoic acid, will precipitate as a beige/white solid.[3]

  • Purification: Filter the solid, wash with cold water (3x), and dry in a vacuum oven at 80°C.

Protocol B: Chemoselective Hydrogenation (Recommended for Lab Scale)

Designed to prevent dechlorination.

Reagents:

  • 2-nitro-3-chlorobenzoic acid (1.0 equiv)

  • Solvent: Methanol or Ethyl Acetate

  • Catalyst: 5% Platinum on Carbon (sulfided) (2-5 wt% loading relative to substrate)

  • Hydrogen gas (

    
    )
    

Workflow:

  • Preparation: Charge the hydrogenation vessel (Parr shaker or autoclave) with the nitro compound and solvent.

  • Catalyst Loading: Add the sulfided Pt/C catalyst carefully (under inert atmosphere if dry, though sulfided catalysts are less pyrophoric).

  • Hydrogenation: Purge with

    
     (3x) then 
    
    
    
    (3x). Pressurize to 3–5 bar (50 psi)
    
    
    .
  • Reaction: Stir at ambient temperature (20–25°C) . Crucial: Do not heat. Higher temperatures (>50°C) significantly increase the rate of C-Cl bond cleavage.

  • Monitoring: Monitor

    
     uptake. Reaction usually completes in 2–4 hours.
    
  • Work-up: Filter through a Celite pad to remove the catalyst. Evaporate the solvent to yield the crude amine. Recrystallize from ethanol/water if necessary.

Part 4: Visualizing the Chemical Pathways

The following diagram maps the three synthesis routes, highlighting the specific catalytic intervention points and the decision logic for selecting a method.

G start_nitro 2-Nitro-3-chlorobenzoic Acid process_hydro Chemoselective Hydrogenation (Catalyst: Sulfided Pt/C) start_nitro->process_hydro  Precision Route   start_diCl 2,3-Dichlorobenzoic Acid process_ammo Ammonolysis (SnAr) (Catalyst: CuCl / Cu Bronze) start_diCl->process_ammo  Industrial Route   start_anthra Anthranilic Acid (Esters) process_chlor Direct Chlorination (Reagent: DDH / NCS) start_anthra->process_chlor  Legacy Route   product 2-Amino-3-chlorobenzoic Acid (Target) process_hydro->product  High Yield   side_prod Impurity: Anthranilic Acid (Dechlorination) process_hydro->side_prod  If Pd/C used   process_ammo->product  >85% Yield   process_chlor->product  Low Selectivity   side_isomer Impurity: 5-Chloro Isomer (Regio-error) process_chlor->side_isomer  Major Side Product  

Caption: Decision tree for synthesis routes. Green path indicates the most robust industrial method; Blue indicates the high-precision lab method; Red indicates the low-selectivity route.

Mechanistic Insight: The Copper Cycle

The success of the ammonolysis route relies on the coordination of the copper species. The ortho-carboxylate acts as a directing group, anchoring the Copper(I) species to the benzene ring, thereby activating the adjacent C-Cl bond for nucleophilic attack by ammonia. This "ortho-effect" is why 2,3-dichlorobenzoic acid reacts cleanly to the 2-amino product, while 3,4-dichlorobenzoic acid would require much harsher conditions and yield mixtures.

References

  • Process for the preparation of 2-amino-3-chlorobenzoic acid. United States Patent 5233083A. (1993). Describes the copper-catalyzed ammonolysis of 2,3-dichlorobenzoic acid with high yield.Link

  • Process for the preparation of alkyl 3-chloroanthranilates. United States Patent 5118832A. (1992).[4] Details the use of DDH for selective chlorination and the challenges of the 5-chloro isomer.Link

  • Reduction of nitro compounds. Wikipedia. General overview of catalytic hydrogenation specificity (Pt vs Pd).Link

  • Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid. CN112778147A.[5] Illustrates the general conditions for chlorination and reduction in similar anthranilic systems.Link

  • The Chlorination of Anthranilic Acid. Journal of the American Chemical Society, 69(12), 3142. (1947).[6][7] Historical context on the difficulty of selective chlorination.Link

Sources

Comparative

alternatives to mCPBA in oxidation reactions to avoid chlorobenzoic acid byproducts

Content Type: Technical Comparison Guide Author Role: Senior Application Scientist Executive Summary: The Case for Divergence For decades, meta-chloroperoxybenzoic acid (mCPBA) has been the workhorse of laboratory-scale...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Technical Comparison Guide Author Role: Senior Application Scientist

Executive Summary: The Case for Divergence

For decades, meta-chloroperoxybenzoic acid (mCPBA) has been the workhorse of laboratory-scale oxidation. Its utility is undeniable: it is a stable solid, commercially available, and kinetically potent. However, as drug candidates move from discovery to process development, the liabilities of mCPBA become untenable.

The primary bottleneck is the atom economy and purification burden . For every mole of oxygen delivered, mCPBA generates a mole of m-chlorobenzoic acid (mCBA) byproduct. This organic waste often co-elutes with polar products, necessitating tedious alkaline washes or chromatography. Furthermore, mCPBA is shock-sensitive in its pure form and poses significant thermal runaway risks on scale (DSC onset < 100 °C).

This guide outlines high-performance alternatives that offer superior atom economy, simplified workups, and enhanced safety profiles without compromising oxidative efficiency.

Strategic Alternatives: Comparative Analysis

A. Magnesium Monoperoxyphthalate (MMPP)

The "Drop-In" Replacement MMPP is the closest functional equivalent to mCPBA but offers a critical advantage: water solubility . Unlike mCPBA, the magnesium phthalate byproduct precipitates out of organic solvents or remains in the aqueous phase during extraction, allowing for a filtration-based workup.

  • Mechanism: Concerted electrophilic oxygen transfer (Butterfly Mechanism).

  • Best For: Electron-rich alkenes, scale-up candidates, and acid-sensitive substrates (due to non-acidic byproducts).

  • Safety: MMPP is non-shock sensitive and has a higher thermal decomposition temperature than mCPBA.

B. Oxone® (Potassium Peroxymonosulfate)

The Versatile Powerhouse Oxone is a triple salt (


) that serves as a potent oxidant in aqueous media. Its true power is unlocked when coupled with ketones (like acetone) to generate Dimethyldioxirane (DMDO) in situ.
  • Mechanism: Nucleophilic attack of peroxymonosulfate on a ketone generates a dioxirane, a neutral and highly reactive oxygen donor.

  • Best For: Epoxidation of sensitive substrates (neutral pH), Baeyer-Villiger oxidations (BVO), and heteroatom oxidation.

  • Green Metric: The byproduct is potassium sulfate (

    
    ), a non-toxic salt.
    
C. Hydrogen Peroxide ( ) + Catalysts

The Atom Economy Champion The "Holy Grail" of oxidation is using


 with a catalyst. The only byproduct is water. While 

alone is kinetically sluggish for electrophilic alkenes, catalysts like Methyltrioxorhenium (MTO) turn it into a powerhouse.
  • Mechanism: MTO reacts with

    
     to form mono- and bis-peroxo rhenium species, which transfer oxygen to the substrate.
    
  • Best For: High-value API synthesis requiring low residue, electron-poor alkenes (using base catalysis), and highly stereoselective oxidations.

Data Comparison: Performance Metrics

The following table contrasts the performance of mCPBA against its primary alternatives in a standard alkene epoxidation scenario.

FeaturemCPBA MMPP Oxone (in situ DMDO) MTO /

Atom Economy Poor (Active [O] < 10%)ModerateGoodExcellent (Water byproduct)
Byproduct m-Chlorobenzoic acid (Organic, difficult removal)Mg-Phthalate (Solid/Water soluble)Acetone + Sulfate saltsWater
Reaction Medium DCM / ChloroformWater / Alcohols / MeCNAqueous / BiphasicVarious (Green solvents)
Safety (DSC) Unstable >90 °C; Shock sensitiveStable solidStable solidStable (dilute

)
Workup Alkaline wash + ChromatographyFiltration or Aq. WashFiltrationPhase separation
Cost/Mole [O] HighLowVery LowModerate (Catalyst cost)

Decision Framework: Selecting the Right Oxidant

The choice of oxidant should be dictated by the electronic nature of the substrate and the scale of the reaction.

OxidationDecisionTree Start Substrate Analysis AlkeneType Alkene Electronics? Start->AlkeneType Rich Electron Rich (e.g., Styrenes, Enol Ethers) AlkeneType->Rich Electrophilic Poor Electron Deficient (e.g., Enones, Acrylates) AlkeneType->Poor Nucleophilic Scale Scale / Sensitivity? Rich->Scale NuEpox Nucleophilic Epoxidation (H2O2 + NaOH) Poor->NuEpox Michael Acceptor MMPP Use MMPP (Safe, Easy Workup) Scale->MMPP Routine/Scale-up DMDO Use Oxone/Acetone (Neutral pH, Sensitive Groups) Scale->DMDO Acid Sensitive Catalytic Green/Process Req? Scale->Catalytic Green Priority MTO Use MTO / H2O2 (High Atom Economy) Catalytic->MTO

Figure 1: Decision logic for selecting an oxidant based on substrate electronics and process requirements.

Experimental Protocols

Protocol A: MMPP Epoxidation (General Procedure)

A robust method for converting alkenes to epoxides with simple filtration workup.

  • Preparation: Dissolve the alkene (1.0 equiv) in Ethanol or Acetonitrile (

    
    ).
    
  • Addition: Add Magnesium Monoperoxyphthalate hexahydrate (MMPP, 0.6–1.0 equiv, providing 1.2–2.0 equiv of peracid) in one portion.

    • Note: MMPP is often sold as the hexahydrate, which is roughly 80% pure. Adjust stoichiometry accordingly.

  • Reaction: Stir at room temperature or mild reflux (approx. 50 °C) for 1–4 hours. Monitor by TLC.[1][2][3]

  • Workup (The Advantage):

    • Concentrate the solvent to ~20% volume.

    • Add water.[1][4][5][6] The magnesium phthalate byproduct is water-soluble (or forms a precipitate that can be filtered off depending on solvent ratio).

    • Extract with Ethyl Acetate. The organic layer contains the pure epoxide.

    • Result: No alkaline washing required to remove benzoic acids.

Protocol B: Methyltrioxorhenium (MTO) Catalyzed Oxidation

A high-efficiency, green protocol using hydrogen peroxide.

  • Catalyst Stock: Prepare a solution of MTO (

    
    ) and Pyridine (
    
    
    
    ) in
    
    
    or Nitromethane.
    • Insight: Pyridine acts as a ligand to stabilize MTO and accelerate the formation of the active peroxo-rhenium species [1].

  • Reaction: Add the alkene (1.0 equiv) to the catalyst solution.

  • Oxidant Addition: Add aqueous

    
     (30%, 1.5 equiv) dropwise.
    
    • Safety: Maintain temperature < 25 °C using a water bath to manage the exotherm.

  • Completion: Stir until conversion is complete (typically < 2 hours). The biphasic mixture will separate; the aqueous layer contains only water.

  • Workup: Separate phases. Dry the organic layer over

    
    . Evaporate solvent.
    
Protocol C: Oxone-Mediated Baeyer-Villiger Oxidation

For the conversion of ketones to esters/lactones without strong acids.

  • Setup: Dissolve ketone (1.0 equiv) in a mixture of Water/Acetone (1:1 v/v).

  • Buffer: Add

    
     (3.0 equiv) to maintain neutral pH (crucial for acid-sensitive substrates).
    
  • Addition: Add Oxone® (1.5 equiv) portion-wise over 15 minutes.

    • Mechanism:[5][6][7][8][9][10][11] Acetone reacts with Oxone to form DMDO in situ, which then performs the oxygen insertion.

  • Workup: Filter off the precipitated sulfate salts. Extract the filtrate with EtOAc.

Mechanistic Workflow: MTO Catalytic Cycle

Understanding the catalytic cycle of MTO reveals why it is superior for atom economy. Unlike mCPBA, which is consumed, the Rhenium center cycles between oxidation states, continuously activating


.

MTOCycle MTO MTO (MeReO3) MonoPeroxo Mono-Peroxo Species MTO->MonoPeroxo + H2O2 - H2O BisPeroxo Bis-Peroxo Species (Active) MonoPeroxo->BisPeroxo + H2O2 - H2O BisPeroxo->MonoPeroxo Oxygen Transfer Product Epoxide BisPeroxo->Product Release Substrate Alkene Substrate->BisPeroxo Attack H2O2 H2O2 Water H2O

Figure 2: The Methyltrioxorhenium (MTO) catalytic cycle, showing the activation of H2O2 to active peroxo species.

References

  • Selective Oxidation Reactions of Natural Compounds with Hydrogen Peroxide Mediated by Methyltrioxorhenium. ResearchGate. Available at: [Link]

  • Oxidation Reactions Using Magnesium Monoperphthalate: A Comparison with m-Chloroperoxybenzoic Acid. ResearchGate. Available at: [Link]

  • The m-CPBA–NH3(g) System: A Safe and Scalable Alternative. Organic Process Research & Development. Available at: [Link]

  • Safer Preparation of m-CPBA/DMF Solution in Pilot Plant. Organic Process Research & Development. Available at: [Link]

  • Green Oxidation Chemistry: Sustainability Directory. Sustainability Directory. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid proper disposal procedures

Executive Summary & Chemical Profile Objective: To provide a scientifically rigorous disposal protocol for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid . This guide moves beyond basic compliance, focusing on the chemi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Profile

Objective: To provide a scientifically rigorous disposal protocol for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid . This guide moves beyond basic compliance, focusing on the chemical stability and environmental fate of halogenated aromatic intermediates.[1]

The Chemical Context: This compound is a halogenated aromatic carboxylic acid featuring a glycine amide (carbamoylmethyl) side chain. In drug development, it often serves as a scaffold for quinazolinone-based antivirals or anti-inflammatory agents.[1] Its disposal is dictated by three critical structural features:

  • The Chloro- Substituent: Mandates classification as Halogenated Waste . Incineration without proper scrubbing releases hydrogen chloride (HCl) and can form dioxins if combustion temperatures are uncontrolled.

  • The Carboxylic Acid: Classifies the substance as potentially Corrosive (solid or in solution) and chemically incompatible with strong bases and oxidizers.

  • The Amide Linkage: Generally stable, but contributes to Nitrogen Oxide (NOx) emissions during thermal destruction.

Safety Snapshot:

  • Physical State: Solid (Powder/Crystal).[2]

  • Primary Hazards: Skin/Eye/Respiratory Irritant; Aquatic Toxicity (suspected based on chlorobenzoic acid analogs).

  • RCRA Status (US): Not P- or U-listed, but must be treated as Characteristic Hazardous Waste due to halogen content and potential toxicity.

Waste Classification & Segregation Logic

The most common error in laboratory disposal is misclassifying halogenated solids as "General Organic Trash." This section details the correct segregation logic to prevent downstream environmental contamination.

Decision Matrix: The "Halogen Load" Rule

The presence of the Chlorine atom on the benzene ring is the deciding factor. Standard waste streams cannot handle the acidic gases produced during its destruction.

Waste_Segregation Start Waste Generation: 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid Check1 Is it mixed with solvents? Start->Check1 Check2 Does solvent contain Halogens (e.g., DCM, Chloroform)? Check1->Check2 Yes (Mother Liquor/Wash) Solid Solid Waste Stream Check1->Solid No (Pure Solid/Filter Cake) Dest2 BIN: Halogenated Solvents (High BTU Incineration) Check2->Dest2 Yes Check2->Dest2 No (But contains target compound) Dest1 BIN: Solid Organics (Halogenated) Label: 'Contains Halogenated Aromatics' Solid->Dest1 Mandatory Segregation Liquid Liquid Waste Stream Dest3 BIN: Non-Halogenated Solvents (Segregate ONLY if <1000 ppm Halogen) Dest2->Dest3 Do NOT mix

Figure 1: Segregation logic emphasizing the "Halogenated" designation. Note that even if dissolved in a non-halogenated solvent (like Methanol), the presence of the solute mandates the Halogenated stream.[1]

Step-by-Step Disposal Protocol

This protocol is designed to be self-validating: each step ensures the safety of the next person in the chain of custody.

Phase 1: Pre-Treatment & Packaging

Do NOT neutralize solid waste in the lab. Neutralization generates heat (exothermic) and unnecessary liquid volume.

ParameterSpecificationScientific Rationale
Container Type High-Density Polyethylene (HDPE) or Glass (Amber).Resistance to acidic corrosion and physical shock.
Liner 6-mil Polyethylene bag (double-bagged).Prevents fine particulate migration (dusting) which causes respiratory exposure.
Compatibility NO Strong Oxidizers (e.g., Nitric Acid, Peroxides).[1] NO Strong Bases (e.g., NaOH).Prevents rapid oxidation or acid-base exotherms inside the waste container.
State Dry Solid preferred.Liquid waste is more expensive to incinerate; filter and dry if possible.
Phase 2: Labeling & Documentation

The label is the primary communication tool for the disposal facility. A generic "Chemical Waste" label is insufficient.

  • Proper Shipping Name: Waste Toxic Solids, Organic, N.O.S. (contains 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid).

  • Constituents: List the full chemical name. Crucial: Add the tag "HALOGENATED" .[3]

  • Hazard Checkboxes: [x] Irritant [x] Toxic [x] Acidic.

Phase 3: Operational Workflow
  • Isolation: Transfer the substance into the primary container inside a fume hood to capture dust.

  • Sealing: Wipe the threads of the container before screwing on the cap to ensure a gas-tight seal. (Powder on threads causes leaks).

  • Secondary Containment: Place the sealed container into a secondary bin/tray during transport to the central accumulation area.

  • Handover: Notify the Environmental Health & Safety (EHS) officer that this waste contains chlorinated aromatics , as this dictates the incineration temperature (must be >1100°C to destroy the C-Cl bond).

Emergency Procedures: Spills & Exposure

Because this compound is a solid irritant, the primary risk during a spill is aerosolization (dust).

Spill_Response Spill Spill Detected Assess Assess Volume & Form (Dry Powder vs. Solution) Spill->Assess Dry Dry Spill Assess->Dry Wet Solution Spill Assess->Wet Action1 Cover with Wet Paper Towels (Prevents Dust) Dry->Action1 Do NOT Sweep Action2 Absorb with Vermiculite or Chem-Sorb Wet->Action2 Clean Scoop into HazWaste Bag Action1->Clean Action2->Clean Decon Wash Area with Dilute Bicarbonate (pH 8-9) Clean->Decon

Figure 2: Spill response workflow prioritizing dust suppression. Sweeping dry powder is prohibited as it generates inhalable aerosols.

Decontamination Solution: For final surface cleaning, use a saturated Sodium Bicarbonate (NaHCO₃) solution. The weak base will neutralize the carboxylic acid residues safely without aggressive heat generation.

References

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 80807, 2-Amino-3-chlorobenzoic acid (Analogous Structure). Retrieved from [Link]

  • U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Orientation Manual: Hazardous Waste Identification. Retrieved from [Link]

  • American Chemical Society (2023). Identifying and Evaluating Hazards in Research Laboratories: Guidelines for Halogenated Waste. Retrieved from [Link]

Sources

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. As a novel or specialized compound, specific safety data may not...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety protocols and logistical information for the handling and disposal of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid. As a novel or specialized compound, specific safety data may not be extensively published. Therefore, this document synthesizes established best practices and data from structurally analogous compounds to ensure a robust and conservative approach to laboratory safety. Our primary objective is to empower researchers, scientists, and drug development professionals with the knowledge to work safely, building a foundation of trust through scientific integrity and proven field insights.

Hazard Assessment: An Evidence-Based Approach

In the absence of a dedicated Safety Data Sheet (SDS) for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid, a hazard assessment must be conducted by evaluating related chemical structures, such as chlorinated benzoic acids and amino-benzoic acids. This analysis allows us to anticipate potential risks and establish appropriate safety measures.

Based on data from similar compounds, the anticipated hazards are summarized below.

Hazard ClassificationAnticipated Risk for 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acidRationale & Supporting Evidence from Analogous Compounds
Skin Corrosion / Irritation Category 1C or 2: Causes severe skin burns or irritation. Structurally similar compounds like 3-Chlorobenzoic acid are classified as causing severe skin burns. Others, such as 2-Chlorobenzoic acid and 2-Amino-5-chlorobenzoic acid, are known to cause skin irritation.[1][2]
Serious Eye Damage / Irritation Category 1 or 2A: Causes serious eye damage or irritation. There is a high risk of serious eye damage, potentially leading to blindness. This is a common hazard for acidic and chlorinated aromatic compounds.[1][2][3]
Skin Sensitization Category 1: May cause an allergic skin reaction. The presence of an amino group and the overall structure suggest a potential for skin sensitization, as seen in related molecules.[3]
Acute Inhalation Toxicity May cause respiratory irritation. As a solid powder, dust inhalation is a primary concern. This can lead to respiratory tract irritation.[2][3] Handling should be performed in a well-ventilated area to avoid dust formation.[4][5]
Aquatic Toxicity Very toxic to aquatic life with long-lasting effects. Chlorinated aromatic compounds frequently exhibit high aquatic toxicity. Environmental release must be strictly avoided.[4]

The Core of Safety: The Hierarchy of Controls

Before selecting Personal Protective Equipment (PPE), it is crucial to implement higher-level safety controls. PPE is the last line of defense.

HierarchyOfControls Elimination Elimination (Physically remove the hazard) Substitution Substitution (Replace the hazard) Engineering Engineering Controls (Isolate people from the hazard) Administrative Administrative Controls (Change the way people work) PPE PPE (Protect the worker with Personal Protective Equipment)

Caption: The Hierarchy of Controls prioritizes safety strategies.
  • Engineering Controls: Always handle 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid inside a certified chemical fume hood or a powder containment hood.[5] This isolates the researcher from inhaling dust particles.

  • Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPs). Ensure all personnel are trained on the specific hazards and handling procedures. Clearly label all containers.[4]

Personal Protective Equipment (PPE) Protocol

The selection of PPE is contingent on the specific laboratory procedure being performed. The following protocol outlines the minimum required PPE for various operational scenarios.

PPE Selection Logic

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE based on the task's potential for exposure.

PPE_Selection_Workflow start Start: Task Assessment Handling 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid q_powder Is the material a solid powder? start->q_powder weighing Task: Weighing solid (<1g) or preparing dilute solutions q_powder->weighing Yes large_qty Task: Weighing large quantities (>1g) or potential for dust generation q_powder->large_qty Yes, large quantity q_reaction Involving reaction, heating, or aerosol generation? weighing->q_reaction ppe_base Required PPE: - Nitrile Gloves (inspect prior to use) - Safety Glasses with Side Shields - Lab Coat weighing->ppe_base large_qty->q_reaction ppe_enhanced Required PPE (Enhanced): - Nitrile Gloves (double-gloving recommended) - Chemical Splash Goggles - Lab Coat - Consider Dust Mask (N95) or Respirator large_qty->ppe_enhanced reaction_proc Task: Performing chemical reaction, heating, or vortexing q_reaction->reaction_proc Yes q_reaction->ppe_base No ppe_max Required PPE (Maximum): - Chemical Resistant Gloves (Nitrile or Neoprene) - Chemical Splash Goggles AND Face Shield - Chemical Resistant Apron over Lab Coat - Respirator with appropriate cartridge reaction_proc->ppe_max

Caption: PPE selection workflow based on experimental task.
Step-by-Step PPE Application

1. Hand Protection: Your First Barrier Due to the risk of severe skin burns and potential allergic reactions, appropriate hand protection is mandatory.[3]

  • Glove Type: Nitrile gloves provide good resistance to a range of chemicals, including acids.[6] Always consult a glove compatibility chart for specific solvents if used.

  • Protocol:

    • Always inspect gloves for any signs of degradation or punctures before use.[3]

    • For handling larger quantities or during prolonged procedures, consider double-gloving.

    • Use proper glove removal technique (without touching the outer surface) to avoid skin contact.

    • Wash hands thoroughly with soap and water after removing gloves.[1]

2. Eye and Face Protection: Shielding from Irreversible Damage The risk of serious eye damage necessitates robust eye and face protection.[1]

  • Minimum Requirement (Low-Volume Handling): Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[4]

  • Enhanced Requirement (Reactions, Heating, Splash Risk): Wear chemical splash goggles. For maximum protection, use a full-face shield in conjunction with goggles.[7][8]

3. Body Protection: Guarding Against Spills and Splashes

  • Lab Coat: A standard, buttoned lab coat should be worn at all times in the laboratory.

  • Chemical-Resistant Apron: When handling larger quantities or when there is a significant risk of splashes, wear a chemical-resistant apron over the lab coat.[8][9]

  • Clothing and Footwear: Wear long pants and closed-toe shoes to protect your legs and feet from potential spills.

4. Respiratory Protection: Preventing Inhalation Hazards Respiratory protection is critical when engineering controls cannot guarantee exposure levels are minimized, especially when handling the compound as a powder.[3]

  • Low-Dust Scenarios: If handled carefully in a fume hood, respiratory protection may not be needed.

  • High-Dust Scenarios (e.g., weighing large amounts, cleaning spills): Use a NIOSH-approved N95 dust respirator at a minimum. If exposure limits are exceeded or irritation is experienced, a full-face respirator with appropriate cartridges for organic vapors and acid gases should be used.[4][10]

Operational and Disposal Plans

Emergency Procedures

Immediate and correct action following an exposure is critical.

Exposure RouteFirst Aid Response
Inhalation Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][4][11]
Skin Contact Immediately take off all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes, then wash with soap and water.[5][10] Call a physician immediately.
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, including under the eyelids.[5] Remove contact lenses if present and easy to do.[1] Immediately call an ophthalmologist.[12]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Make the victim drink water (two glasses at most).[4] Seek immediate medical attention.[10]

First aiders must protect themselves from exposure before assisting.

Spill Response
  • Evacuate non-essential personnel from the area.[4]

  • Ensure you are wearing the appropriate PPE (including respiratory protection).

  • Avoid dust formation.[4][13]

  • Carefully sweep or scoop up the spilled solid material into a suitable, labeled container for disposal. Do not use methods that create dust.

  • Clean the affected area thoroughly.

  • Prevent the spilled material from entering drains or waterways.[4]

Disposal Plan
  • Chemical Waste: Dispose of 2-[(Carbamoylmethyl)amino]-3-chlorobenzoic acid and any contaminated materials as hazardous waste. All waste must be placed in clearly labeled, sealed containers.

  • Contaminated PPE: Contaminated gloves, aprons, and other disposable items must be disposed of as hazardous waste in accordance with institutional and local regulations.[12] Do not allow contaminated work clothing out of the workplace.[3]

  • Containers: Uncleaned containers should be treated as the product itself.[12] They can be triple-rinsed (with the rinsate collected as hazardous waste) and then recycled or reconditioned where appropriate.[4]

References

  • SAFETY DATA SHEET for a related compound. (2025, November 6). Sigma-Aldrich.
  • Safety data sheet for 2-Chlorobenzoic acid. (2024, May 17). CPAChem.
  • Chemical Safety Data Sheet for 2-Amino-5-chloro-3-methylbenzoic acid. (2026, January 17). ChemicalBook.
  • SAFETY DATA SHEET for m-Chlorobenzoic Acid. (2014, February 27). National Institute of Standards and Technology.
  • SAFETY DATA SHEET for 3-Amino-4-chlorobenzoic acid. (2025, September 14). ThermoFisher Scientific.
  • SAFETY DATA SHEET for 2-Amino-3-chlorobenzoic Acid. (2023, March 4). Tokyo Chemical Industry.
  • SAFETY DATA SHEET for a related compound. (2021, June 2). Sigma-Aldrich.
  • SAFETY DATA SHEET for 2-Amino-5-chlorobenzoic acid. (2025, December 21). Fisher Scientific.
  • SAFETY DATA SHEET for 2-Amino-5-chlorobenzoic Acid. (2025, October 26). TCI Chemicals.
  • Material Safety Data Sheet for 2-Chlorobenzoic acid. (2006, August 11). Spectrum Chemical.
  • SAFETY DATA SHEET for 2-chlorobenzoic acid. (2025, April 28). Sigma-Aldrich.
  • Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions.
  • The importance of Personal Protective Equipment in the handling of chemicals. (2024, April 5). Unknown Source.
  • Safety equipment, PPE, for handling acids. (2022, August 26). Quicktest.
  • Acid Resistant PPE: Safety for Chemical Workers. (2026, February 10). Accio.
  • Protective Equipment.American Chemistry Council.
  • 2-Chlorobenzoic acid SDS, 118-91-2 Safety D

Sources

© Copyright 2026 BenchChem. All Rights Reserved.